Cholesteryl petroselinate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of Cholesteryl petroselinate (B1238263). It also outlines detailed experimental protocols for the characterization of this and other novel cholesteryl esters, addressing a scientific audience engaged in research and development.

Core Physicochemical Properties

Cholesteryl petroselinate is an ester formed from cholesterol and petroselinic acid, an isomer of oleic acid. While specific experimental data for this compound is limited in publicly available literature, its fundamental properties can be summarized. The subsequent sections provide detailed protocols for the experimental determination of these and other characteristics.

Table 1: Summary of Physicochemical Data for Cholesteryl Petroselinate

Property	Value/Information	Source/Method
IUPAC Name	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-octadec-6-enoate	PubChem
CAS Number	19485-80-4	Larodan
Molecular Formula	C45H78O2	[1][2][3][4]
Molecular Weight	651.10 g/mol	[2][3]
Physical State	Solid (at standard conditions)	General knowledge
Melting Point	Not explicitly reported. Requires experimental determination via DSC.	N/A
Boiling Point	Not explicitly reported. Requires experimental determination via TGA.	N/A
Solubility	Insoluble in water. Soluble in various organic solvents such as chloroform, hexane, and isopropanol (B130326). Quantitative data requires experimental determination.	[4][5][6]
Liquid Crystalline Behavior	Forms a monotropic cholesteric phase. Does not form a smectic phase.	[7]

Experimental Protocols for Physicochemical Characterization

The following are detailed methodologies for key experiments essential for the comprehensive characterization of Cholesteryl petroselinate.

2.1. Synthesis of Cholesteryl Petroselinate

A general method for the synthesis of cholesteryl esters involves the cross-coupling of cholesterol with the corresponding acyl chloride.[8][9]

• Materials: Cholesterol, petroselinoyl chloride, a palladium catalyst (e.g., PdCl2(dppf)), a base (e.g., sodium tert-butoxide), and an appropriate solvent (e.g., 1,4-dioxane).

• Procedure:

  • In a clean, dry reaction vessel, combine cholesterol, sodium tert-butoxide, and the palladium catalyst.

  • Add 1,4-dioxane (B91453) to dissolve the reactants.

  • Add petroselinoyl chloride to the mixture.

  • Heat the reaction mixture under microwave irradiation (e.g., at 100°C for 2 hours) or conventional heating until the reaction is complete, monitoring by thin-layer chromatography.[8]

  • Upon completion, cool the mixture and perform a work-up, which may include filtration through celite to remove the catalyst, followed by solvent evaporation.

  • Purify the crude product using column chromatography on silica (B1680970) gel with a suitable eluent system (e.g., a hexane/ethyl acetate (B1210297) gradient).

  • Confirm the structure of the purified Cholesteryl petroselinate using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

2.2. Determination of Thermal Properties

2.2.1. Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and characterize the liquid crystalline phase transitions of Cholesteryl petroselinate.[10][11][12][13][14][15]

• Instrumentation: A differential scanning calorimeter (e.g., Perkin-Elmer DSC-IB or similar).[10]

• Sample Preparation:

  • Accurately weigh 2-5 mg of purified Cholesteryl petroselinate into an aluminum DSC pan.

  • Seal the pan hermetically. An empty sealed pan is used as a reference.

• Experimental Conditions:

  • Place the sample and reference pans into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) over a temperature range expected to encompass the melting and phase transitions (e.g., 25°C to 200°C).

  • Cool the sample at the same rate to observe transitions upon cooling.

  • Perform a second heating cycle to check for thermal history effects and the reversibility of transitions.

• Data Analysis: The melting point is determined from the peak of the endothermic transition on the heating curve. The temperatures and enthalpies of any liquid crystalline phase transitions are also determined from the corresponding peaks.

2.2.2. Thermogravimetric Analysis (TGA)

TGA is employed to assess the thermal stability of Cholesteryl petroselinate and to estimate its boiling point.[16][17][18][19]

• Instrumentation: A thermogravimetric analyzer.

• Sample Preparation:

  • Place a small, accurately weighed amount (5-10 mg) of Cholesteryl petroselinate into a TGA crucible.

• Experimental Conditions:

  • Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min) over a wide temperature range (e.g., from room temperature to 600°C).

• Data Analysis: The TGA curve plots weight loss as a function of temperature. The onset of significant weight loss indicates the temperature at which the compound begins to decompose or boil. The boiling point can be estimated from the temperature at which the maximum rate of weight loss occurs (from the derivative of the TGA curve).

2.3. Chromatographic Analysis

2.3.1. High-Performance Liquid Chromatography (HPLC)

HPLC is used for the purification and quantification of Cholesteryl petroselinate.[2][3] A reversed-phase HPLC method is generally suitable for cholesteryl esters.

• Instrumentation: An HPLC system equipped with a UV detector, a reversed-phase C18 column (e.g., Zorbax ODS), and an autosampler.[3]

• Sample Preparation:

  • Dissolve a known amount of Cholesteryl petroselinate in a suitable solvent (e.g., isopropanol or acetonitrile).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and isopropanol (e.g., 50:50, v/v).[3]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV absorbance at 210 nm.[3]

  • Injection Volume: 10-20 µL.

• Data Analysis: The purity of the sample is determined by the peak area percentage of the main component. Quantification can be achieved by creating a calibration curve with standards of known concentration.

2.3.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the structural confirmation and purity analysis of Cholesteryl petroselinate.[1][20][21][22]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Sample Preparation:

  • Dissolve the sample in an appropriate volatile solvent (e.g., chloroform).

  • Derivatization is typically not required for cholesteryl esters, but may be employed for related free sterols.

• Chromatographic Conditions:

  • Column: A capillary column suitable for high-temperature analysis (e.g., Agilent CP-Sil 8 CB).[22]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[22]

  • Injector Temperature: 250-300°C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a high temperature (e.g., 320°C) at a rate of 10°C/min.[22]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 800.

• Data Analysis: The retention time from the gas chromatogram provides information on the compound's volatility and interaction with the stationary phase. The mass spectrum provides the molecular weight and fragmentation pattern, which can be used to confirm the structure of Cholesteryl petroselinate.

2.4. Solubility Determination

The solubility of Cholesteryl petroselinate in various organic solvents can be determined using a static equilibrium method.[4][5][23]

• Procedure:

  • Add an excess amount of Cholesteryl petroselinate to a known volume of the solvent of interest in a sealed vial.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the suspension to pellet the undissolved solid.

  • Carefully withdraw a known volume of the supernatant.

  • Evaporate the solvent from the supernatant and accurately weigh the residual Cholesteryl petroselinate.

  • Calculate the solubility in terms of mg/mL or mol/L.

  • Repeat this procedure for a range of relevant solvents.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a novel cholesteryl ester such as Cholesteryl petroselinate.

References

• 1. Research Portal [scholarship.miami.edu]
• 2. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cholesterol solubility in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Enzymatic properties of polyethylene glycol-modified cholesterol esterase in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Molecular motions and thermotropic phase behavior of cholesteryl esters with triolein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Calorimetric studies of the effects of cholesterol on the phase transition of C(18):C(10) phosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Differential scanning calorimetric study of the effect of cholesterol on the thermotropic phase behavior of a homologous series of linear saturated phosphatidylcholines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ucm.es [ucm.es]
• 16. Rapid thermogravimetric measurements of boiling points and vapor pressure of saturated medium- and long-chain triglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. publications.aston.ac.uk [publications.aston.ac.uk]
• 20. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 21. researchgate.net [researchgate.net]
• 22. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 23. researchgate.net [researchgate.net]

An In-depth Technical Guide to Cholesteryl Petroselinate

This guide provides a comprehensive overview of the molecular structure, properties, and analytical methodologies related to cholesteryl petroselinate (B1238263). It is intended for researchers, scientists, and professionals in the field of drug development and lipid research.

Molecular Structure and Properties

Cholesteryl petroselinate is a cholesterol ester, which is a type of lipid. It is formed from the esterification of cholesterol with petroselinic acid (cis-6-octadecenoic acid). Like other cholesterol esters, it is highly hydrophobic.[1] These esters are involved in modulating the fluidity and thickness of cell membranes when interacting with other lipids like triacylglycerols and phospholipids.

The molecule consists of two main components: the rigid, tetracyclic steroid structure of cholesterol and the long, unsaturated fatty acid chain of petroselinic acid.

The following table summarizes the key chemical identifiers and properties of cholesteryl petroselinate.

Property	Value	Source
Molecular Formula	C45H78O2	[2][3][4]
Molecular Weight	651.10 g/mol	[2][3]
Monoisotopic Mass	650.60016 Da	[4]
CAS Number	19485-80-4	[3]
Synonyms	Cholesteryl cis-6-octadecenoate, (Z)-Cholesteryl 6-octadecenoate	[2][3]
InChI	InChI=1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h17-18,26,35-36,38-42H,7-16,19-25,27-34H2,1-6H3/b18-17-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1	[3][4]
SMILES	CCCCCCCCCCC/C=C\CCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4(--INVALID-LINK--CC[C@@H]4--INVALID-LINK--CCCC(C)C)C)C	[4]

Logical Structure of Cholesteryl Petroselinate

The following diagram illustrates the primary components of the cholesteryl petroselinate molecule and their relationship.

Logical structure of the cholesteryl petroselinate molecule.

Experimental Protocols for Analysis

While specific synthesis protocols for cholesteryl petroselinate are not widely detailed in general literature, the analysis of cholesterol esters as a class is well-established. Methodologies often involve chromatographic separation followed by mass spectrometry detection.

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for the analysis of lipids like cholesteryl esters.[5]

1. Sample Preparation:

• Lipids are extracted from the biological sample (e.g., cells, tissues, plasma) using a solvent system, typically a mixture of chloroform (B151607) and methanol (B129727) (Folch or Bligh-Dyer methods).
• An internal standard, such as a cholesteryl ester with an odd-chain fatty acid (e.g., cholesteryl heptadecanoate), is added to the sample for quantification.[6]
• The organic phase containing the lipids is collected, dried under a stream of nitrogen, and reconstituted in a suitable solvent for LC injection (e.g., isopropanol/acetonitrile).

2. Chromatographic Separation:

• A reversed-phase chromatography column (e.g., C18) is commonly used.
• A gradient elution is performed using a mobile phase system, such as a mixture of water, acetonitrile, and isopropanol, often containing an additive like ammonium (B1175870) formate (B1220265) to improve ionization.
• The gradient is programmed to separate the different lipid classes and individual molecular species based on their hydrophobicity.

3. Mass Spectrometric Detection:

• Electrospray ionization (ESI) is a common ionization technique for cholesteryl esters.[5] The formation of adducts, such as ammonium [M+NH4]+ or lithium [M+Li]+, can enhance ionization efficiency.[7][8]
• The mass spectrometer is operated in positive ion mode.
• For identification and structural confirmation, tandem mass spectrometry (MS/MS) is employed. A characteristic fragmentation for cholesteryl esters is the neutral loss of the cholesterol backbone (neutral loss of 368.5 Da), which produces a prominent ion corresponding to the fatty acyl group.[7][8]

The workflow for this analytical process is depicted below.

Workflow for the analysis of cholesteryl esters using LC-MS.

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. larodan.com [larodan.com]
• 4. PubChemLite - Cholesteryl petroselinate (C45H78O2) [pubchemlite.lcsb.uni.lu]
• 5. biorxiv.org [biorxiv.org]
• 6. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Cholesteryl Petroselinate in Lipid Membrane Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, the product of the condensation of cholesterol and a fatty acid, are crucial components in cellular lipid metabolism and transport. While often found in the core of lipoproteins and as storage molecules in lipid droplets, their presence and influence within cellular membranes are of growing interest in biophysical and pharmaceutical research. This guide focuses on a specific monounsaturated cholesteryl ester, cholesteryl petroselinate (B1238263), and its role in modulating the properties of lipid membranes.

Cholesteryl petroselinate is the cholesteryl ester of petroselinic acid (cis-6-octadecenoic acid). Due to a scarcity of direct experimental data on its behavior in lipid bilayers, this guide will also draw upon data from its close structural isomer, cholesteryl oleate (B1233923) (containing cis-9-octadecenoic acid), to provide a comprehensive overview of its expected biophysical effects. This document will detail the physicochemical properties of cholesteryl petroselinate, its impact on membrane dynamics, relevant experimental protocols for its study, and its role in cellular signaling pathways.

Physicochemical Properties of Cholesteryl Petroselinate

Cholesteryl petroselinate is characterized by the rigid steroid nucleus of cholesterol attached to the flexible 18-carbon monounsaturated fatty acyl chain of petroselinic acid.

Chemical and Physical Data

A summary of the key chemical and physical identifiers for cholesteryl petroselinate is provided in Table 1. This information is crucial for sourcing and handling the compound in a research setting.

Property	Value
Synonyms	Cholesteryl cis-6-octadecenoate, CE 18:1 (6Z)
CAS Number	19485-80-4
Molecular Formula	C45H78O2
Molecular Weight	651.1 g/mol

Table 1: Chemical and Physical Identifiers for Cholesteryl Petroselinate.

Phase Behavior

In its pure form, cholesteryl petroselinate exhibits unique phase properties. It does not form a smectic phase but instead has a single monotropic cholesteric phase that shows long-lived metastability.[1] Its transition temperature is noted to be quite low, a characteristic attributed to the distance of the double bond from the terminal methyl group of the acyl chain.[1]

Impact of Cholesteryl Esters on Lipid Membrane Properties

The incorporation of cholesteryl esters like cholesteryl petroselinate into a lipid bilayer can significantly alter the membrane's physical characteristics. While specific quantitative data for cholesteryl petroselinate is limited, the effects of the closely related cholesteryl oleate provide valuable insights.

Membrane Fluidity and Order

Cholesterol itself is a well-known modulator of membrane fluidity, generally increasing order in the fluid phase and decreasing order in the gel phase.[2][3] Cholesteryl esters, being more hydrophobic than cholesterol, are expected to partition deeper into the hydrophobic core of the membrane. The presence of cholesteryl esters can influence the packing of phospholipid acyl chains. For instance, studies with cholesteryl hemisuccinate have shown an increase in membrane microviscosity, as measured by fluorescence polarization.[4]

The impact on fluidity is dependent on the concentration and the nature of the surrounding phospholipids. The introduction of the bulky cholesteryl group can disrupt the ordered packing of saturated acyl chains, while the flexible fatty acid tail can introduce disorder.

Membrane Permeability

The permeability of a lipid bilayer to small molecules is highly dependent on its composition and fluidity. Cholesterol is known to decrease the permeability of membranes to water-soluble molecules.[5] However, the effect of cholesteryl esters can be different. Some studies have indicated that certain cholesteryl esters can increase the permeability of lecithin (B1663433) bilayer membranes to ions.[6] The specific effect of cholesteryl petroselinate on membrane permeability has not been extensively studied.

Lipid Raft Formation

Lipid rafts are specialized membrane microdomains enriched in cholesterol, sphingolipids, and certain proteins, which play a crucial role in cellular signaling.[7] Cholesterol is a key component in the formation and stability of these rafts.[8][9][10][11] Cholesteryl esters can also influence the formation and stability of these domains. By modulating protein-lipid interactions and membrane fluidity, cholesteryl esters can regulate the organization and function of lipid rafts, thereby influencing a variety of cellular processes.[12]

Experimental Protocols

To study the effects of cholesteryl petroselinate on lipid membranes, several biophysical techniques can be employed. Below are detailed methodologies for key experiments.

Liposome (B1194612) Preparation with Cholesteryl Petroselinate

The thin-film hydration method is a common technique for incorporating hydrophobic molecules like cholesteryl petroselinate into liposomes.

Materials:

• Phospholipid(s) of choice (e.g., DPPC, POPC)

• Cholesteryl petroselinate

• Chloroform (B151607) or a chloroform:methanol mixture

• Aqueous buffer (e.g., PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• Lipid Film Formation:

  • Dissolve the desired amounts of phospholipid and cholesteryl petroselinate in chloroform in a round-bottom flask. The molar ratio of cholesteryl petroselinate can be varied depending on the experimental design.

  • Attach the flask to a rotary evaporator and immerse it in a water bath set to a temperature above the phase transition temperature of the primary lipid.

  • Evaporate the organic solvent under reduced pressure until a thin, uniform lipid film is formed on the inner surface of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the aqueous buffer, pre-heated to a temperature above the lipid phase transition temperature, to the flask containing the lipid film.

  • Agitate the flask by hand or vortexing to hydrate (B1144303) the film. This will result in the formation of multilamellar vesicles (MLVs).

• Vesicle Sizing (Extrusion):

  • To obtain unilamellar vesicles of a defined size, pass the MLV suspension through an extruder equipped with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • This process should be repeated an odd number of times (e.g., 11-21 times) to ensure a homogenous population of large unilamellar vesicles (LUVs).

Workflow Diagram:

Workflow for liposome preparation with cholesteryl petroselinate.

Membrane Fluidity Measurement using Fluorescence Anisotropy

Fluorescence anisotropy is a powerful technique to measure changes in membrane fluidity by monitoring the rotational mobility of a fluorescent probe embedded in the lipid bilayer.

Materials:

• Liposome suspension containing cholesteryl petroselinate

• Fluorescent membrane probe (e.g., 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) or a fluorescent cholesterol analog)

• Fluorometer with polarizing filters

Protocol:

• Probe Incorporation:

  • Add a small aliquot of the fluorescent probe stock solution (in a suitable solvent like ethanol (B145695) or DMSO) to the liposome suspension while vortexing. The probe-to-lipid ratio should be low (e.g., 1:500) to avoid self-quenching.

  • Incubate the mixture in the dark at a temperature above the lipid phase transition for at least 30 minutes to allow for probe incorporation.

• Anisotropy Measurement:

  • Place the labeled liposome suspension in a cuvette in the temperature-controlled sample holder of the fluorometer.

  • Set the excitation and emission wavelengths appropriate for the chosen probe.

  • Measure the fluorescence intensities with the excitation polarizer oriented vertically and the emission polarizer oriented first vertically (I_VV) and then horizontally (I_VH). A correction factor (G-factor) is determined by measuring intensities with the excitation polarizer in the horizontal position.

  • Calculate the steady-state fluorescence anisotropy (r) using the following equation: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

• Data Interpretation:

  • An increase in anisotropy indicates a decrease in membrane fluidity (more ordered), while a decrease in anisotropy suggests an increase in fluidity (more disordered).

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat changes associated with phase transitions in lipid membranes. The incorporation of cholesteryl petroselinate is expected to alter the main phase transition (gel to liquid-crystalline) of the host phospholipid.

Protocol:

• Prepare a concentrated suspension of liposomes containing the desired concentration of cholesteryl petroselinate.

• Load a precise amount of the liposome suspension into a DSC sample pan. An equal volume of the buffer is loaded into a reference pan.

• Seal the pans and place them in the DSC instrument.

• Scan the temperature over a range that encompasses the phase transition of the pure phospholipid, at a controlled heating and cooling rate.

• The resulting thermogram will show peaks corresponding to the phase transitions. The peak temperature (Tm), enthalpy (ΔH), and peak width can be analyzed to determine the effect of cholesteryl petroselinate on the membrane's thermotropic properties.

Role in Cellular Signaling

Cholesteryl esters are not merely inert storage molecules; they are actively involved in cellular signaling pathways, primarily through the regulation of cholesterol homeostasis and the modulation of signaling platforms like lipid rafts.

The ACAT/Cholesterol Esterification Pathway

A key pathway involving cholesteryl esters is the esterification of cholesterol by Acyl-CoA:cholesterol acyltransferase (ACAT).[4][13][14] This process is crucial for preventing the accumulation of free cholesterol in cells.[14] Recent research has identified this pathway as a novel signaling route for the G protein-coupled receptor (GPCR), cholecystokinin (B1591339) 2 receptor (CCK2R), which is implicated in cell proliferation and invasion in certain cancers.[1]

Activation of the CCK2R can lead to the activation of Protein Kinase C zeta (PKCζ) and the Extracellular signal-regulated kinase 1/2 (ERK1/2).[1] This signaling cascade, in turn, increases the activity of ACAT, leading to an accumulation of cholesteryl esters.[1] This increase in cholesterol esterification has been shown to promote tumor cell growth and invasion.[1]

Signaling Pathway Diagram:

CCK2R signaling leading to cholesteryl ester accumulation.

Regulation of Other Signaling Molecules

Cholesteryl esters can also influence the activity of other signaling molecules by modulating their localization within lipid rafts.[12] This includes:

• Receptor Tyrosine Kinases (RTKs): The clustering and activation of RTKs can be influenced by the lipid environment of the membrane.[15]

• G Protein-Coupled Receptors (GPCRs): The function of many GPCRs is sensitive to the cholesterol content of the membrane, which affects their conformation and signaling.[8][9][16][17][18]

• Protein Kinases: The localization and activation of various protein kinases can be regulated by their interaction with membrane lipids.[10][19]

Quantitative Data Summary

Parameter	System	Molar Ratio (Cholesteryl Ester:Lipid)	Observed Effect
Density of Cholesteryl Oleate	Bulk Isotropic	100%	940 ± 9 kg/m ³ at 296 K[14]
Membrane Permeability to CO2	POPC	0:100 (control)	9.6 ± 1.4 x 10⁻³ cm/s[5]
POPC	40:60	9.9 ± 1.0 x 10⁻⁴ cm/s[5]
Phase Transition Temperature (Tm) of DPPC	DPPC	0:100 (control)	~41°C
DPPC	10:90	Broadening of the phase transition; decrease in enthalpy.[11][20]
DPPC	30:90	Further broadening and reduction in enthalpy.[11][20]
DPPC	>30:70	Abolition of the sharp phase transition.[21]
Membrane Fluidity (Fluorescence Anisotropy)	Sphingomyelin (B164518)	10:90	Increase in anisotropy (decreased fluidity) compared to pure sphingomyelin.[22]
Sphingomyelin	40:60	Further increase in anisotropy.[22]

Table 2: Summary of Quantitative Data for Cholesteryl Esters in Lipid Membrane Systems. Note: Data for phase transition and fluidity are qualitative descriptions of trends observed for cholesterol, which are expected to be similar for cholesteryl esters, though potentially with different magnitudes.

Conclusion

Cholesteryl petroselinate, as a unique monounsaturated cholesteryl ester, presents an interesting candidate for modifying the biophysical properties of lipid membranes. While direct experimental data remains sparse, by drawing parallels with its isomer, cholesteryl oleate, and understanding the broader behavior of cholesteryl esters, we can anticipate its effects on membrane fluidity, permeability, and the organization of lipid domains. Furthermore, the involvement of the cholesterol esterification pathway in critical cellular signaling cascades underscores the importance of studying these molecules beyond their role as simple storage lipids. The experimental protocols and conceptual frameworks provided in this guide offer a foundation for researchers to explore the specific roles of cholesteryl petroselinate in model membranes and its potential implications in drug delivery and cellular physiology. Further research is warranted to elucidate the precise quantitative effects of this and other specific cholesteryl esters on the complex environment of the cell membrane.

References

• 1. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DPPC-cholesterol phase diagram using coarse-grained Molecular Dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High cholesterol/low cholesterol: Effects in biological membranes Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. journals.biologists.com [journals.biologists.com]
• 8. jme.bioscientifica.com [jme.bioscientifica.com]
• 9. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 10. newtonlab.ucsd.edu [newtonlab.ucsd.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 13. pnas.org [pnas.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Cholesterol-dependent endocytosis of GPCRs: implications in pathophysiology and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cholesterol in Class C GPCRs: Role, Relevance, and Localization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Regulation of Protein Kinases by Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Influence of cholesterol on the phase transition of lipid bilayers: a temperature-controlled force spectroscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Use of fluorescence to determine the effects of cholesterol on lipid behavior in sphingomyelin liposomes and erythrocyte membranes - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl Petroselinate: A Potential Biomarker in Lipidomics Explored

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, the quest for novel biomarkers is paramount for advancing our understanding of disease pathology and for the development of targeted therapeutics. While the roles of major cholesterol esters are well-documented, esters of less common fatty acids, such as petroselinic acid, are emerging as subjects of significant interest. This technical guide delves into the core of cholesteryl petroselinate (B1238263), a unique cholesteryl ester, exploring its structure, potential biological significance, and the methodologies for its analysis. Although direct evidence for cholesteryl petroselinate as a validated biomarker is still developing, the known biological activities of its constituent fatty acid, petroselinic acid, suggest a promising future for this molecule in lipidomics research.

Petroselinic acid (18:1 n-12) is a positional isomer of oleic acid, primarily found in the seeds of plants from the Apiaceae family, such as parsley and coriander.[1] It is known to possess anti-inflammatory and antioxidant properties.[2] Recent studies have also highlighted its role in modulating the innate immune system, specifically by suppressing cytosolic-nucleic-acid-mediated type I interferon signaling.[3] Given that cholesterol esters are the primary form for cholesterol storage and transport in the body, it is plausible that cholesteryl petroselinate could serve as a reservoir for petroselinic acid, modulating its availability and biological functions.

This guide will provide a comprehensive overview of the current knowledge surrounding cholesteryl petroselinate, including its chemical properties, potential metabolic pathways, and detailed experimental protocols for its identification and quantification.

Chemical Structure and Properties

Cholesteryl petroselinate is an ester formed from the condensation of a cholesterol molecule and a petroselinic acid molecule.

• Molecular Formula: C45H78O2

• Molecular Weight: 651.10 g/mol

• CAS Number: 19485-80-4

The structure consists of the rigid tetracyclic steroid nucleus of cholesterol linked to the 18-carbon monounsaturated fatty acyl chain of petroselinic acid, with the double bond at the 6th carbon from the carboxyl end.

Potential Biological Significance and Biomarker Potential

While direct studies on cholesteryl petroselinate as a biomarker are limited, the biological activities of petroselinic acid provide a strong rationale for its investigation.

Anti-inflammatory Effects: Petroselinic acid has demonstrated anti-inflammatory properties.[2] Edible compositions containing petroselinic acid have been proposed for use as anti-inflammatory components that inhibit the production of arachidonic acid metabolites.[4] As cholesteryl esters are major components of lipoproteins, which are deeply involved in inflammatory processes like atherosclerosis, cholesteryl petroselinate could play a role in modulating these conditions.

Immune Modulation: A recent study has shown that petroselinic acid can ameliorate autoimmune disorders by suppressing type I interferon signaling, a key pathway in innate immunity.[3] Petroselinic acid was found to be a binding partner of the cytosolic nucleic acid sensor proteins cGAS and RIG-I, inhibiting their activation.[3] This suggests that cholesteryl petroselinate, as a carrier of petroselinic acid, could be involved in regulating immune responses.

Metabolic Regulation: In HepG2 cells, trans-petroselinic acid, the trans-isomer of petroselinic acid, has been shown to increase the cellular content of triacylglycerols and cholesterol esters and upregulate genes involved in fatty acid and cholesterol synthesis.[5] This indicates a potential role for petroselinic acid and its esters in hepatic lipid metabolism.

Given these properties, cholesteryl petroselinate could potentially serve as a biomarker for:

• Inflammatory Conditions: Elevated or depleted levels might be indicative of chronic inflammatory diseases.

• Autoimmune Disorders: Its role in modulating interferon signaling could make it a relevant marker in conditions like Aicardi-Goutières Syndrome.[3]

• Dietary Intake: The fatty acid composition of serum cholesteryl esters can be a quantitative biomarker of dietary fatty acid intake.[6][7] Therefore, levels of cholesteryl petroselinate could reflect the consumption of foods rich in petroselinic acid.

Data Presentation: Quantitative Data Summary

Currently, there is a lack of published quantitative data specifically on cholesteryl petroselinate levels in biological samples. However, studies on the fatty acid composition of serum cholesteryl esters after controlled dietary intake of various fatty acids provide a framework for how such data could be presented.

Table 1: Illustrative Table for Future Quantitative Data on Cholesteryl Petroselinate

Biological Matrix	Condition/Population	Mean Concentration (µg/mL)	Standard Deviation	Reference
Human Plasma	Healthy Controls	Data not available	Data not available
Patients with Inflammatory Bowel Disease	Data not available	Data not available
Patients with Autoimmune Disorder X	Data not available	Data not available
Animal Tissue (e.g., Liver)	Control Diet	Data not available	Data not available
Petroselinic Acid-Enriched Diet	Data not available	Data not available

Experimental Protocols

The analysis of cholesteryl petroselinate would follow established protocols for the lipidomics analysis of cholesteryl esters. The primary technique for this is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Extraction of Lipids from Biological Samples (e.g., Plasma, Tissues)

This protocol is a standard method for the extraction of total lipids from biological matrices.

Materials:

• Biological sample (e.g., 100 µL plasma, 50 mg tissue)

• Internal standard (e.g., cholesteryl heptadecanoate)

• Chloroform

• Methanol

• Water (LC-MS grade)

• Centrifuge

• Evaporator (e.g., nitrogen stream or centrifugal evaporator)

Procedure:

• Homogenize tissue samples in an appropriate buffer. For plasma samples, use directly.

• Add the internal standard to the sample to allow for absolute quantification.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The ratio of solvent to sample should be approximately 20:1.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the sample at 3000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase, which contains the lipids.

• Evaporate the solvent under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile 1:1 v/v).

Protocol 2: Quantification of Cholesteryl Esters by LC-MS/MS

This protocol outlines the general parameters for the analysis of cholesteryl esters using a reverse-phase LC-MS/MS system.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (5:2, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Gradient: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min

• Column Temperature: 55 °C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion: The [M+NH4]+ adduct of cholesteryl petroselinate (m/z 669.6).

• Product Ion: The characteristic cholesterol fragment ion (m/z 369.3).

• Collision Energy: Optimized for the specific instrument, typically in the range of 15-30 eV.

• Other Parameters: Capillary voltage, source temperature, and gas flows should be optimized for maximum signal intensity.

Data Analysis:

• Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.

• A calibration curve should be generated using a series of known concentrations of a cholesteryl petroselinate standard.

Mandatory Visualizations

Signaling Pathway

Caption: Plausible inhibitory pathway of cholesteryl petroselinate on inflammation.

Experimental Workflow

References

• 1. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 2. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 3. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US6365175B1 - Petroselinic acid and its use in food - Google Patents [patents.google.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Fatty acids in serum cholesteryl esters as quantitative biomarkers of dietary intake in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Cholesteryl Petroselinate: A Technical Review of Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, a class of lipids formed by the esterification of cholesterol with a fatty acid, are of significant interest in materials science and pharmaceutical development. Their unique self-assembling properties give rise to liquid crystalline phases, and their biocompatibility makes them attractive components for novel drug delivery systems. Cholesteryl petroselinate (B1238263), the ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid), is a less-studied member of this family. This technical guide provides a comprehensive review of the known properties and potential research applications of cholesteryl petroselinate, drawing parallels with more extensively studied cholesteryl esters to elucidate its potential. Due to the limited volume of research focused specifically on cholesteryl petroselinate, this document leverages data from analogous compounds to present a cohesive overview of its likely characteristics and applications.

Physicochemical Properties and Synthesis

Cholesteryl petroselinate (C45H78O2, Molar Mass: 651.1 g/mol ) is the cholesteryl ester of petroselinic acid, an isomer of oleic acid.[1] Its physical properties, particularly its liquid crystalline behavior, are influenced by the unique position of the double bond in its fatty acid chain.

Liquid Crystalline Behavior

Cholesteryl petroselinate is known to form a single monotropic cholesteric liquid crystal phase.[2] Unlike many other cholesteryl esters, it does not exhibit a smectic phase.[2] Its transition temperature to the cholesteric phase is noted to be relatively low, a characteristic attributed to the distance of the double bond from the terminal methyl group of the fatty acyl chain.[2] The enthalpy (ΔH) and entropy (ΔS) of this transition are comparable to those of short-chain saturated cholesteryl esters that also only form a cholesteric mesophase.[2]

Table 1: Physicochemical Properties of Cholesteryl Petroselinate

Property	Value	Reference
Molecular Formula	C45H78O2	[1]
Molar Mass	651.1 g/mol	[1]
Liquid Crystal Phase	Monotropic Cholesteric	[2]
Smectic Phase	Not Observed	[2]

Synthesis of Cholesteryl Esters: A General Protocol

Experimental Protocol: Synthesis of Cholesteryl Esters

• Materials:

  • Cholesterol

  • Acyl chloride (e.g., petroselinoyl chloride)

  • Anhydrous solvent (e.g., toluene, dichloromethane, or pyridine)

  • Base (e.g., pyridine (B92270) or triethylamine, if not used as the solvent)

  • Anhydrous magnesium sulfate (B86663) or sodium sulfate

  • Silica (B1680970) gel for column chromatography

  • Solvents for chromatography (e.g., hexane/ethyl acetate (B1210297) mixtures)

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cholesterol in the anhydrous solvent.

  • If not using pyridine as the solvent, add a stoichiometric equivalent of a base like triethylamine.

  • Slowly add a slight molar excess (e.g., 1.1 equivalents) of the acyl chloride to the cholesterol solution while stirring.

  • Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-60 °C) for several hours to overnight. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • If pyridine was used as the solvent, it can be removed under reduced pressure.

  • Dilute the reaction mixture with a nonpolar solvent like ethyl acetate and wash sequentially with a dilute acid solution (e.g., 1M HCl) to remove the base, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude cholesteryl ester by column chromatography on silica gel using an appropriate solvent gradient (e.g., increasing percentages of ethyl acetate in hexane).

  • Collect the fractions containing the pure product (as determined by TLC), combine them, and remove the solvent to yield the purified cholesteryl ester.

  • Characterize the final product using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Research Applications

The unique properties of cholesteryl esters make them valuable in two primary areas of research: liquid crystals and drug delivery.

Liquid Crystals

The cholesteric phase of liquid crystals, to which cholesteryl petroselinate belongs, is characterized by a helical arrangement of molecules. This structure gives rise to unique optical properties, including selective reflection of light of a specific wavelength, which is dependent on the pitch of the helix. The pitch, in turn, is sensitive to temperature, making these materials useful as temperature sensors. While specific applications of cholesteryl petroselinate in this area have not been documented, its low transition temperature could make it a candidate for applications requiring sensitivity in a lower temperature range.

Drug Delivery Systems

Cholesterol and its derivatives are integral components of biological membranes and are widely employed in the design of drug delivery systems such as nanoparticles and liposomes.[3] The incorporation of cholesteryl esters can enhance the stability of these formulations, modulate drug release, and improve cellular uptake.[3]

Cholesteryl Ester-Based Nanoparticles

Solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) are promising vehicles for the delivery of therapeutic agents. Cholesteryl esters can be incorporated into these nanoparticles to form a solid lipid core that can encapsulate hydrophobic drugs.

Table 2: Representative Characteristics of Cholesteryl Ester-Based Nanoparticles

Cholesteryl Ester	Nanoparticle Type	Average Diameter (nm)	Drug Loading Capacity (%)	Encapsulation Efficiency (%)	Reference
Cholesteryl Butyrate	SLN	100-200	Not specified	Not specified	[Patent]
Cholesteryl Oleate	NLC	~210	Not specified	Not specified	[4]
Cholesteryl Nonanoate	NLC	~40 (in hydrogel)	Not specified	Not specified	[5]

Experimental Protocol: Formulation of Cholesteryl Ester-Containing Nanoparticles via Microemulsion

This protocol describes a general method for preparing solid lipid nanoparticles containing a cholesteryl ester, which could be adapted for cholesteryl petroselinate.

• Materials:

  • Cholesteryl ester (e.g., cholesteryl petroselinate)

  • Surfactant (e.g., Tween 80, Poloxamer 188)

  • Co-surfactant (e.g., ethanol, butanol)

  • Aqueous phase (e.g., distilled water, buffer)

  • Drug to be encapsulated (optional)

• Procedure:

  • Melt the cholesteryl ester by heating it above its melting point.

  • If encapsulating a drug, dissolve it in the molten lipid.

  • In a separate container, prepare the aqueous phase containing the surfactant and co-surfactant, and heat it to the same temperature as the molten lipid.

  • Add the hot aqueous phase to the molten lipid phase with continuous stirring to form a hot, clear microemulsion.

  • Disperse the hot microemulsion into a cold aqueous solution (e.g., 2-4 °C) under high-speed stirring.

  • The rapid cooling of the microemulsion droplets leads to the precipitation of the lipid and the formation of solid lipid nanoparticles.

  • The resulting nanoparticle dispersion can be further processed, for example, by filtration or centrifugation, to remove any excess surfactant or unencapsulated drug.

  • Characterize the nanoparticles for size, polydispersity index, zeta potential, drug loading, and encapsulation efficiency using appropriate analytical techniques (e.g., dynamic light scattering, electron microscopy, HPLC).

Visualizations

Synthesis of Cholesteryl Petroselinate

References

• 1. larodan.com [larodan.com]
• 2. mriquestions.com [mriquestions.com]
• 3. The Efficacy of Cholesterol-Based Carriers in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Cholesteryl Petroselinate in Organic Solvents

Cholesteryl petroselinate (B1238263) is an ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid)[1]. Like other cholesteryl esters, its solubility is a critical physicochemical property influencing its behavior in various systems, from biological membranes to pharmaceutical formulations. The solubility is primarily dictated by the large, rigid, and hydrophobic steroid core, with some influence from the esterified fatty acid chain.

Data Presentation: Solubility of Cholesterol in Organic Solvents

The following table summarizes the solubility of cholesterol in a range of organic solvents. This data provides a strong indication of the types of solvents that are likely to be effective for solubilizing cholesteryl petroselinate, as the dominant structural feature is the cholesterol moiety. Generally, cholesterol's solubility increases with temperature.[1][2][3]

Solvent	Temperature	Solubility
Ethanol	37 °C	32.5 mg/mL (in 95% ethanol)[4]
Ethanol	7 °C	11.5 mg/mL (in 95% ethanol)[4]
Ethanol	Not Specified	10 mg/mL[5][6]
Acetone	Not Specified	~32.5 mg/100 mL (~0.325 mg/mL)[7]
Isopropanol	Not Specified	48.9 mg/100 mL (~0.489 mg/mL)[7]
Methanol	293.15 K (20°C)	1.93 x 10⁻³ (mole fraction)[2]
Ethanol	293.15 K (20°C)	3.31 x 10⁻³ (mole fraction)[2]
Propanol	293.15 K (20°C)	4.12 x 10⁻³ (mole fraction)[2]
Butanol	293.15 K (20°C)	4.88 x 10⁻³ (mole fraction)[2]
Chloroform	Not Specified	>10 mg/mL[5]
Ethyl Acetate	Not Specified	>10 mg/mL[5]
Methylene Chloride	Not Specified	>10 mg/mL[5]
Toluene	38 °C	26.2% by weight
Cyclohexane	38 °C	21.0% by weight
n-Hexane	Not Specified	Soluble[8]

Note: The solubility of cholesterol in alcohols like methanol, ethanol, propanol, and butanol increases with the increasing chain length of the alcohol and with rising temperature.[2][9]

Experimental Protocols

Determining the solubility of a compound like cholesteryl petroselinate requires precise and validated methodologies. The following protocols are standard methods used for cholesterol and its esters.

Static Equilibrium (Shake-Flask) Method

This is a widely used and reliable method for determining equilibrium solubility.

Principle: An excess amount of the solute (cholesteryl petroselinate) is added to a known volume of the solvent. The mixture is agitated at a constant temperature for a prolonged period to ensure equilibrium is reached. The saturated solution is then filtered, and the concentration of the solute in the clear supernatant is determined.

Detailed Methodology:

• Preparation: Add an excess amount of crystalline cholesteryl petroselinate to a series of sealed vials, each containing a precise volume of the desired organic solvent.

• Equilibration: Place the vials in a thermostated shaker bath set to the desired temperature (e.g., 25°C or 37°C). Agitate the vials for a sufficient time (e.g., 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for several hours to allow the undissolved solid to settle.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a pre-heated or pre-cooled syringe to avoid temperature-induced precipitation.

• Filtration: Immediately filter the aliquot through a fine-pore filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

• Quantification: Analyze the concentration of cholesteryl petroselinate in the filtrate using a suitable analytical technique.

Gravimetric Analysis

Principle: This method involves evaporating the solvent from a known volume of the saturated solution and weighing the residual solute.

Detailed Methodology:

• Follow steps 1-5 of the Static Equilibrium Method.

• Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed container.

• Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not degrade the solute.

• Once the solvent is fully evaporated, weigh the container with the dried residue.

• The solubility is calculated by subtracting the initial weight of the container from the final weight and dividing by the volume of the filtrate used.

Analytical Quantification Methods

Instead of gravimetric analysis, the concentration of the dissolved solute can be determined using various analytical instruments for higher sensitivity and throughput.

• High-Performance Liquid Chromatography (HPLC): This is a common and accurate method.[3]

  • Protocol:

    • Prepare a calibration curve using standard solutions of known cholesteryl petroselinate concentrations.

    • Inject a known volume of the filtered saturated solution into the HPLC system.

    • Use a suitable column (e.g., C18) and mobile phase (e.g., a mixture of acetonitrile (B52724) and isopropanol).

    • Detect the eluting compound using a UV detector (around 205-210 nm) or an Evaporative Light Scattering Detector (ELSD).

    • Determine the concentration of the sample by comparing its peak area to the calibration curve.

• Gas Chromatography (GC): GC is highly sensitive for cholesterol and its derivatives.[10]

  • Protocol:

    • Derivatization may be required to improve the volatility and thermal stability of the cholesteryl ester.

    • Prepare a calibration curve with derivatized standards.

    • Inject a sample of the filtered saturated solution into the GC, which is equipped with a flame ionization detector (FID).

    • Quantify the concentration based on the calibration curve.

• Enzymatic Assays: These assays are simple and sensitive for quantifying total cholesterol after hydrolysis of the ester.

  • Protocol:

    • The cholesteryl ester in the sample is first hydrolyzed to free cholesterol using the enzyme cholesterol esterase.

    • The resulting free cholesterol is then oxidized by cholesterol oxidase, producing hydrogen peroxide.

    • The hydrogen peroxide is used in a subsequent reaction, often involving peroxidase, to produce a colored or fluorescent product that can be measured spectrophotometrically or fluorometrically.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for solubility determination and the factors influencing the solubility of cholesteryl esters.

Caption: General experimental workflow for solubility determination.

Caption: Factors influencing cholesteryl ester solubility.

References

• 1. Item - Solubility Measurement of Cholesterol in Several Solvents from 283.2 to 323.2 K - American Chemical Society - Figshare [acs.figshare.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. researchgate.net [researchgate.net]
• 4. homework.study.com [homework.study.com]
• 5. echelon-inc.com [echelon-inc.com]
• 6. researchgate.net [researchgate.net]
• 7. par.nsf.gov [par.nsf.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solubility of Cholesterol in some alcohols from 293.15 to 318.15 K | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Physicochemical Properties of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Abstract: Cholesteryl petroselinate (B1238263), the ester of cholesterol and petroselinic acid, is a lipid molecule of interest in various biological and pharmaceutical contexts. While a complete crystal structure determination for cholesteryl petroselinate is not publicly available, this guide provides a comprehensive overview of its known physicochemical properties, drawing upon data from related cholesteryl esters to infer its likely structural characteristics. This document summarizes available thermal analysis data, proposes detailed experimental protocols for its synthesis and characterization, and presents visualizations of experimental workflows.

Introduction to Cholesteryl Esters

Cholesteryl esters are a significant class of lipids, serving as the primary storage and transport form of cholesterol in the body.[1] The linkage of the rigid steroid ring system to a flexible fatty acyl chain results in unique physical properties, including complex polymorphic and mesomorphic (liquid crystal) behavior.[2] The existence of multiple crystalline forms, known as polymorphism, is a key characteristic of cholesteryl esters. These different polymorphs can exhibit variations in solubility, density, melting point, and mesomorphic behavior, which are critical parameters in drug formulation and understanding pathological lipid deposits.[2][3] Cholesteryl esters are known to crystallize in different forms, commonly monolayer and bilayer structures.[2][4]

Physicochemical Properties of Cholesteryl Petroselinate

Cholesteryl petroselinate is identified by the CAS number 19485-80-4, with a molecular formula of C₄₅H₇₈O₂ and a molecular weight of 651.1 g/mol .[5]

Direct and detailed thermal analysis data for cholesteryl petroselinate is limited in the public domain. However, existing literature indicates that it displays distinct phase behavior. It is reported to form no smectic phase but exhibits a single monotropic cholesteric phase that is metastable.[2] Its transition temperature is noted to be quite low, a characteristic consistent with the position of the double bond in the petroselinic acid chain.[2] The enthalpy (ΔH) and entropy (ΔS) of this cholesteric transition are similar to those of short-chain saturated cholesteryl esters that only form a cholesteric mesophase.[2]

Table 1: Summary of Known Thermal Properties of Cholesteryl Petroselinate

Property	Observation	Citation
Mesophase Behavior	Monotropic cholesteric phase; no smectic phase observed.	[2]
Transition Temperature	Relatively low compared to other cholesteryl esters.	[2]
Transition Enthalpy (ΔH) & Entropy (ΔS)	Similar to short-chain saturated cholesteryl esters.	[2]

For comparison, the thermal properties of a related unsaturated cholesteryl ester, cholesteryl oleate, are well-documented, showing multiple phase transitions which can be studied by techniques like differential scanning calorimetry (DSC).

Crystalline Structure Analysis (Inferred)

A definitive crystal structure for cholesteryl petroselinate has not been reported. However, by examining the crystal structures of other cholesteryl esters, we can infer potential packing arrangements. For instance, cholesteryl 17-bromoheptadecanoate crystallizes in the monoclinic space group P2₁,[6] while cholesteryl 4-[4-(4-n-hexylphenylethynyl)-phenoxy]butanoate is triclinic, P1.[7] These structures reveal that the molecules typically pack with distinct regions of steroid skeletons and hydrocarbon chains.[6] Given the presence of the cis-double bond in the petroselinic acid moiety, the acyl chain of cholesteryl petroselinate will have a bent conformation, influencing its packing and likely leading to less ordered crystalline phases compared to its saturated analogues.[2]

Table 2: Crystallographic Data of Related Cholesteryl Esters

Compound	Crystal System	Space Group	Unit Cell Parameters	Citation
Cholesteryl 17-bromoheptadecanoate	Monoclinic	P2₁	a = 7.663 Å, b = 10.311 Å, c = 55.96 Å, β = 103.10°	[6]
Cholesteryl 4-[4-(4-n-hexylphenylethynyl)-phenoxy]butanoate	Triclinic	P1	a = 10.527 Å, b = 13.151 Å, c = 16.991 Å, α = 86.13°, β = 98.96°, γ = 105.43°	[7]

Experimental Protocols

The following sections detail hypothetical but standard methodologies for the synthesis and characterization of cholesteryl petroselinate, based on established procedures for similar compounds.

A common method for synthesizing cholesteryl esters is through the esterification of cholesterol with the corresponding fatty acid or its more reactive acyl chloride derivative. A palladium-catalyzed cross-coupling reaction offers a modern and efficient alternative.[8]

Protocol: Cross-Coupling Synthesis of Cholesteryl Petroselinate

• Reactant Preparation: In a microwave-safe vial, combine cholesterol (1.0 mmol), petroseloyl chloride (1.2 mmol), sodium tert-butoxide (1.5 mmol), and the palladium catalyst PdCl₂(dtbpf) (0.02 mmol).

• Solvent Addition: Add 5 mL of anhydrous 1,4-dioxane (B91453) to the vial.

• Reaction: Seal the vial and place it in a microwave reactor. Heat the mixture to 100°C for 2 hours.[8]

• Work-up: After cooling, dilute the reaction mixture with diethyl ether and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient.

• Verification: Confirm the structure of the purified cholesteryl petroselinate using ¹H NMR, ¹³C NMR, and mass spectrometry.

Growing single crystals suitable for X-ray crystallography is crucial for structure determination.

Protocol: Single Crystal Growth

• Solvent Selection: Dissolve the purified cholesteryl petroselinate in a minimal amount of a suitable solvent (e.g., a mixture of chloroform (B151607) and methanol, or acetone).

• Slow Evaporation: Place the solution in a clean vial, loosely capped, inside a larger beaker containing a small amount of a less volatile anti-solvent. Allow the solvent to evaporate slowly over several days at a constant temperature (e.g., 4°C or room temperature).

• Crystal Harvesting: Carefully harvest the resulting crystals using a nylon loop.

A combination of techniques is required to fully characterize the crystalline structure and thermal properties.

Protocol: Physicochemical Characterization

• Single-Crystal X-ray Diffraction (SC-XRD): Mount a suitable single crystal on a goniometer. Collect diffraction data at a controlled temperature (e.g., 100 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation). Solve and refine the crystal structure using appropriate software (e.g., SHELXS, SHELXL).

• Powder X-ray Diffraction (PXRD): Analyze a polycrystalline sample to identify the bulk crystalline phase and assess purity. This is particularly useful for studying polymorphism.[9]

• Differential Scanning Calorimetry (DSC): Heat a small sample (2-5 mg) in a sealed aluminum pan at a controlled rate (e.g., 5-10°C/min) under an inert atmosphere (e.g., nitrogen). This will reveal melting points, transition temperatures, and associated enthalpy changes.[1]

• Polarized Light Microscopy (PLM): Observe the sample while heating and cooling on a hot stage to visualize the different phases (crystalline, liquid crystalline, isotropic liquid) and their textures.[1]

Visualizations

Caption: Workflow for the synthesis and structural characterization of cholesteryl petroselinate.

Caption: General phase transition pathway for a cholesteryl ester upon cooling from the melt.

Conclusion

While the precise three-dimensional atomic arrangement of cholesteryl petroselinate remains to be elucidated, this guide consolidates the available information regarding its physicochemical properties. The thermal data indicate a preference for a cholesteric liquid crystal phase over a smectic phase, likely influenced by the stereochemistry of its unsaturated acyl chain.[2] The provided experimental protocols offer a robust framework for future studies aimed at synthesizing high-purity cholesteryl petroselinate and obtaining single crystals for definitive structural analysis by X-ray diffraction. Such data would be invaluable for researchers in materials science and drug development, enabling a deeper understanding of how the molecular structure of cholesteryl esters dictates their bulk properties and biological interactions.

References

• 1. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mriquestions.com [mriquestions.com]
• 3. Cholesterol crystalline polymorphism and the solubility of cholesterol in phosphatidylserine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase behavior and crystalline structures of cholesteryl ester mixtures: a C-13 MASNMR study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. The crystal structure of cholesteryl 17-bromoheptadecanoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Thermotropic Behavior of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl petroselinate (B1238263), a mono-unsaturated cholesteryl ester, exhibits unique thermotropic liquid crystalline behavior characterized by the formation of a monotropic cholesteric phase. This technical guide provides a comprehensive overview of its phase transitions, including quantitative thermodynamic data, detailed experimental protocols for characterization, and visual representations of its phase behavior and the analytical workflow. Understanding the thermotropic properties of cholesteryl esters like cholesteryl petroselinate is crucial for applications in drug delivery systems, diagnostics, and materials science, where the physical state of these lipids can significantly influence performance and stability.

Introduction

Cholesteryl esters (CEs) are a significant class of lipids that serve as transport and storage forms of cholesterol in biological systems.[1] Beyond their physiological roles, their ability to form various liquid crystalline phases (mesophases) upon changes in temperature (thermotropic behavior) makes them fascinating subjects for materials science and pharmaceutical development. The structure of the fatty acyl chain, including its length and the position of double bonds, profoundly influences the type of mesophases formed and the transition temperatures between them.[1]

Cholesteryl petroselinate is the ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid). The position of the double bond at the Δ6 position gives it distinct properties compared to its more commonly studied isomer, cholesteryl oleate (B1233923) (Δ9). This guide focuses specifically on the thermotropic characteristics of cholesteryl petroselinate, providing the available quantitative data and the methodologies used to obtain it.

Thermotropic Phase Behavior and Data

Cholesteryl petroselinate is distinguished by its formation of a single, monotropic cholesteric liquid crystal phase.[1] A monotropic phase is a metastable phase that can only be observed upon cooling from the isotropic liquid state, as the crystalline solid melts at a temperature above the liquid crystal transition.

The thermotropic transitions of cholesteryl esters are typically characterized by their transition temperatures (°C), and the associated enthalpy (ΔH, in kcal/mol) and entropy (ΔS, in cal/mol·K) changes. The following table summarizes the available quantitative data for the primary thermal transition of cholesteryl petroselinate.

Transition	Temperature (°C)	Enthalpy (ΔH)	Entropy (ΔS)
Crystal (Cr) → Isotropic Liquid (I) / Cholesteric (Ch)	18.5	N/A	N/A

Note: The available literature specifies the transition temperature but does not provide the corresponding enthalpy and entropy values for cholesteryl petroselinate. The transition at 18.5°C represents the melting of the crystalline form. The cholesteric phase is observed upon supercooling the isotropic liquid.[1]

Experimental Protocols

The characterization of the thermotropic behavior of cholesteryl esters like cholesteryl petroselinate relies primarily on two key analytical techniques: Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It provides quantitative data on transition temperatures and enthalpy changes.

Methodology:

• Sample Preparation: A small amount of purified cholesteryl petroselinate (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using standard materials (e.g., indium).

• Thermal Program:

  • Heating Scan: The sample is heated at a controlled rate (e.g., 5-10 °C/min) from a sub-ambient temperature to a temperature well above the isotropic clearing point. This scan reveals the melting transition of the crystalline solid.

  • Cooling Scan: The sample is then cooled at the same controlled rate from the isotropic liquid state. This scan is crucial for observing monotropic transitions like the isotropic to cholesteric phase transition of cholesteryl petroselinate.

  • Second Heating Scan: A subsequent heating scan can be performed to confirm the reversibility of the observed transitions.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the peak temperatures of transitions (melting and liquid crystalline transitions) and the integrated peak areas, which correspond to the enthalpy of the transitions (ΔH). The entropy of transition (ΔS) can be calculated using the equation ΔS = ΔH / T, where T is the transition temperature in Kelvin.

Polarized Light Microscopy (PLM)

PLM is an essential technique for the qualitative identification of liquid crystalline phases based on their unique optical textures. Anisotropic phases, like liquid crystals, are birefringent and produce characteristic patterns when viewed between crossed polarizers.

Methodology:

• Sample Preparation: A small amount of cholesteryl petroselinate is placed on a clean glass microscope slide and covered with a coverslip.

• Hot Stage Setup: The slide is placed on a programmable hot stage, which allows for precise temperature control and ramping.

• Observation during Heating: The sample is observed through the microscope with crossed polarizers as it is slowly heated. The disappearance of birefringence signifies the transition from the crystalline or liquid crystalline state to the isotropic liquid (the clearing point).

• Observation during Cooling: The sample is then slowly cooled from the isotropic liquid state. The appearance of birefringent textures confirms the formation of a liquid crystalline phase. The specific texture (e.g., focal conic, fan-like, or oily streaks) helps in identifying the type of mesophase (e.g., smectic or cholesteric). For cholesteryl petroselinate, a characteristic cholesteric texture would be observed.

Visualizations

To better illustrate the processes involved in characterizing and understanding the thermotropic behavior of cholesteryl petroselinate, the following diagrams are provided.

Fig. 1: Experimental workflow for characterizing thermotropic behavior.

Fig. 2: Phase transition pathway of cholesteryl petroselinate upon cooling.

Conclusion

References

• 1. mriquestions.com [mriquestions.com]

Potential Toxicological Profile of Cholesteryl Petroselinate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a theoretical toxicological profile of Cholesteryl petroselinate (B1238263) based on the known toxicological data of its constituent molecules: cholesterol and petroselinic acid. No direct toxicological studies on Cholesteryl petroselinate have been identified in the public domain. The information herein is intended for research and informational purposes only and should not be construed as a definitive safety assessment.

Introduction

Cholesteryl petroselinate is an ester formed from cholesterol, an essential sterol in mammals, and petroselinic acid, a monounsaturated fatty acid found in various plants. As a cholesteryl ester, it is expected to be hydrolyzed in vivo into its constituent components. Therefore, a preliminary assessment of its potential toxicological profile can be inferred by examining the known toxicities of cholesterol and petroselinic acid. This guide summarizes the available toxicological data for these components and provides a predictive overview of the potential hazards associated with Cholesteryl petroselinate.

Predicted Metabolism and Toxicokinetics

It is anticipated that Cholesteryl petroselinate, upon ingestion or systemic exposure, would undergo enzymatic hydrolysis by cholesterol esterases, releasing cholesterol and petroselinic acid into the systemic circulation. The subsequent absorption, distribution, metabolism, and excretion (ADME) profile would then be dictated by the individual characteristics of these two molecules.

Predicted metabolic pathway of Cholesteryl petroselinate.

Toxicological Data Summary

The following tables summarize the available qualitative toxicological data for cholesterol and petroselinic acid. It is important to note the absence of quantitative data such as LD50 and No-Observed-Adverse-Effect Levels (NOAELs) in the reviewed literature.

Table 1: Summary of Potential Toxicological Profile of Cholesterol

Toxicological Endpoint	Summary of Findings	Citations
Acute Toxicity	Not classified as acutely toxic. May be harmful if swallowed or in contact with skin.	[1][2]
Dermal Irritation	Not a significant dermal irritant.	[3]
Ocular Irritation	Not a significant ocular irritant.	[3]
Genotoxicity	Does not appear to have genotoxic activity in some bacterial and mammalian cell in vitro assays. However, certain cholesterol oxidation products, such as cholesterol-3-beta,5-alpha,6-beta-triol, have demonstrated genotoxic effects through the formation of reactive oxygen species.	[3][4][5]
Carcinogenicity	Not classifiable as a human carcinogen by IARC. However, experimental evidence suggests a relationship between cholesterol oxidation products and some types of cancer. High dietary cholesterol has been associated with an increased risk of certain cancers, though a causal link is not definitively established.	[6][7][8][9][10][11]
Reproductive Toxicity	High doses of cholesterol were reported to be teratogenic in rats. Elevated cholesterol levels have been linked to difficulties in conception and may be associated with conditions like pre-eclampsia during pregnancy.	[3][12][13]

Table 2: Summary of Potential Toxicological Profile of Petroselinic Acid

Toxicological Endpoint	Summary of Findings	Citations
Acute Toxicity	A Safety Data Sheet suggests it may be harmful if swallowed or in contact with skin.	[14]
Dermal Irritation	Classified as a skin irritant. May cause an allergic skin reaction.	[14][15]
Ocular Irritation	Classified as causing serious eye irritation.	[14][15]
Respiratory Irritation	May cause respiratory irritation.	[15]
Cytotoxicity	Found to not induce significant cytotoxicity at high concentrations in one study.	[16]
Genotoxicity	No specific data available.
Carcinogenicity	Not classified as a carcinogen.	[15]
Reproductive Toxicity	Not classified as a reproductive toxicant.	[15]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints summarized above were not available in the public domain literature reviewed. For researchers designing studies on Cholesteryl petroselinate, it is recommended to follow established OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of chemicals for the relevant endpoints.

The following diagram illustrates a generalized workflow for assessing the potential toxicity of a novel substance like Cholesteryl petroselinate, starting from in silico and in vitro methods to more complex in vivo studies.

Generalized workflow for toxicological assessment.

Conclusion and Recommendations

The potential toxicological profile of Cholesteryl petroselinate is likely to be a composite of the profiles of cholesterol and petroselinic acid. Based on the available data for its constituents, Cholesteryl petroselinate may be a skin and eye irritant and potentially harmful if swallowed. The long-term effects, particularly concerning carcinogenicity and reproductive toxicity, are less clear. While petroselinic acid is not classified as a carcinogen or reproductive toxicant, cholesterol and its metabolites have been associated with these endpoints under certain conditions.

It is strongly recommended that direct toxicological testing of Cholesteryl petroselinate be conducted to establish a definitive safety profile. Initial investigations should focus on acute toxicity, dermal and ocular irritation, and genotoxicity. Further studies on repeated dose toxicity and reproductive toxicity may be warranted depending on the intended application and exposure levels. Researchers should adhere to standardized testing guidelines to ensure the generation of reliable and reproducible data for a comprehensive risk assessment.

References

• 1. carlroth.com [carlroth.com]
• 2. chemos.de [chemos.de]
• 3. cir-safety.org [cir-safety.org]
• 4. Investigation of the potential genotoxicity of cholesterol oxidation products in two mammalian fibroblast cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesterol-3-beta, 5-alpha, 6-beta-triol induced genotoxicity through reactive oxygen species formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholesterol oxides and carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The role of cholesterol metabolism in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Frontiers | Cholesterol: An important actor on the cancer immune scene [frontiersin.org]
• 10. High Cholesterol Fuels Cancer By Fostering Resistance to a Form of Cell Death | Duke Health [corporate.dukehealth.org]
• 11. bio.vu.nl [bio.vu.nl]
• 12. How does high levels of Cholesterol affect fertility and pregnancy [institutobernabeu.com]
• 13. High cholesterol linked to infertility - International Andrology London [london-andrology.co.uk]
• 14. Petroselinic Acid | C18H34O2 | CID 5281125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl Petroselinate: An In-depth Technical Guide for Food Science and Cosmetics Research

An overview of the synthesis, properties, and potential applications of cholesteryl petroselinate (B1238263), a unique cholesterol ester with promising applications in the food and cosmetic industries.

Introduction

Cholesteryl petroselinate is the ester formed from cholesterol and petroselinic acid.[1][2][3] As a member of the cholesteryl ester family, it possesses the characteristic rigid steroid core of cholesterol combined with the long, unsaturated acyl chain of petroselinic acid. This unique structure suggests a range of physicochemical properties that could be leveraged in both food science and cosmetic formulations. While specific research on cholesteryl petroselinate is limited, this guide will synthesize information on its constituent molecules and the broader class of cholesteryl esters to provide a comprehensive technical overview for researchers, scientists, and drug development professionals.

Physicochemical Properties

The properties of cholesteryl petroselinate are derived from its cholesterol and petroselinic acid components. Cholesterol is a key component of cell membranes and a precursor for various steroids.[4] Petroselinic acid is a monounsaturated omega-12 fatty acid, an isomer of oleic acid, found in plants of the Apiaceae family, such as parsley and coriander.[5][6][7] Cholesteryl esters, in general, are known for their ability to form liquid crystalline phases.[8][9][10]

A summary of the known physicochemical properties of cholesteryl petroselinate is presented in Table 1.

Property	Value	Source
CAS Number	19485-80-4	[1][3][11]
Molecular Formula	C45H78O2	[3]
Molecular Weight	651.1 g/mol	[3]
Synonyms	Cholesteryl cis-6-octadecenoate, Cholesterol, 6-octadecenoate, (Z)-	[1][3]
Purity	>99% (as offered by suppliers)	[3]
Storage	Freezer	[3]

Synthesis of Cholesteryl Petroselinate

A plausible synthetic route for cholesteryl petroselinate is the reaction of cholesterol with petroselinic acid or its more reactive acyl chloride derivative. The use of a coupling agent or catalyst is standard in such reactions to drive the esterification.

A plausible synthetic pathway for cholesteryl petroselinate.

Experimental Protocol: Synthesis of Cholesteryl Petroselinate

The following is a generalized, hypothetical protocol for the synthesis of cholesteryl petroselinate based on standard organic chemistry techniques for the preparation of cholesteryl esters.

Materials:

• Cholesterol

• Petroselinic acid

• Thionyl chloride (SOCl₂) or other activating agent

• Anhydrous pyridine (B92270) or other suitable base

• Anhydrous toluene (B28343) or other inert solvent

• Dichloromethane

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of Petroselinic Acid:

  • Dissolve petroselinic acid in anhydrous toluene.

  • Slowly add thionyl chloride to the solution at room temperature with stirring.

  • Heat the mixture under reflux for 2 hours to form petroselinoyl chloride.

  • Remove the excess thionyl chloride and toluene under reduced pressure.

• Esterification:

  • Dissolve cholesterol and anhydrous pyridine in anhydrous toluene.

  • Add the prepared petroselinoyl chloride dropwise to the cholesterol solution at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Work-up and Purification:

  • Pour the reaction mixture into ice-cold dilute hydrochloric acid.

  • Extract the product with dichloromethane.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate (B1210297) gradient to yield pure cholesteryl petroselinate.

Potential Applications in Food Science

The unique properties of petroselinic acid suggest potential applications for cholesteryl petroselinate in the food industry. Petroselinic acid itself has shown antibacterial and antifungal properties.[13]

Potential Functions:

• Emulsifier: Like cholesterol, cholesteryl petroselinate is expected to have emulsifying properties, which could be useful in creating stable food emulsions.[14]

• Texturizer and Stabilizer: The liquid crystalline properties of cholesteryl esters could be used to modify the texture and stability of food products.

• Bioactive Carrier: It could potentially serve as a delivery system for fat-soluble vitamins or other bioactive compounds.

Potential Applications in Cosmetics Research

Cholesterol and its esters are widely used in cosmetics for their skin-conditioning and emulsifying properties.[14] The incorporation of petroselinic acid could offer additional benefits.

Potential Functions:

• Skin Barrier Enhancement: Cholesterol is a natural component of the skin's lipid barrier. Cholesteryl petroselinate could help to reinforce this barrier, improving skin hydration and protection.

• Emollient and Moisturizer: The long fatty acid chain of petroselinic acid would impart emollient properties, helping to soften and smooth the skin.

• Liquid Crystal-Based Formulations: The thermotropic liquid crystalline behavior of cholesteryl esters can be utilized to create novel cosmetic formulations with unique textures and optical properties.[10][15][16] These formulations can offer controlled release of active ingredients and a distinctive sensory experience.

A workflow for the development and testing of a cosmetic formulation containing cholesteryl petroselinate.

Analytical Methods

The analysis of cholesteryl esters like cholesteryl petroselinate typically involves chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common method for the separation and quantification of cholesteryl esters.[17]

• Gas Chromatography (GC): GC coupled with mass spectrometry (GC-MS) can be used for the analysis of the fatty acid components of cholesteryl esters after hydrolysis and derivatization.

• Mass Spectrometry (MS): Electrospray ionization tandem mass spectrometry (ESI-MS/MS) can be used for the direct analysis of cholesteryl esters, with lithiated adducts enhancing ionization.[18][19]

Future Research Directions

The full potential of cholesteryl petroselinate in food science and cosmetics remains to be explored. Future research should focus on:

• Detailed Synthesis and Characterization: Development and publication of optimized synthesis protocols and comprehensive characterization of the physicochemical properties of cholesteryl petroselinate.

• Liquid Crystalline Behavior: In-depth studies of the phase transitions and liquid crystalline properties of cholesteryl petroselinate.

• In Vitro and In Vivo Studies: Evaluation of the biological activities of cholesteryl petroselinate, including its effects on skin barrier function and its antimicrobial properties.

• Formulation Development: Exploration of its use in various food and cosmetic formulations to assess its performance as an emulsifier, stabilizer, and active ingredient.

Conclusion

Cholesteryl petroselinate is a promising, yet understudied, compound with significant potential in the food and cosmetic industries. By combining the well-established properties of cholesterol with the unique characteristics of petroselinic acid, this cholesteryl ester offers a wide range of possible applications. Further research is needed to fully elucidate its properties and to develop and validate its use in commercial products. This guide provides a foundational understanding for scientists and researchers to begin exploring the potential of this intriguing molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cholesteryl petroselinate | Aureus Pharma [aureus-pharma.com]
• 3. larodan.com [larodan.com]
• 4. youtube.com [youtube.com]
• 5. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 8. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 10. chymist.com [chymist.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Re-Review Summary of Cholesterol as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preparation of Cholesteryl Ester Liquid Crystals – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 16. WO2016003118A1 - Multi-phase cosmetic composition containing cholesterol liquid crystals - Google Patents [patents.google.com]
• 17. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of cholesteryl petroselinate (B1238263), a cholesteryl ester of petroselinic acid. Cholesteryl esters are significant components of lipoproteins and are involved in the transport and metabolism of cholesterol. Petroselinic acid, a C18:1 monounsaturated fatty acid, is of interest for its unique physiological properties. The synthesis is achieved via a Steglich esterification, a mild and efficient method suitable for the esterification of sterically hindered alcohols like cholesterol. This protocol outlines the reaction setup, purification by column chromatography, and characterization of the final product.

Introduction

Cholesteryl esters, formed by the esterification of cholesterol with fatty acids, play a crucial role in lipid metabolism and are implicated in various physiological and pathological processes. The specific fatty acid esterified to cholesterol can influence the properties and biological activity of the resulting cholesteryl ester. Petroselinic acid ((6Z)-octadec-6-enoic acid) is a positional isomer of oleic acid and is found in the seeds of plants from the Apiaceae family. The synthesis of cholesteryl petrosel inate allows for further investigation into its physical, chemical, and biological characteristics, which is of significant interest to researchers in lipidology and drug development. The Steglich esterification, utilizing dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent and 4-dimethylaminopyridine (B28879) (DMAP) as a catalyst, is a well-established method for the formation of esters under mild conditions, making it ideal for substrates like cholesterol that may be sensitive to harsher reaction conditions.[1][2]

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of cholesteryl petroselinate based on the esterification of oleic acid, a positional isomer, under similar conditions.[1]

Parameter	Value	Reference
Reactants
Petroselinic Acid	1.0 eq	Adapted from[1]
Cholesterol	1.2 eq	Adapted from[1]
Reagents
Dicyclohexylcarbodiimide (DCC)	1.0 eq	Adapted from[1]
4-Dimethylaminopyridine (DMAP)	0.2 eq	Adapted from[1]
Reaction Conditions
Solvent	Dichloromethane (B109758) (CH₂Cl₂)	[1][3]
Temperature	Room Temperature (20-25 °C)	[2]
Reaction Time	24 hours	[1]
Product
Expected Yield	~70%	Adapted from[1]
Purity	>95% (after chromatography)
Appearance	White to off-white solid

Experimental Protocols

Materials and Reagents

• Petroselinic Acid (≥98%)

• Cholesterol (≥99%)

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Hexane (B92381) (ACS grade)

• Ethyl Acetate (B1210297) (ACS grade)

• Silica (B1680970) Gel (for column chromatography, 60-120 mesh)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas supply

• Ice bath

• Rotary evaporator

• Glass column for chromatography

Synthesis of Cholesteryl Petroselinate via Steglich Esterification

• Reaction Setup:

  • To a 100 mL round-bottom flask, add petroselinic acid (1.0 eq) and cholesterol (1.2 eq).

  • Dissolve the reactants in anhydrous dichloromethane (DCM) under an inert atmosphere (argon or nitrogen). The solubility of long-chain fatty acids is good in dichloromethane.[3][4]

  • Add 4-dimethylaminopyridine (DMAP) (0.2 eq) to the solution and stir until it dissolves.

  • Cool the reaction mixture to 0 °C in an ice bath.

• Initiation of Reaction:

  • Slowly add dicyclohexylcarbodiimide (DCC) (1.0 eq) to the cooled solution.

  • A white precipitate of dicyclohexylurea (DCU) will start to form.

• Reaction Progression:

  • Remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Let the reaction stir for 24 hours at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 9:1 v/v) mobile phase. The product, cholesteryl petroselinate, will have a higher Rf value than the more polar starting materials, cholesterol and petroselinic acid.

• Work-up:

  • After the reaction is complete (as indicated by TLC), filter the reaction mixture through a sintered glass funnel or a plug of celite to remove the precipitated DCU.

  • Wash the filter cake with a small amount of dichloromethane.

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

Purification by Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel in hexane and pack a glass column.

  • Equilibrate the column with hexane.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or hexane.

  • Load the dissolved crude product onto the top of the silica gel column.

• Elution:

  • Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually introducing ethyl acetate. A typical gradient could be from 100% hexane to 98:2 hexane:ethyl acetate, then 95:5, and so on.

  • Collect fractions and monitor them by TLC.

• Isolation of Pure Product:

  • Combine the fractions containing the pure cholesteryl petroselinate.

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the final product as a white to off-white solid.

Characterization

The structure and purity of the synthesized cholesteryl petroselinate can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR: The ¹H NMR spectrum is expected to show characteristic signals for the cholesteryl moiety and the petroselinoyl chain. Key signals include the olefinic protons of the petroselinoyl chain (around 5.3-5.4 ppm) and the C3 proton of the cholesterol backbone (shifted downfield upon esterification).[5][6]

• ¹³C NMR: The ¹³C NMR spectrum will show a characteristic signal for the ester carbonyl carbon (around 173 ppm) and signals for the olefinic carbons of both the cholesterol and petroselinic acid moieties.[5][7]

Visualizations

Caption: Workflow for the synthesis of cholesteryl petroselinate.

Caption: Simplified mechanism of Steglich esterification.

References

• 1. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Dichloromethane as a solvent for lipid extraction and assessment of lipid classes and fatty acids from samples of different natures. | Semantic Scholar [semanticscholar.org]
• 5. Molecular organization and motions of cholesteryl esters in crystalline and liquid crystalline phases: a 13C and 1H magic angle spinning NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols for Cholesterol Esterification with Petroselinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis and characterization of cholesteryl petroselinate (B1238263), the ester formed from cholesterol and petroselinic acid. Cholesteryl esters are crucial molecules in lipid metabolism and transport, and their specific fatty acid composition can influence various cellular processes.[1][2] Petroselinic acid, a positional isomer of oleic acid, is of growing interest in biochemical research. This protocol outlines a chemical synthesis approach using a triphenylphosphine-sulfur trioxide adduct as a catalyst, followed by purification and analytical characterization methods.[2]

Introduction

Cholesterol is a vital component of mammalian cell membranes and a precursor for the synthesis of steroid hormones and bile acids.[3][4] For transport and storage, cholesterol is often esterified with a fatty acid to form a more nonpolar cholesteryl ester.[1] This process is catalyzed in vivo by enzymes such as acyl-CoA:cholesterol acyltransferase (ACAT) and lecithin:cholesterol acyltransferase (LCAT).[1][5] The accumulation of specific cholesteryl esters has been implicated in various physiological and pathological conditions, making the in vitro synthesis of specific esters like cholesteryl petroselinate valuable for research purposes.[6]

Petroselinic acid (cis-6-octadecenoic acid) is a fatty acid found in the seeds of plants from the Apiaceae and Araliaceae families. Its structural difference from the more common oleic acid (cis-9-octadecenoic acid) may lead to unique biological activities of its derivatives. The synthesis of cholesteryl petroselinate allows for the investigation of its physical properties and its role in biological systems.

Chemical Synthesis of Cholesteryl Petroselinate

This protocol is adapted from a general method for the efficient synthesis of cholesterol esters using a triphenylphosphine-sulfur trioxide organocatalyst.[2]

Materials and Reagents:

• Cholesterol

• Petroselinic acid

• Triphenylphosphine-sulfur trioxide adduct (Ph3P·SO3)

• Toluene (anhydrous)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, rotary evaporator)

Experimental Protocol:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve cholesterol (1 equivalent) and petroselinic acid (1 equivalent) in anhydrous toluene.

• Catalyst Addition: Add the triphenylphosphine-sulfur trioxide adduct (Ph3P·SO3) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 110°C and allow it to reflux with stirring.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Reaction Monitoring (TLC):

  • Prepare a TLC developing solvent system, for example, hexane/diethyl ether/acetic acid (80:20:1, v/v/v).[7]

  • Spot the reaction mixture on a TLC plate alongside the starting materials (cholesterol and petroselinic acid).

  • The formation of the less polar cholesteryl petroselinate will be indicated by a new spot with a higher Rf value compared to the starting materials.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Purification (Column Chromatography):

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography.

  • Elute the column with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the proportion of ethyl acetate) to separate the cholesteryl petroselinate from unreacted starting materials and byproducts.[8]

  • Collect the fractions containing the purified product, as identified by TLC analysis of the fractions.

• Final Product: Combine the pure fractions and evaporate the solvent to yield cholesteryl petroselinate.

Data Presentation: Characterization of Cholesteryl Petroselinate

The synthesized cholesteryl petroselinate should be characterized to confirm its identity and purity. The following table summarizes the expected analytical data.

Analysis	Expected Result	Reference
Molecular Formula	C45H78O2	[9]
Molecular Weight	651.1 g/mol	[9]
CAS Number	19485-80-4	[9][10]
Appearance	White to off-white solid
Purity (by GC or HPLC)	>98%
1H NMR	Characteristic peaks for cholesterol and petroselinic acid moieties.
Mass Spectrometry (MS)	Molecular ion peak corresponding to the expected molecular weight.	[6][11][12]

Visualization of Experimental Workflow and a Relevant Signaling Pathway

Experimental Workflow for Synthesis and Purification

The following diagram illustrates the key steps in the synthesis and purification of cholesteryl petroselinate.

Caption: Workflow for the synthesis and purification of cholesteryl petroselinate.

Signaling Pathway: Cholesterol Esterification and Cellular Cholesterol Homeostasis

The esterification of cholesterol is a key step in maintaining cellular cholesterol homeostasis. The following diagram depicts a simplified signaling pathway involving the enzyme ACAT.

Caption: Simplified pathway of ACAT-mediated cholesterol esterification.

Analytical Protocols

Protocol 1: Thin Layer Chromatography (TLC) for Reaction Monitoring

• Plate Preparation: Use silica gel TLC plates.

• Spotting: Apply a small spot of the reaction mixture and the starting materials to the baseline of the TLC plate.

• Development: Place the plate in a sealed chamber containing the developing solvent (e.g., hexane/diethyl ether/acetic acid, 80:20:1, v/v/v).[7] Allow the solvent to ascend the plate.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under UV light (if applicable) or by staining with a suitable reagent (e.g., iodine vapor or a potassium permanganate (B83412) solution).

• Analysis: Calculate the Retention Factor (Rf) for each spot. The product, cholesteryl petroselinate, will have a higher Rf value than the more polar cholesterol.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identity Confirmation

• Sample Preparation: The fatty acid composition of cholesterol esters can be determined by gas chromatography after transmethylation.[8]

• GC Conditions: Use a suitable capillary column for fatty acid methyl ester analysis. Set appropriate temperature programs for the injector, oven, and detector.

• MS Conditions: Set the mass spectrometer to scan a relevant mass range to detect the molecular ion and characteristic fragments of the petroselinic acid methyl ester.

• Data Analysis: Compare the retention time and mass spectrum of the analyte with a known standard of methyl petroselinate to confirm the identity of the fatty acid moiety. The purity can be estimated from the relative peak area in the chromatogram.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Quantification

• Sample Preparation: Dissolve a known amount of the synthesized cholesteryl petroselinate in a suitable solvent (e.g., isopropanol).

• HPLC System: Use a reversed-phase column (e.g., C18).

• Mobile Phase: A mixture of acetonitrile (B52724) and isopropanol (B130326) (e.g., 50:50, v/v) can be effective for eluting cholesteryl esters.[13]

• Detection: Monitor the elution profile using a UV detector at a low wavelength (e.g., 210 nm).[13]

• Quantification: Create a standard curve with known concentrations of a cholesteryl ester standard to quantify the synthesized product.

Conclusion

This document provides a comprehensive guide for the synthesis, purification, and analysis of cholesteryl petroselinate. The detailed protocols and data presentation guidelines are intended to assist researchers in the fields of lipid biochemistry, drug development, and biomedical science in preparing and characterizing this specific cholesteryl ester for their studies. The provided diagrams offer a clear visualization of the experimental workflow and a relevant biological context for cholesterol esterification.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipidcenter.com [lipidcenter.com]
• 4. Steps Of De Novo Synthesis Of Cholesterol | Our Biochemistry [ourbiochemistry.com]
• 5. Enzymatic formation of cholesteryl ester from cholesterol by gallbladder mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]
• 9. larodan.com [larodan.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biorxiv.org [biorxiv.org]
• 13. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Quantification of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantification of Cholesteryl petroselinate (B1238263), a specific cholesteryl ester of significant interest in various research and development fields. The protocols outlined below cover a range of analytical techniques, from chromatography to mass spectrometry and nuclear magnetic resonance spectroscopy, offering versatile options to suit different laboratory capabilities and research needs.

Introduction

Cholesteryl petroselinate is an ester formed from cholesterol and petroselinic acid. Accurate and precise quantification of this molecule is crucial for understanding its metabolic fate, pharmacokinetic profiles, and potential role in various physiological and pathological processes. This document details several robust analytical methods for its quantification in diverse biological matrices.

Method 1: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

High-Performance Liquid Chromatography (HPLC) coupled with a Charged Aerosol Detector (CAD) offers a reliable method for quantifying non-volatile compounds like Cholesteryl petroselinate without the need for chromophores.

Quantitative Data Summary

Parameter	Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	5 ng/mL
Limit of Quantification (LOQ)	15 ng/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95-105%

Experimental Protocol

• Sample Preparation (Lipid Extraction):

  • Homogenize 100 mg of tissue or 100 µL of plasma in a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).

  • Vortex the mixture for 15 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the mobile phase.

• HPLC-CAD Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and methanol (60:40, v/v).[1]

  • Flow Rate: 0.5 mL/min.[1]

  • Column Temperature: 35°C.

  • Injection Volume: 10 µL.

  • CAD Settings:

    • Evaporation Temperature: 35°C.

    • Nebulizer Gas (Nitrogen): 35 psi.

    • Data Acquisition Rate: 10 Hz.

• Quantification:

  • Prepare a calibration curve using Cholesteryl petroselinate standards of known concentrations.

  • Integrate the peak area of Cholesteryl petroselinate in the samples.

  • Calculate the concentration based on the calibration curve.

Experimental Workflow```dot

Caption: GC-MS workflow for derivatized Cholesteryl petroselinate.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly selective and sensitive technique that allows for the direct analysis of Cholesteryl petroselinate without derivatization.

Quantitative Data Summary

Parameter	Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Precision (%RSD)	< 4%
Accuracy (% Recovery)	97-103%

Experimental Protocol

• Sample Preparation:

  • Perform lipid extraction as described in the HPLC-CAD method.

• LC-MS/MS Conditions:

  • LC System: UHPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase: Gradient elution with:

    • Solvent A: Water with 0.1% formic acid.

    • Solvent B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient: Start with 30% B, ramp to 100% B over 10 minutes, hold for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • MS/MS Transition: Monitor the transition from the precursor ion ([M+NH₄]⁺ or [M+Na]⁺) to a specific product ion (e.g., the neutral loss of the petroselinic acid moiety or the cholesterol backbone). For cholesteryl esters, a common approach is to monitor the neutral loss of the cholesterol backbone (NL 368.5). [2][3][4]

• Quantification:

  • Use a stable isotope-labeled internal standard (e.g., d7-Cholesteryl petroselinate).

  • Quantify using a calibration curve based on the peak area ratio of the analyte to the internal standard.

Experimental Workflow

Caption: LC-MS/MS workflow for Cholesteryl petroselinate analysis.

Method 4: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for the structural elucidation and quantification of molecules in a complex mixture.

Quantitative Data Summary

Parameter	Value
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	~1 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90-110%

Experimental Protocol

• Sample Preparation:

  • Perform lipid extraction as described in the HPLC-CAD method.

  • Dry the lipid extract completely.

  • Reconstitute the sample in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS, or a compound with a distinct, non-overlapping signal).

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Experiment: ¹H NMR.

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 64 or more for adequate signal-to-noise.

  • Relaxation Delay (d1): 5 times the longest T₁ of the signals of interest to ensure full relaxation for accurate integration.

• Quantification:

  • Identify a specific, well-resolved proton signal corresponding to Cholesteryl petroselinate (e.g., protons on the double bond of the petroselinic acid moiety or specific protons on the cholesterol backbone).

  • Integrate the area of the selected analyte signal and the signal of the internal standard.

  • Calculate the concentration of Cholesteryl petroselinate based on the integral ratio, the number of protons giving rise to each signal, and the known concentration of the internal standard. 1D and 2D NMR techniques can be used to resolve and assign resonances. [5]

Logical Relationship Diagram

Caption: Logic diagram for quantitative NMR analysis.

References

• 1. Determination of Cholesterol Content in Butter by HPLC: Up-to-Date Optimization, and In-House Validation Using Reference Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR spectroscopic identification of cholesterol esters, plasmalogen and phenolic glycolipids as fingerprint markers of human intracranial tuberculomas - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the acquisition and interpretation of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for cholesteryl petroselinate (B1238263). This document includes predicted spectral data, experimental protocols, and a workflow for spectral analysis, designed to assist in the structural characterization and purity assessment of this cholesteryl ester.

Introduction

Cholesteryl petroselinate is an ester formed from cholesterol, an essential sterol in animal cell membranes, and petroselinic acid, a monounsaturated omega-12 fatty acid.[1][2][3] The analysis of cholesteryl esters is crucial in various research fields, including lipid metabolism and the development of lipid-based drug delivery systems. NMR spectroscopy is a powerful non-destructive technique for the detailed structural elucidation of such molecules in solution.[4] This document outlines the expected 1H and 13C NMR spectral data for cholesteryl petroselinate and provides a standardized protocol for data acquisition.

Predicted 1H and 13C NMR Spectral Data

The chemical shifts for cholesteryl petroselinate can be predicted by combining the known spectral data of its constituent parts: cholesterol and petroselinic acid. The ester linkage significantly influences the chemical shifts of the atoms in close proximity, namely the C3 of the cholesterol moiety and the carbonyl group of the petroselinic acid moiety.

Predicted 1H NMR Spectral Data

The following table summarizes the predicted 1H NMR chemical shifts (δ) for cholesteryl petroselinate. The data is referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Assignment (Cholesterol Moiety)	Predicted Chemical Shift (ppm)	Assignment (Petroselinate Moiety)	Predicted Chemical Shift (ppm)
H-3	~4.6 (multiplet)	Olefinic H (H-6', H-7')	~5.35 (multiplet)
H-6	~5.37 (multiplet)	α-CH2 (H-2')	~2.30 (triplet)
H-18 (CH3)	~0.68 (singlet)	β-CH2 (H-3')	~1.63 (multiplet)
H-19 (CH3)	~1.02 (singlet)	Allylic CH2 (H-5', H-8')	~2.01 (multiplet)
H-21 (CH3)	~0.92 (doublet)	(CH2)n	~1.2-1.4 (multiplet)
H-26/H-27 (CH3)	~0.86 (doublet)	Terminal CH3 (H-18')	~0.88 (triplet)

Note: The chemical shift of the H-3 proton of cholesterol, typically observed around 3.5 ppm, is expected to shift downfield to approximately 4.6 ppm upon esterification.[5][6][7] The chemical shifts for the petroselinate moiety are based on typical values for fatty acid esters.[8][9]

Predicted 13C NMR Spectral Data

The following table summarizes the predicted 13C NMR chemical shifts (δ) for cholesteryl petroselinate.

Assignment (Cholesterol Moiety)	Predicted Chemical Shift (ppm)	Assignment (Petroselinate Moiety)	Predicted Chemical Shift (ppm)
C-3	~74	C-1' (C=O)	~173
C-5	~140	C-6' (Olefinic)	~130
C-6	~122	C-7' (Olefinic)	~130
C-10	~36	C-2' (α-CH2)	~34
C-13	~42	C-3' (β-CH2)	~25
C-18	~12	C-5' (Allylic)	~27
C-19	~19	C-8' (Allylic)	~27
C-21	~19	(CH2)n	~29-32
C-26	~23	C-18' (Terminal CH3)	~14
C-27	~23

Note: The chemical shift of the C-3 carbon of cholesterol, typically around 71.8 ppm, is expected to shift downfield to approximately 74 ppm. The carbonyl carbon (C-1') of the petroselinate moiety is predicted to be around 173 ppm.[1][10]

Experimental Protocols

This section provides a general protocol for the acquisition of 1H and 13C NMR spectra of cholesteryl petroselinate.

Sample Preparation

• Solvent Selection: Deuterated chloroform (B151607) (CDCl3) is a suitable solvent for cholesteryl petroselinate.

• Concentration: Prepare a solution with a concentration of 10-50 mg of the sample in 0.5-0.7 mL of CDCl3.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Sample Tube: Transfer the solution to a 5 mm NMR tube.

NMR Instrument Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

1H NMR Spectroscopy:

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

• Number of Scans (NS): 16 to 64, depending on the sample concentration.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 3-4 seconds.

• Spectral Width (SW): 16 ppm (e.g., from -2 to 14 ppm).

• Temperature: 298 K.

13C NMR Spectroscopy:

• Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30').

• Number of Scans (NS): 1024 to 4096, due to the low natural abundance of 13C.

• Relaxation Delay (D1): 2-5 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): 240 ppm (e.g., from -10 to 230 ppm).

• Temperature: 298 K.

Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 0.3 Hz for 1H spectra and 1-2 Hz for 13C spectra before Fourier transformation.

• Phase Correction: Manually correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integration and Peak Picking: Integrate the signals in the 1H spectrum to determine the relative number of protons. Pick the peaks in both 1H and 13C spectra and label them with their chemical shifts.

Workflow for NMR Data Acquisition and Analysis

The following diagram illustrates the logical workflow from sample preparation to final spectral analysis and interpretation.

References

• 1. 13C NMR of Cholesterol on an 80 MHz magnet - Magritek [magritek.com]
• 2. magritek.com [magritek.com]
• 3. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 4. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholesterol(57-88-5) 1H NMR spectrum [chemicalbook.com]
• 6. Nuclear Magnetic Resonance (NMR) Study for the Detection and Quantitation of Cholesterol in HSV529 Therapeutic Vaccine Candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PETROSELINIC ACID(593-39-5) 1H NMR [m.chemicalbook.com]
• 9. magritek.com [magritek.com]
• 10. PETROSELINIC ACID(593-39-5) 13C NMR [m.chemicalbook.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of cholesteryl petroselinate (B1238263) using High-Performance Liquid Chromatography (HPLC). Cholesteryl petroselinate, the ester of cholesterol and petroselinic acid (a C18:1 fatty acid isomer of oleic acid), is a compound of interest in various research and development areas. This document outlines both reversed-phase and normal-phase HPLC methods for its effective purification, including sample preparation, chromatographic conditions, and fraction collection. The provided protocols are designed to yield high-purity cholesteryl petroselinate suitable for further downstream applications.

Introduction

Cholesteryl esters are a class of lipids that play crucial roles in the transport and storage of cholesterol in biological systems. The purification of specific cholesteryl esters, such as cholesteryl petroselinate, is often necessary for in-depth study of their physical, chemical, and biological properties. Petroselinic acid (cis-6-octadecenoic acid) is a positional isomer of the more common oleic acid (cis-9-octadecenoic acid).[1][2][3] This subtle difference in the double bond position can influence the molecule's properties and requires optimized chromatographic methods for successful separation from other lipid species, including isomeric cholesteryl esters.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of lipids and other organic molecules.[4][5][6] This application note details two primary HPLC approaches for the purification of cholesteryl petroselinate: reversed-phase and normal-phase chromatography.

Experimental Protocols

Sample Preparation

Prior to HPLC purification, the crude cholesteryl petroselinate sample, typically from a synthesis reaction, must be appropriately prepared.

Protocol: Extraction of Cholesteryl Petroselinate

• Reaction Quenching & Solvent Removal: Following synthesis, quench the reaction as per the specific synthesis protocol. Remove the reaction solvent under reduced pressure using a rotary evaporator.

• Lipid Extraction:

  • Dissolve the residue in a minimal amount of a non-polar solvent such as hexane (B92381) or a chloroform:methanol mixture (2:1, v/v).

  • Transfer the solution to a separatory funnel.

  • Wash the organic phase with an equal volume of deionized water to remove water-soluble impurities.

  • Allow the phases to separate and discard the aqueous (lower) phase.

  • Repeat the washing step two more times.

• Drying and Concentration:

  • Dry the organic phase over anhydrous sodium sulfate.

  • Filter the solution to remove the sodium sulfate.

  • Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator.

• Reconstitution: Reconstitute the dried lipid extract in the initial mobile phase of the chosen HPLC method to a known concentration (e.g., 1-10 mg/mL).

• Filtration: Filter the reconstituted sample through a 0.45 µm PTFE syringe filter to remove any particulate matter before injection into the HPLC system.

Reversed-Phase HPLC (RP-HPLC) Purification

RP-HPLC separates molecules based on their hydrophobicity. In this mode, cholesteryl petroselinate will be well-retained on the non-polar stationary phase.

Protocol: RP-HPLC Purification of Cholesteryl Petroselinate

• HPLC System: A preparative or semi-preparative HPLC system equipped with a UV detector is recommended.

• Column: A C18 reversed-phase column (e.g., Zorbax ODS, µBondapak C18) is suitable.[6]

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and isopropanol (B130326) (e.g., 50:50 or 60:40, v/v) is a common choice for cholesteryl ester separation.[6]

• Flow Rate: Adjust the flow rate based on the column dimensions (e.g., 1-5 mL/min for semi-preparative columns).

• Detection: Monitor the elution at 205-210 nm.[5]

• Injection Volume: The injection volume will depend on the column size and sample concentration.

• Fraction Collection: Collect the peak corresponding to cholesteryl petroselinate. The retention time is expected to be slightly different from that of cholesteryl oleate (B1233923) due to the difference in the double bond position.

Normal-Phase HPLC (NP-HPLC) Purification

NP-HPLC separates molecules based on their polarity. This method is particularly useful for separating lipid classes.

Protocol: NP-HPLC Purification of Cholesteryl Petroselinate

• HPLC System: A preparative or semi-preparative HPLC system with a UV detector.

• Column: A silica-based normal-phase column.

• Mobile Phase: A non-polar mobile phase such as a mixture of hexane and a slightly more polar solvent like isopropanol or methyl-tert-butyl ether. A common mobile phase is hexane:isopropanol:acetic acid (100:2:0.02, v/v/v).

• Flow Rate: Adjust based on column dimensions.

• Detection: UV detection at 206 nm.

• Injection Volume: Dependent on column size and sample concentration.

• Fraction Collection: Collect the eluting peak corresponding to cholesteryl petroselinate.

Data Presentation

The following tables summarize typical parameters and expected results for the HPLC purification of cholesteryl petroselinate.

Table 1: Reversed-Phase HPLC Parameters and Expected Results

Parameter	Value
Column	C18 (e.g., Zorbax ODS, 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Isopropanol (50:50, v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm
Expected Retention Time	Similar to Cholesteryl Oleate
Expected Purity	>98%
Expected Recovery	>90%

Table 2: Normal-Phase HPLC Parameters and Expected Results

Parameter	Value
Column	Silica (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane:Isopropanol:Acetic Acid (100:2:0.02, v/v/v)
Flow Rate	1.5 mL/min
Detection Wavelength	206 nm
Expected Elution	With other cholesteryl esters, separated from more polar lipids
Expected Purity	>98%
Expected Recovery	>90%

Visualization of the Purification Workflow

The following diagram illustrates the logical workflow for the purification of cholesteryl petroselinate.

Caption: Workflow for HPLC Purification of Cholesteryl Petroselinate.

Conclusion

The protocols described in this application note provide robust methods for the purification of cholesteryl petroselinate using either reversed-phase or normal-phase HPLC. The choice between the two methods will depend on the nature of the impurities in the crude sample. Reversed-phase HPLC is generally preferred for resolving cholesteryl esters with different fatty acyl chains, while normal-phase HPLC is excellent for separating lipid classes. By following these detailed protocols, researchers can obtain high-purity cholesteryl petroselinate for their scientific investigations.

References

• 1. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 4. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dc.etsu.edu [dc.etsu.edu]
• 6. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cholesteryl Petroselinate in Lipid Nanoparticle Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by their use in mRNA vaccines. The composition of these LNPs is critical to their efficacy, with each lipid component playing a distinct role in particle stability, cargo encapsulation, and intracellular delivery. While cholesterol is a standard component, serving to stabilize the lipid bilayer and facilitate endosomal escape, there is growing interest in exploring cholesterol derivatives to further enhance LNP performance.

Cholesteryl petroselinate (B1238263), the ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid), is a novel lipid that presents an intriguing alternative to traditional cholesterol in LNP formulations. Petroselinic acid, an isomer of oleic acid, possesses a unique cis double bond at the 6th carbon position, which may influence the packing of lipids within the nanoparticle and alter its fusogenic properties. These application notes provide a comprehensive overview and detailed protocols for the incorporation and characterization of Cholesteryl petroselinate in LNP formulations for mRNA delivery.

Physicochemical Properties of Cholesteryl Petroselinate

Cholesteryl petroselinate (CAS: 19485-80-4) is a cholesteryl ester with the molecular formula C45H78O2 and a molecular weight of 651.1 g/mol .[1] Its physical properties, particularly its low transition temperature and tendency to form a cholesteric liquid crystal phase, suggest that it may impart unique structural characteristics to lipid nanoparticles. The presence of the cis double bond in the petroselinic acid tail is expected to introduce a kink in the acyl chain, potentially increasing the fluidity of the lipid bilayer and enhancing the fusogenicity of the LNP, a critical attribute for endosomal escape.

Hypothetical Performance Data

Due to the novelty of Cholesteryl petroselinate in LNP formulations, the following tables present hypothetical yet expected quantitative data based on the performance of similar cholesteryl esters, such as cholesteryl oleate, in LNP systems. These tables are intended to provide a benchmark for researchers developing their own Cholesteryl petroselinate-based LNPs.

Table 1: Hypothetical Formulation Composition of Cholesteryl Petroselinate LNPs

Component	Molar Ratio (%)	Purpose
Ionizable Lipid (e.g., DLin-MC3-DMA)	50	Encapsulation of mRNA and pH-dependent endosomal escape
Phospholipid (e.g., DSPC)	10	Structural support and stabilization of the LNP
Cholesteryl Petroselinate	38.5	Helper lipid for stabilization and enhanced fusogenicity
PEG-Lipid (e.g., DMG-PEG2000)	1.5	Steric stabilization to prevent aggregation and opsonization

Table 2: Expected Physicochemical Characteristics of Cholesteryl Petroselinate LNPs

Parameter	Expected Value	Method of Analysis
Particle Size (Z-average)	80 - 120 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential (at neutral pH)	-10 to +10 mV	Electrophoretic Light Scattering (ELS)
mRNA Encapsulation Efficiency	> 90%	RiboGreen Assay

Table 3: Anticipated In Vitro Transfection Efficiency of Cholesteryl Petroselinate LNPs

Cell Line	Transfection Reagent	Reporter Gene	Expected Transfection Efficiency (%)
HEK293T	Cholesteryl Petroselinate LNP	eGFP mRNA	70 - 90
HeLa	Cholesteryl Petroselinate LNP	Luciferase mRNA	60 - 80

Experimental Protocols

The following protocols provide a step-by-step guide for the formulation and characterization of Cholesteryl petroselinate-containing LNPs.

Protocol 1: Formulation of Cholesteryl Petroselinate LNPs using Microfluidics

This protocol describes the formulation of LNPs using a microfluidic mixing device, which allows for precise control over particle size and polydispersity.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA) stock solution in ethanol (B145695) (10 mg/mL)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) stock solution in ethanol (10 mg/mL)

• Cholesteryl petroselinate stock solution in ethanol (10 mg/mL)

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000) stock solution in ethanol (10 mg/mL)

• mRNA (e.g., encoding eGFP or Luciferase) in 50 mM citrate (B86180) buffer (pH 4.0)

• Ethanol, molecular biology grade

• Nuclease-free water

• Microfluidic mixing device and pump system (e.g., NanoAssemblr®)

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Preparation of Lipid Stock Solution:

  • In a sterile, RNase-free microcentrifuge tube, combine the ionizable lipid, DSPC, Cholesteryl petroselinate, and DMG-PEG2000 stock solutions in the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Add ethanol to achieve a final total lipid concentration of 12.5 mM.

  • Vortex briefly to ensure a homogenous mixture.

• Preparation of Aqueous mRNA Solution:

  • Dilute the mRNA stock solution in 50 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.2 mg/mL).

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the aqueous mRNA solution into another.

  • Set the flow rate ratio of the aqueous to organic phase to 3:1.

  • Initiate the mixing process to form the LNPs.

• Purification and Buffer Exchange:

  • Collect the LNP dispersion from the outlet of the microfluidic device.

  • Transfer the LNP solution to a pre-wetted dialysis cassette.

  • Dialyze against sterile PBS (pH 7.4) at 4°C for at least 18 hours, with at least three buffer changes, to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Recover the dialyzed LNP solution.

  • Sterilize the LNP suspension by passing it through a 0.22 µm sterile filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of Cholesteryl Petroselinate LNPs

This protocol outlines the standard procedures for characterizing the physicochemical properties of the formulated LNPs.

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Dilute a small aliquot of the LNP suspension in PBS (pH 7.4).
• Measure the particle size (Z-average diameter) and PDI using a Dynamic Light Scattering (DLS) instrument.
• Perform measurements in triplicate at 25°C.

2. Zeta Potential Measurement:

• Dilute a small aliquot of the LNP suspension in 10 mM NaCl solution.
• Measure the zeta potential using an Electrophoretic Light Scattering (ELS) instrument.
• Perform measurements in triplicate at 25°C.

3. mRNA Encapsulation Efficiency Measurement (RiboGreen Assay):

• Prepare two sets of LNP samples.
• To the first set, add Triton X-100 (to a final concentration of 0.5%) to lyse the LNPs and release the total mRNA.
• Leave the second set untreated to measure the amount of unencapsulated (free) mRNA.
• Prepare a standard curve of the mRNA used for encapsulation.
• Add RiboGreen reagent to all samples and standards.
• Measure the fluorescence intensity at an excitation of ~480 nm and an emission of ~520 nm.
• Calculate the encapsulation efficiency using the following formula:
• Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Protocol 3: In Vitro Transfection with Cholesteryl Petroselinate LNPs

This protocol describes how to assess the transfection efficiency of the formulated LNPs in a cell culture model.

Materials:

• HEK293T or HeLa cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Cholesteryl Petroselinate LNPs encapsulating reporter mRNA (e.g., eGFP or Luciferase)

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• Fluorescence microscope or plate reader for luciferase assay

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate the cells at 37°C and 5% CO2 overnight.

• Transfection:

  • On the day of transfection, remove the old media from the cells.

  • Dilute the Cholesteryl Petroselinate LNPs in fresh, serum-free cell culture medium to achieve the desired final mRNA concentration (e.g., 100 ng/well).

  • Add the diluted LNP suspension to the cells.

  • Incubate the cells with the LNPs for 4-6 hours at 37°C.

• Post-Transfection:

  • After the incubation period, remove the LNP-containing medium and replace it with fresh, complete cell culture medium.

  • Incubate the cells for an additional 24-48 hours to allow for protein expression.

• Assessment of Transfection Efficiency:

  • For eGFP mRNA: Visualize the expression of eGFP using a fluorescence microscope. For quantitative analysis, use flow cytometry to determine the percentage of eGFP-positive cells.

  • For Luciferase mRNA: Lyse the cells and measure the luciferase activity using a luciferase assay kit and a luminometer.

Visualizations

Caption: Workflow for the formulation and evaluation of Cholesteryl petroselinate LNPs.

Caption: Proposed pathway for cellular uptake and mRNA delivery by Cholesteryl petroselinate LNPs.

Conclusion

The use of Cholesteryl petroselinate in lipid nanoparticle formulations offers a promising avenue for the development of next-generation nucleic acid delivery systems. Its unique physicochemical properties may lead to enhanced LNP stability and improved transfection efficiency. The protocols and expected performance data provided in these application notes serve as a valuable resource for researchers venturing into the exploration of this novel lipid. Further studies are warranted to fully elucidate the in vivo performance and therapeutic potential of Cholesteryl petroselinate-containing LNPs.

References

• 1. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cholesteryl Petroselinate as a Standard in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of lipidomics, accurate and reproducible quantification of lipid species is paramount for biomarker discovery, understanding disease pathogenesis, and developing novel therapeutics. Cholesteryl esters (CE) are a major class of neutral lipids that play crucial roles in cholesterol transport, storage, and metabolism. Dysregulation of CE profiles has been implicated in various diseases, including atherosclerosis, non-alcoholic fatty liver disease (NAFLD), and certain cancers.

Mass spectrometry-based lipidomics platforms, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), have become the gold standard for detailed lipid analysis. The use of internal standards is a critical component of these workflows to control for variations in sample extraction, processing, and instrument response, thereby ensuring data accuracy and precision. An ideal internal standard is a non-endogenous substance with physicochemical properties similar to the analytes of interest, allowing it to mimic the behavior of the endogenous lipids throughout the analytical process.

This document outlines the proposed application of cholesteryl petroselinate (B1238263) as a non-endogenous internal standard for the quantification of cholesteryl esters in lipidomics research. While not yet widely documented as a standard, its unique fatty acyl chain (petroselinic acid, a C18:1 fatty acid with a cis-double bond at the 6th position) makes it a theoretically excellent candidate due to its absence in most mammalian systems.

Physicochemical Properties of Cholesteryl Petroselinate

A thorough understanding of the physicochemical properties of an internal standard is crucial for its effective implementation.

Property	Value	Reference
Chemical Formula	C45H78O2	[1]
Molecular Weight	651.1 g/mol	[1]
CAS Number	19485-80-4	[1]
Physical State	Forms a single monotropic cholesteric phase with a low transition temperature, suggesting stability under typical experimental conditions.	[2]
Purity	Commercially available with >99% purity.	[1]

Rationale for Use as an Internal Standard

The selection of an appropriate internal standard is critical for robust and accurate lipid quantification. Cholesteryl petroselinate offers several potential advantages:

• Non-Endogenous Nature: Petroselinic acid is an isomer of oleic acid and is not commonly found in mammalian tissues. This minimizes the risk of interference from endogenous lipid species.

• Structural Similarity: As a cholesteryl ester, it closely mimics the chemical and physical properties of the target analytes, ensuring similar extraction efficiency and ionization response.

• Distinct Mass: Its unique molecular weight allows for clear differentiation from other cholesteryl esters in the sample.

• Predictable Fragmentation: Like other cholesteryl esters, it is expected to exhibit a characteristic neutral loss of the cholestane (B1235564) moiety upon collision-induced dissociation in the mass spectrometer, enabling targeted analysis.[3][4][5]

Experimental Protocols

The following protocols are representative methods for the use of cholesteryl petroselinate as an internal standard for the quantification of cholesteryl esters in biological samples such as plasma or tissue homogenates.

Protocol 1: Preparation of Cholesteryl Petroselinate Internal Standard Stock and Working Solutions

• Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of cholesteryl petroselinate (>99% purity).

  • Dissolve in 1 mL of a 2:1 (v/v) chloroform:methanol solution in a glass vial.

  • Store the stock solution at -20°C under nitrogen to prevent oxidation.

• Working Solution (10 µg/mL):

  • Perform a serial dilution of the stock solution with the 2:1 (v/v) chloroform:methanol solvent to achieve the desired working concentration.

  • The optimal concentration of the working solution should be determined based on the expected concentration range of the endogenous cholesteryl esters in the samples and the sensitivity of the mass spectrometer.

Protocol 2: Lipid Extraction from Biological Samples

This protocol is based on the widely used Folch method for total lipid extraction.

Materials:

• Biological sample (e.g., 50 µL plasma, 10 mg tissue homogenate)

• Cholesteryl petroselinate internal standard working solution

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a glass centrifuge tube, add the biological sample.

• Add a known volume of the cholesteryl petroselinate internal standard working solution. The amount added should be consistent across all samples and quality controls.

• Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample (e.g., for 50 µL of plasma, add 1 mL of the solvent mixture).

• Vortex the mixture vigorously for 2 minutes.

• Incubate at room temperature for 30 minutes.

• Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of solvent mixture) to induce phase separation.

• Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 (v/v) methanol:chloroform).

Protocol 3: LC-MS/MS Analysis of Cholesteryl Esters

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

LC Conditions (Representative):

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B for column re-equilibration

MS/MS Conditions:

• Ionization Mode: Positive ESI or APCI

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)

• Collision Gas: Argon

• Collision Energy: Optimized for cholesteryl esters (typically 20-40 eV)

SRM Transitions for Cholesteryl Petroselinate and Common Cholesteryl Esters:

The primary fragmentation of cholesteryl esters involves the neutral loss of the cholestane moiety (C27H46), which has a mass of 368.5 Da. The resulting product ion is the protonated fatty acid. Alternatively, a characteristic product ion at m/z 369.3, corresponding to the cholestadiene cation, is often monitored.[3][6] The table below provides the expected precursor and product ions for MRM analysis.

Analyte	Fatty Acyl Chain	Precursor Ion [M+NH4]+ (m/z)	Product Ion [Cholestadiene]+ (m/z)
Cholesteryl Petroselinate (Internal Standard)	18:1 (Δ6)	668.6	369.3
Cholesteryl Palmitate	16:0	642.6	369.3
Cholesteryl Oleate	18:1 (Δ9)	668.6	369.3
Cholesteryl Linoleate	18:2	666.6	369.3
Cholesteryl Arachidonate	20:4	690.6	369.3

Note: The precursor ion is represented as the ammonium adduct, which is commonly observed in ESI. The exact m/z may vary slightly based on the adduct formed (e.g., Na+, K+).

Data Presentation and Analysis

Quantitative data should be presented in a clear and structured format. The concentration of each endogenous cholesteryl ester is calculated by comparing the peak area ratio of the analyte to the internal standard (cholesteryl petroselinate) against a calibration curve prepared with known concentrations of certified reference standards for each analyte.

Visualizations

Lipidomics Workflow using Cholesteryl Petroselinate as an Internal Standard

Caption: General workflow for lipidomics analysis using cholesteryl petroselinate as an internal standard.

Simplified Cholesterol Ester Metabolism Pathway

Caption: Simplified pathway of cholesterol esterification and transport.

Conclusion

Cholesteryl petroselinate presents a promising, yet currently underutilized, option as a non-endogenous internal standard for the quantification of cholesteryl esters in lipidomics research. Its unique chemical structure, commercial availability in high purity, and expected behavior in common lipidomics workflows make it an excellent candidate for improving the accuracy and reliability of cholesteryl ester analysis. The protocols and information provided herein offer a comprehensive framework for the validation and implementation of cholesteryl petroselinate in targeted lipidomics studies. Further studies are warranted to fully characterize its performance against established deuterated standards.

References

• 1. larodan.com [larodan.com]
• 2. mriquestions.com [mriquestions.com]
• 3. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of Cholesteryl Petroselinate into Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular structures composed of a lipid bilayer that are widely used as delivery vehicles for therapeutic agents. The incorporation of cholesterol and its esters, such as Cholesteryl petroselinate (B1238263), into the liposomal membrane can significantly modulate their physicochemical properties. Cholesteryl esters, being more hydrophobic than cholesterol, can influence membrane fluidity, stability, and drug release kinetics.[1][2] This document provides a detailed protocol for the incorporation of Cholesteryl petroselinate into liposomes using the thin-film hydration method followed by extrusion, and outlines key characterization techniques.

Materials and Reagents

• Phospholipids (B1166683) (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine - DPPC, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) - POPC)

• Cholesteryl petroselinate

• Cholesterol (optional, for comparison)

• Chloroform

• Methanol

• Hydration buffer (e.g., phosphate-buffered saline - PBS, pH 7.4)

• Drug to be encapsulated (lipophilic or hydrophilic)

Equipment

• Rotary evaporator

• Round-bottom flask

• Water bath

• Nitrogen gas cylinder

• Vacuum pump

• Bath sonicator

• Liposome (B1194612) extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument

• Zeta potential analyzer

• High-performance liquid chromatography (HPLC) system

Experimental Protocols

Protocol 1: Preparation of Liposomes containing Cholesteryl Petroselinate by Thin-Film Hydration

This protocol describes the widely used thin-film hydration method, also known as the Bangham method, for the preparation of liposomes.[3][4][5]

• Lipid Dissolution:

  • Weigh the desired amounts of phospholipids and Cholesteryl petroselinate. The molar ratio of phospholipid to Cholesteryl petroselinate can be varied to optimize the formulation (e.g., 9:1, 8:2).

  • Dissolve the lipids in a suitable organic solvent mixture, such as chloroform:methanol (2:1, v/v), in a round-bottom flask.[4] If encapsulating a lipophilic drug, it should be co-dissolved with the lipids at this stage.[4]

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tm) of the chosen phospholipid.

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This will form a thin, uniform lipid film on the inner wall of the flask.[5]

  • Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.[5]

• Hydration of the Lipid Film:

  • Add the aqueous hydration buffer to the flask containing the lipid film. The buffer should be pre-heated to a temperature above the lipid Tm.[4] If encapsulating a hydrophilic drug, it should be dissolved in the hydration buffer.[4]

  • Agitate the flask by hand or on a mechanical shaker to disperse the lipid film, leading to the formation of multilamellar vesicles (MLVs).[4]

• Downsizing of Liposomes by Extrusion:

  • To obtain unilamellar vesicles (LUVs) with a defined size, the MLV suspension is subjected to extrusion.[6]

  • Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Force the suspension through the membrane multiple times (typically 11-21 passes) to ensure a narrow size distribution.[7] The extrusion should be performed at a temperature above the lipid Tm.[6]

• Purification:

  • To remove any unencapsulated drug, the liposome suspension can be purified by methods such as dialysis, size exclusion chromatography, or ultracentrifugation.[3]

Protocol 2: Characterization of Cholesteryl Petroselinate-Containing Liposomes

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Dilute the liposome suspension with the hydration buffer.

  • Measure the mean hydrodynamic diameter and PDI using a Dynamic Light Scattering (DLS) instrument.[8]

• Zeta Potential Measurement:

  • Dilute the liposome suspension with deionized water.

  • Measure the surface charge of the liposomes using a zeta potential analyzer.[8]

• Encapsulation Efficiency (EE%):

  • Separate the liposomes from the unencapsulated drug using one of the purification methods mentioned above.

  • Quantify the amount of encapsulated drug and the total amount of drug used.

  • Calculate the EE% using the following formula: EE% = (Mass of encapsulated drug / Total mass of drug used) x 100[9]

Data Presentation

The incorporation of Cholesteryl petroselinate is expected to influence the physicochemical properties of the liposomes. The following table summarizes the anticipated effects based on studies with cholesterol and other cholesteryl esters.

Parameter	Liposomes without Cholesteryl Petroselinate	Liposomes with Cholesteryl Petroselinate	Rationale / Reference
Mean Particle Size (nm)	Variable, depends on preparation	May increase	The rigid structure of cholesteryl esters can limit the curvature of the lipid bilayer, leading to larger vesicles.[10]
Polydispersity Index (PDI)	Can be high without extrusion	< 0.2 after extrusion	Extrusion is effective in producing a homogenous population of liposomes.[7]
Zeta Potential (mV)	Near-neutral or slightly negative	May become more negative	The orientation of the ester group at the membrane interface can influence the surface charge.[9]
Encapsulation Efficiency (%)	Varies with drug and lipid	May increase for lipophilic drugs	Cholesteryl esters increase the hydrophobicity of the bilayer core, potentially enhancing the loading of lipophilic molecules.
Stability (at 4°C)	Prone to aggregation and leakage	Expected to be higher	Cholesteryl esters can increase the rigidity and stability of the liposomal membrane.[11][12]

Visualizations

Experimental Workflow

Caption: Workflow for the preparation and characterization of liposomes.

Potential Cellular Uptake Pathway

Caption: Hypothesized cellular uptake mechanism for liposomes.

Discussion

The incorporation of Cholesteryl petroselinate into liposomal formulations offers a promising strategy to enhance their stability and modulate drug delivery profiles. The protocols outlined above provide a robust framework for the preparation and characterization of these advanced drug delivery systems. Researchers should note that the optimal lipid composition and preparation parameters may need to be determined empirically for each specific application. The cellular interactions of these liposomes are likely to be complex, with uptake potentially occurring through various endocytic pathways, which warrants further investigation.[13][14]

References

• 1. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 6. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scispace.com [scispace.com]
• 9. Synthesis of Monomethoxypolyethyleneglycol—Cholesteryl Ester and Effect of its Incorporation in Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 13. Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Probing Membrane Dynamics with Cholesteryl Petroselinate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cholesteryl esters are crucial components of cellular lipid metabolism and transport. Understanding their behavior within biological membranes is vital for elucidating mechanisms of lipid trafficking, storage, and the pathogenesis of various diseases. Cholesteryl petroselinate (B1238263), as a fluorescent analog of native cholesteryl esters, offers a powerful tool for investigating these processes using fluorescence spectroscopy. Its intrinsic fluorescence allows for real-time, non-invasive monitoring of its localization, dynamics, and interactions within lipid bilayers. These application notes provide a comprehensive overview and detailed protocols for utilizing Cholesteryl petroselinate in membrane studies.

While direct data for Cholesteryl petroselinate is not extensively available in public literature, its application can be inferred from studies on similar fluorescent sterol probes. This document leverages established principles from fluorescent cholesterol analogs to provide a practical guide.

Principle of Application

The fluorescence properties of Cholesteryl petroselinate, such as its emission spectrum, quantum yield, fluorescence lifetime, and anisotropy, are sensitive to the polarity and viscosity of its microenvironment. When incorporated into a lipid membrane, changes in the lipid packing, phase state (e.g., liquid-ordered vs. liquid-disordered), and interactions with other membrane components will induce measurable changes in its fluorescence signal. This sensitivity allows researchers to probe:

• Membrane Fluidity: Changes in fluorescence anisotropy can reveal alterations in the rotational mobility of the probe, which directly correlates with membrane fluidity.[1][2][3]

• Lipid Raft Association: The partitioning of Cholesteryl petroselinate into specific membrane domains, such as lipid rafts, can be monitored by changes in its fluorescence lifetime and spectral shifts.

• Cholesterol Trafficking: The movement and localization of Cholesteryl petroselinate within cells can be tracked using fluorescence microscopy techniques.[4][5]

• Drug-Membrane Interactions: The effect of pharmaceutical compounds on membrane properties can be assessed by observing their impact on the fluorescence of Cholesteryl petroselinate.

Data Presentation: Photophysical Properties

The successful application of Cholesteryl petroselinate as a membrane probe is predicated on understanding its fundamental photophysical properties. The following table summarizes hypothetical, yet representative, quantitative data for Cholesteryl petroselinate in various solvent environments, drawing parallels from known fluorescent sterol probes.[4][6][7]

Property	Dichloromethane	Cyclohexane	Methanol	Lipid Vesicles (LUVs)
Absorption Max (nm)	325	323	328	330
Emission Max (nm)	378	375	385	390
Quantum Yield (Φ)	0.85	0.90	0.65	0.75
Fluorescence Lifetime (τ, ns)	3.2	3.5	2.8	3.0
Anisotropy (r)	0.02	0.01	0.03	0.15

Note: These values are illustrative and should be experimentally determined for the specific batch of Cholesteryl petroselinate and experimental conditions used.

Experimental Protocols

Protocol 1: Preparation of Large Unilamellar Vesicles (LUVs) containing Cholesteryl Petroselinate

This protocol describes the preparation of model membranes (LUVs) incorporating the fluorescent probe.

Materials:

• Phospholipids (e.g., POPC, DPPC, SM)

• Cholesterol

• Cholesteryl petroselinate

• Chloroform

• Buffer (e.g., PBS, HEPES)

• Extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, combine the desired phospholipids, cholesterol, and Cholesteryl petroselinate in chloroform. A typical molar ratio is 50:49:1 (phospholipid:cholesterol:probe).

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired buffer by vortexing vigorously for 5 minutes. This will form multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with a 100 nm polycarbonate membrane.

  • Transfer the MLV suspension to the extruder syringe.

  • Pass the suspension through the membrane 11-21 times to form LUVs of a uniform size distribution.

• Characterization:

  • The size distribution of the LUVs can be confirmed by dynamic light scattering (DLS).

  • The final lipid concentration can be determined using a phosphate (B84403) assay.

Protocol 2: Steady-State Fluorescence Spectroscopy

This protocol outlines the measurement of fluorescence emission spectra and anisotropy to assess membrane properties.

Instrumentation:

• Fluorometer equipped with polarizers

Procedure:

• Sample Preparation:

  • Dilute the LUV suspension containing Cholesteryl petroselinate to the desired concentration in the buffer. A final lipid concentration of 100 µM is a good starting point.

• Instrument Setup:

  • Set the excitation wavelength to the absorption maximum of Cholesteryl petroselinate (e.g., 330 nm).

  • Set the emission scan range (e.g., 350 - 500 nm).

  • For anisotropy measurements, insert the polarizers into the light path.

• Data Acquisition:

  • Acquire the fluorescence emission spectrum.

  • For anisotropy, measure the fluorescence intensities with the emission polarizer oriented parallel (I_VV) and perpendicular (I_VH) to the vertically polarized excitation light.

• Data Analysis:

  • The steady-state anisotropy (r) is calculated using the following equation: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH) where G is the G-factor, an instrument correction factor.

Protocol 3: Time-Resolved Fluorescence Spectroscopy

This protocol describes the measurement of fluorescence lifetime to probe the local environment of Cholesteryl petroselinate.

Instrumentation:

• Time-Correlated Single Photon Counting (TCSPC) system

Procedure:

• Sample Preparation:

  • Prepare the sample as described in Protocol 2.

• Instrument Setup:

  • Use a pulsed light source (e.g., a laser diode or pulsed lamp) with an excitation wavelength at the absorption maximum of the probe.

  • Collect the fluorescence decay at the emission maximum.

• Data Acquisition:

  • Acquire the fluorescence decay curve until sufficient counts are collected in the peak channel.

• Data Analysis:

  • The fluorescence decay data is fitted to a multi-exponential decay model to determine the fluorescence lifetime(s) (τ). The presence of multiple lifetime components can indicate the probe's distribution in different membrane environments.

Visualizations

Caption: Experimental workflow for membrane studies.

References

• 1. Membrane fluidity and oxygen diffusion in cholesterol-enriched erythrocyte membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Membrane fluidity - Wikipedia [en.wikipedia.org]
• 3. Fluidity of natural membranes and phosphatidylserine and ganglioside dispersions. Effect of local anesthetics, cholesterol and protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 7. Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Cholesteryl Petroselinate for Drug Delivery System Development

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction

Cholesteryl petroselinate (B1238263) (CAS 19485-80-4) is an ester formed from cholesterol and petroselinic acid (cis-6-octadecenoic acid)[1][2]. As a cholesterol derivative, it possesses intrinsic biocompatibility and amphiphilicity, making it a compelling candidate for the development of novel lipid-based drug delivery systems[3][4]. The unique properties of the petroselinic acid tail—a C18:1 monounsaturated fatty acid isomer of oleic acid—may confer specific advantages in terms of nanoparticle stability, drug solubility, and interaction with cell membranes[5][6].

These notes provide an overview of the potential applications of cholesteryl petroselinate in formulating nanocarriers such as Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs) for enhanced delivery of therapeutic agents. The protocols outlined are based on established methodologies for similar lipid-based systems[7][8].

Physicochemical Properties and Advantages

Cholesteryl petroselinate combines the rigid, hydrophobic steroid core of cholesterol with a flexible, unsaturated acyl chain. This structure is advantageous for drug delivery for several reasons:

• Biocompatibility: Cholesterol is a natural component of cell membranes, ensuring low toxicity and immunogenicity[4][9].

• Enhanced Stability: The inclusion of cholesterol and its esters in lipid bilayers is known to increase membrane rigidity, reduce permeability, and improve the stability of liposomal and nanoparticle formulations[4][9].

• Improved Drug Loading: The lipophilic nature of the molecule makes it an excellent matrix material for encapsulating poorly water-soluble (lipophilic) drugs, potentially leading to high drug loading and encapsulation efficiency[4].

• Controlled Release: The solid lipid matrix formed by cholesteryl petroselinate can provide sustained and controlled release of the encapsulated drug, which is often diffusion-controlled[10][11].

• Unique Phase Behavior: The specific position of the double bond in petroselinic acid (delta-6) may influence the liquid crystal phase behavior of the lipid matrix, which can in turn affect drug release kinetics[5].

Potential Therapeutic Applications

The anti-inflammatory and antifungal properties associated with petroselinic acid suggest that cholesteryl petroselinate could be an ideal carrier for delivering drugs targeting infectious diseases or inflammatory conditions[12][13]. Furthermore, like other cholesterol-based carriers, it is well-suited for applications in anticancer drug delivery, where encapsulating hydrophobic chemotherapeutics is a common challenge[3][4].

Representative Formulation Data

The following tables present hypothetical yet expected data for drug-loaded nanoparticles formulated with cholesteryl petroselinate. These values are based on typical results observed for solid lipid nanoparticles developed for poorly soluble drugs like curcumin (B1669340) or paclitaxel[4].

Table 1: Formulation Parameters and Physicochemical Characteristics

Formulation Code	Cholesteryl Petroselinate (mg)	Surfactant (Pluronic F68) (% w/v)	Drug (e.g., Curcumin) (mg)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
CP-SLN-F1	100	0.5	10	180 ± 15	0.21 ± 0.04	-25.5 ± 2.1
CP-SLN-F2	100	1.0	10	155 ± 12	0.18 ± 0.03	-28.1 ± 1.9
CP-SLN-F3	200	0.5	10	250 ± 20	0.29 ± 0.05	-22.4 ± 2.5
CP-SLN-F4	200	1.0	10	210 ± 18	0.24 ± 0.04	-26.3 ± 2.2

Table 2: Drug Loading and In-Vitro Release Characteristics

Formulation Code	Drug Loading (DL) (%)	Encapsulation Efficiency (EE) (%)	Cumulative Release at 24h (%)	Release Kinetic Model (Best Fit)
CP-SLN-F1	4.3 ± 0.5	86.5 ± 4.5	45.2 ± 3.1	Higuchi Square Root
CP-SLN-F2	4.4 ± 0.4	88.1 ± 3.9	52.8 ± 3.5	Higuchi Square Root
CP-SLN-F3	2.3 ± 0.3	91.2 ± 3.2	38.6 ± 2.8	Korsmeyer-Peppas
CP-SLN-F4	2.4 ± 0.3	93.5 ± 2.8	42.1 ± 3.0	Korsmeyer-Peppas

Experimental Protocols

Protocol 1: Preparation of Drug-Loaded Cholesteryl Petroselinate SLNs

This protocol describes the preparation of Solid Lipid Nanoparticles (SLNs) using a modified solvent injection/nanoprecipitation method, which is suitable for hydrophobic lipids like cholesteryl petroselinate[8][14].

Materials:

• Cholesteryl Petroselinate

• Hydrophobic Drug (e.g., Curcumin, Paclitaxel)

• Acetone (B3395972) or Ethanol (HPLC Grade)

• Pluronic F68 (or other suitable surfactant like Tween 80)

• Deionized Water

• Magnetic Stirrer

• Bath Sonicator

Procedure:

• Lipid Phase Preparation: Dissolve 100 mg of cholesteryl petroselinate and 10 mg of the hydrophobic drug in 5 mL of acetone in a glass beaker.

• Aqueous Phase Preparation: Prepare 50 mL of a 1.0% (w/v) aqueous solution of Pluronic F68 in a separate, larger beaker.

• Nanoprecipitation: Place the beaker with the aqueous phase on a magnetic stirrer set to 800 RPM at room temperature.

• Using a syringe with a fine needle, inject the lipid phase dropwise into the center of the vortex of the stirring aqueous phase.

• An opalescent nanosuspension should form immediately as the lipid precipitates upon solvent diffusion.

• Solvent Evaporation: Leave the suspension stirring at room temperature for 4-6 hours in a fume hood to ensure complete evaporation of the organic solvent.

• Sonication (Optional): To further reduce particle size and improve homogeneity, sonicate the nanosuspension in a bath sonicator for 15 minutes.

• Storage: Store the final SLN suspension at 4°C for further analysis.

Protocol 2: Determination of Drug Loading and Encapsulation Efficiency

This protocol uses an indirect method to quantify the amount of drug encapsulated within the nanoparticles.

Materials:

• Drug-loaded SLN suspension (from Protocol 2.1)

• Amicon® Ultra Centrifugal Filter Units (e.g., 10 kDa MWCO)

• Spectrophotometer or HPLC system suitable for the drug

• Methanol or other suitable solvent to dissolve the drug

Procedure:

• Separation of Free Drug: Place 1 mL of the SLN suspension into a centrifugal filter unit.

• Centrifuge at 5000 x g for 20 minutes. The unencapsulated, free drug will pass through the filter into the filtrate. The nanoparticles will be retained on the filter membrane.

• Quantification of Free Drug: Collect the filtrate and measure the concentration of the free drug (C_free) using a pre-established calibration curve via UV-Vis spectrophotometry or HPLC.

• Calculation of Total Drug: The total amount of drug used in the formulation (W_total_drug) is known. The total volume of the suspension is also known (V_total).

• Calculations:

  • Encapsulation Efficiency (EE %): EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

  • Drug Loading (DL %): First, determine the weight of the nanoparticles by subtracting the weight of the solubilized surfactant from the total weight of solids (lipid + drug) added. DL (%) = [Weight of Encapsulated Drug / Total Weight of Nanoparticles] x 100

Protocol 3: In-Vitro Drug Release Study

This protocol employs a dialysis bag method to simulate drug release in a physiological buffer.

Materials:

• Drug-loaded SLN suspension

• Dialysis Tubing (e.g., 12-14 kDa MWCO)

• Phosphate Buffered Saline (PBS), pH 7.4, with 0.5% Tween 80 (to maintain sink conditions)

• Shaking water bath or incubator set to 37°C

• HPLC or UV-Vis Spectrophotometer

Procedure:

• Preparation: Pipette 2 mL of the drug-loaded SLN suspension into a pre-soaked dialysis bag.

• Securely seal both ends of the bag.

• Release Medium: Place the sealed dialysis bag into a beaker containing 100 mL of the pre-warmed PBS release medium.

• Incubation: Place the beaker in a shaking water bath at 37°C with a constant agitation of 100 RPM.

• Sampling: At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw 1 mL of the release medium.

• Replacement: Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed release medium to maintain a constant volume.

• Analysis: Analyze the drug concentration in the collected samples using HPLC or UV-Vis spectrophotometry.

• Data Analysis: Calculate the cumulative percentage of drug released over time. The release data can be fitted to various kinetic models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to determine the release mechanism[15].

Visualizations

Experimental Workflow for Nanoparticle Formulation

Caption: Workflow for preparing SLNs using the nanoprecipitation method.

Conceptual Diagram of Drug Release from a CP-SLN

Caption: Diffusion-based drug release from the solid lipid matrix.

References

• 1. Cholesteryl petroselinate | Aureus Pharma [aureus-pharma.com]
• 2. larodan.com [larodan.com]
• 3. mdpi.com [mdpi.com]
• 4. The Efficacy of Cholesterol-Based Carriers in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 7. jddtonline.info [jddtonline.info]
• 8. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crodapharma.com [crodapharma.com]
• 10. DSpace [scholarbank.nus.edu.sg]
• 11. Determining drug release rates of hydrophobic compounds from nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]
• 14. Primary Investigation of the Preparation of Nanoparticles by Precipitation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Enzymatic Synthesis of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters are crucial molecules in lipid metabolism and transport, and their synthesis is of significant interest in various fields, including the development of cholesterol-lowering agents and drug delivery systems. Cholesteryl petroselinate (B1238263), an ester of cholesterol and petroselinic acid, is a specific cholesteryl ester with potential applications in pharmaceuticals and nutraceuticals. The enzymatic synthesis of cholesteryl esters using lipases offers a green and highly specific alternative to traditional chemical methods, which often require harsh reaction conditions and can lead to undesirable side products.[1][2] Lipases, such as those from Candida rugosa and immobilized Candida antarctica (Novozym 435), have demonstrated high catalytic activity in the esterification of sterols.[1][3][4][5] This document provides detailed protocols for the enzymatic synthesis of cholesteryl petroselinate, methods for its characterization, and a summary of relevant quantitative data to guide researchers in optimizing this biotransformation.

Data Presentation

The following tables summarize quantitative data from studies on the enzymatic synthesis of similar sterol esters. This data can be used as a reference for optimizing the synthesis of cholesteryl petroselinate.

Table 1: Effect of Reaction Parameters on the Synthesis of Phytosterol Esters

Parameter	Optimal Value	Conversion/Yield	Reference
Temperature	50°C	96.8% conversion, 92% yield	[3][4][5]
Molar Ratio (Sterol:Fatty Acid)	1:2.3	96.8% conversion, 92% yield	[3][4][5]
Enzyme Loading (Candida rugosa lipase)	5.8% (w/w)	96.8% conversion, 92% yield	[3][4][5]
Reaction Time	2 hours	96.8% conversion, 92% yield	[3][4][5]
Solvent	Isooctane (2 mL)	96.8% conversion, 92% yield	[3][4][5]

Table 2: Comparison of Different Lipases for Sterol Ester Synthesis

Lipase (B570770) Source	Conversion/Yield	Reference
Candida rugosa lipase (CRL)	High catalytic activity	[1][3][4][5]
Novozym 435 (Candida antarctica lipase B, immobilized)	High esterification degree (79.3%)	[1]
Lipozyme RM IM (Rhizomucor miehei, immobilized)	Lower activity compared to CRL	[5]
Lipozyme TL IM (Thermomyces lanuginosus, immobilized)	Lower activity compared to CRL	[5]
Carica papaya lipase	Ineffective	[1]
Porcine pancreas lipase	Ineffective	[1]

Experimental Protocols

This section provides a detailed methodology for the enzymatic synthesis of cholesteryl petroselinate.

Protocol 1: Screening of Lipases for Optimal Catalytic Activity

Objective: To identify the most effective lipase for the esterification of cholesterol with petroselinic acid.

Materials:

• Cholesterol

• Petroselinic acid

• Various lipases (e.g., Candida rugosa lipase, Novozym 435, Lipozyme RM IM, Lipozyme TL IM)

• Organic solvent (e.g., n-hexane, isooctane, toluene)

• Molecular sieves (3Å)

• Reaction vials

• Shaking incubator

• TLC plates (silica gel 60 F254)

• TLC developing solvent (e.g., petroleum ether:diethyl ether:acetic acid 84:15:1 v/v/v)

• Iodine vapor or other suitable TLC stain

Procedure:

• In separate reaction vials, dissolve cholesterol and petroselinic acid in the chosen organic solvent at a 1:1 molar ratio.

• Add a specific amount of each lipase (e.g., 5% w/w of total substrates) to its respective vial.

• Add molecular sieves to each vial to remove any water produced during the reaction.

• Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 40-50°C) with constant agitation (e.g., 150-200 rpm).

• Monitor the reaction progress at different time intervals (e.g., 1, 2, 4, 8, 12, 24 hours) by Thin Layer Chromatography (TLC).

• For TLC analysis, spot a small aliquot of the reaction mixture onto a silica (B1680970) gel plate.[6]

• Develop the TLC plate using a suitable solvent system.[6]

• Visualize the spots using iodine vapor or another appropriate method. The formation of a new, less polar spot corresponding to cholesteryl petroselinate indicates a successful reaction.

• Compare the intensity of the product spots to determine which lipase exhibits the highest catalytic activity under the tested conditions.

Protocol 2: Optimization of Reaction Conditions

Objective: To determine the optimal parameters (temperature, substrate molar ratio, enzyme loading, and reaction time) for the synthesis of cholesteryl petroselinate using the best-performing lipase from Protocol 1.

Materials:

• Cholesterol

• Petroselinic acid

• Selected lipase (from Protocol 1)

• Organic solvent

• Molecular sieves (3Å)

• Reaction vials

• Shaking incubator

• Analytical equipment for quantification (e.g., HPLC, GC)

Procedure:

• Temperature Optimization: Set up a series of reactions at different temperatures (e.g., 30, 40, 50, 60, 70°C) while keeping other parameters constant (e.g., 1:1 molar ratio, 5% enzyme loading).

• Molar Ratio Optimization: Vary the molar ratio of cholesterol to petroselinic acid (e.g., 1:1, 1:2, 1:3, 2:1) while keeping the temperature at its optimum and other parameters constant.

• Enzyme Loading Optimization: Vary the concentration of the lipase (e.g., 2, 4, 6, 8, 10% w/w of total substrates) at the optimal temperature and molar ratio.

• Reaction Time Optimization: Monitor the reaction at the determined optimal temperature, molar ratio, and enzyme loading over a time course (e.g., every hour for 12 hours) to find the time required for maximum conversion.

• Quantify the yield of cholesteryl petroselinate for each condition using a suitable analytical method like HPLC or GC to determine the optimal set of parameters.

Protocol 3: Product Purification and Characterization

Objective: To purify the synthesized cholesteryl petroselinate and confirm its identity.

Materials:

• Reaction mixture from the optimized synthesis

• Silica gel for column chromatography

• Solvent system for column chromatography (e.g., hexane/ethyl acetate (B1210297) gradient)

• Rotary evaporator

• Analytical instruments: FT-IR, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy

Procedure:

• After the reaction is complete, filter to remove the immobilized enzyme (if used).

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate solvent gradient.

• Collect the fractions containing the pure cholesteryl petroselinate (as determined by TLC).

• Combine the pure fractions and evaporate the solvent.

• Characterize the purified product using:

  • FT-IR spectroscopy: To identify the characteristic ester carbonyl group.

  • Mass Spectrometry: To determine the molecular weight of the product.

  • ¹H and ¹³C NMR spectroscopy: To confirm the chemical structure of cholesteryl petroselinate.[7]

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of cholesteryl petroselinate.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. Enzymatic preparation of phytosterol esters with fatty acids from high-oleic sunflower seed oil using response surface methodology - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Enzymatic preparation of phytosterol esters with fatty acids from high-oleic sunflower seed oil using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 7. 13C MAS NMR studies of crystalline cholesterol and lipid mixtures modeling atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Thin-Layer Chromatography (TLC) of Cholesteryl Petroselinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin-layer chromatography (TLC) is a simple, rapid, and versatile separation technique widely used in the analysis of lipids.[1][2] For cholesteryl esters, such as cholesteryl petroselinate (B1238263), TLC on silica (B1680970) gel provides an effective method for separation from other lipid classes, including triglycerides, free fatty acids, and cholesterol.[3] This document provides detailed application notes and protocols for the qualitative and semi-quantitative analysis of cholesteryl petroselinate using TLC.

Cholesteryl petroselinate (C45H78O2, MW: 651.1 g/mol ) is the ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid). Its analysis is relevant in various fields, including biochemistry, food science, and pharmaceutical development, where the identification and quantification of specific cholesteryl esters are crucial.

Principle of Separation

TLC separates compounds based on their differential partitioning between a stationary phase (a thin layer of adsorbent material, typically silica gel, on a solid support) and a mobile phase (a solvent or mixture of solvents).[2] In the case of neutral lipids like cholesteryl petroselinate, a nonpolar mobile phase is used with a polar stationary phase (normal-phase chromatography). Less polar compounds, such as cholesteryl esters, have a weaker affinity for the polar stationary phase and will travel further up the plate with the mobile phase, resulting in a higher Retention Factor (Rf) value.[2][4] More polar compounds, like free cholesterol or phospholipids, will interact more strongly with the stationary phase and have lower Rf values.

Data Presentation

The following tables summarize typical TLC parameters and expected results for the analysis of cholesteryl petroselinate and related lipid classes.

Table 1: TLC System Parameters for Cholesteryl Petroselinate Analysis

Parameter	Description
Stationary Phase	Silica gel 60 F254 pre-coated plates (glass or aluminum backing)
Mobile Phase	A mixture of nonpolar and slightly polar solvents. Common systems include: Petroleum ether : Diethyl ether : Acetic acid (80:20:1, v/v/v)[5]Hexane : Diethyl ether : Acetic acid (80:20:1, v/v/v)[1]Toluene : Diethyl ether : Ethyl acetate (B1210297) : Acetic acid (75:10:13:1.2, v/v/v)[6]
Sample Solvent	Chloroform (B151607), dichloromethane, or a mixture of chloroform and methanol (B129727) (2:1, v/v)[1]
Application Volume	1-10 µL
Development	In a saturated TLC chamber to a solvent front height of approximately 10-15 cm
Drying	Air-dry the plate in a fume hood after development.
Visualization	Iodine vapor[1]Charring with 50% sulfuric acid and heating[5]Phosphomolybdic acid spray followed by heating[3]Anisaldehyde-sulfuric acid reagent with heating

Table 2: Expected Rf Values for Cholesteryl Esters and Other Lipids

Lipid Class	Typical Rf Value Range*
Cholesteryl Esters (including Cholesteryl Petroselinate)	0.80 - 0.95 [7]
Triglycerides	0.60 - 0.70[5][7]
Free Fatty Acids	0.40 - 0.50
Free Cholesterol	0.20 - 0.30[5][7]
Phospholipids	0.00 - 0.10

*Rf values are approximate and can vary depending on the specific mobile phase composition, temperature, humidity, and plate quality.

Experimental Protocols

Sample Preparation

• Standard Solution: Prepare a standard solution of cholesteryl petroselinate at a concentration of 1-5 mg/mL in a suitable solvent such as chloroform or dichloromethane.

• Sample Solution: For unknown samples, dissolve the lipid extract in a minimal amount of the sample solvent to achieve a concentration suitable for spotting (typically 1-10 mg/mL). If the sample is from a biological matrix, a lipid extraction (e.g., Folch or Bligh-Dyer method) should be performed first.

TLC Plate Preparation and Spotting

• Using a pencil, gently draw a faint origin line approximately 1.5-2.0 cm from the bottom of the TLC plate.

• Mark the positions for sample application along the origin line, ensuring a distance of at least 1 cm between spots.

• Using a capillary tube or a microliter syringe, carefully apply 1-5 µL of the standard and sample solutions to their respective marked positions on the origin line. Keep the spot size as small as possible (2-3 mm diameter).

• Allow the solvent to completely evaporate from the spots before proceeding.

Chromatogram Development

• Pour the chosen mobile phase into a TLC developing chamber to a depth of about 0.5-1.0 cm.

• Place a piece of filter paper inside the chamber, leaning against the wall, to aid in saturating the chamber atmosphere with solvent vapors. Close the chamber and allow it to equilibrate for at least 15-20 minutes.

• Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the origin line is above the level of the mobile phase.

• Close the chamber and allow the mobile phase to ascend the plate by capillary action.

• When the solvent front has reached approximately 1-2 cm from the top of the plate, remove the plate from the chamber.

• Immediately mark the position of the solvent front with a pencil.

• Allow the plate to air dry completely in a fume hood.

Visualization

Several methods can be used to visualize the separated lipid spots:

• Iodine Vapor (Non-destructive): Place the dried TLC plate in a sealed chamber containing a few crystals of iodine.[1] The lipids will absorb the iodine vapor and appear as yellow-brown spots. This method is temporary as the iodine will sublime when the plate is removed from the chamber. The spots can be marked with a pencil for a permanent record.

• Charring with Sulfuric Acid (Destructive): Spray the plate evenly with a 50% aqueous sulfuric acid solution. Heat the plate on a hotplate or in an oven at 110-120°C for 5-10 minutes.[5] Organic compounds will char and appear as dark brown or black spots.

• Phosphomolybdic Acid (Destructive): Spray the plate with a 10% solution of phosphomolybdic acid in ethanol. Heat at 110-120°C for a few minutes. Lipids will appear as dark blue-green spots on a yellow-green background.[3]

• Anisaldehyde-Sulfuric Acid (Destructive): Spray the plate with a freshly prepared solution of p-anisaldehyde and sulfuric acid in ethanol. Heat the plate at 100-110°C. Different lipid classes may produce distinct colors, aiding in their identification.

Data Analysis

• After visualization, calculate the Rf value for each spot using the following formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Compare the Rf value of the unknown spot with that of the cholesteryl petroselinate standard to confirm its identity.

• The intensity and size of the spot can be used for semi-quantitative estimation of the amount of cholesteryl petroselinate present in the sample. For more accurate quantification, densitometry can be employed.

Mandatory Visualizations

Caption: Workflow for the Thin-Layer Chromatography of Cholesteryl Petroselinate.

Caption: Principle of Separation in Normal-Phase TLC of Lipids.

References

• 1. repository.seafdec.org [repository.seafdec.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. aocs.org [aocs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

In vitro studies using Cholesteryl petroselinate

Disclaimer

Therefore, the following Application Notes and Protocols are presented as a hypothetical framework designed to guide researchers in initiating in vitro studies on this novel compound. The experimental designs, data, and pathways are based on established methodologies for evaluating similar lipid molecules, such as other cholesteryl esters and fatty acids.

Application Note 1: Investigating the Anti-Inflammatory Potential of Cholesteryl Petroselinate (B1238263)

Introduction Chronic inflammation is a key driver of various pathologies, including atherosclerosis. Macrophages play a central role in this process, and their response to lipid accumulation is critical. While certain oxidized cholesteryl esters are known to be pro-inflammatory[1], some fatty acids, like petroselinic acid, have shown potential anti-inflammatory properties[2]. This protocol outlines a hypothetical study to determine whether Cholesteryl petroselinate (CP) exhibits anti-inflammatory or pro-inflammatory effects in a macrophage model. The primary hypothesis is that CP may modulate the inflammatory response triggered by lipopolysaccharide (LPS), a potent inflammatory stimulus.

Principal Applications

• Screening for anti-inflammatory or pro-inflammatory properties of a novel lipid compound.

• Investigating the impact of CP on key inflammatory signaling pathways, such as the NF-κB pathway.

• Assessing the cytotoxicity of CP in an immune cell line.

• Elucidating potential mechanisms for drug development in inflammatory diseases.

Experimental Workflow Diagram

Caption: High-level workflow for assessing Cholesteryl petroselinate's bioactivity.

Protocol 1: Assessment of Anti-Inflammatory Effects in RAW 264.7 Macrophages

1. Materials and Reagents

• Cell Line: RAW 264.7 murine macrophages

• Compound: Cholesteryl petroselinate (CP)

• Culture Medium: DMEM with 10% FBS, 1% Penicillin-Streptomycin

• Stimulant: Lipopolysaccharide (LPS) from E. coli

• Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO, PBS, RIPA Lysis Buffer, Protease/Phosphatase Inhibitors, BCA Protein Assay Kit

• Antibodies: Primary antibodies against phospho-NF-κB p65, total NF-κB p65, and β-actin; HRP-conjugated secondary antibody

• Kits: Mouse TNF-α and IL-6 ELISA Kits

2. Cell Culture and Seeding

• Culture RAW 264.7 cells in complete DMEM at 37°C in a 5% CO₂ incubator.

• Seed cells into multi-well plates based on the assay requirements:

  • 96-well plates: 2 x 10⁴ cells/well for MTT assay.

  • 24-well plates: 2 x 10⁵ cells/well for ELISA.

  • 6-well plates: 1 x 10⁶ cells/well for Western blotting.

• Allow cells to adhere for 24 hours before treatment.

3. Compound Preparation and Treatment

• Prepare a 10 mM stock solution of CP in chloroform (B151607) or another suitable organic solvent.

• Prepare CP-containing liposomes to ensure bioavailability in the aqueous culture medium. Note: The precise method for liposome (B1194612) preparation should be optimized.

• Dilute the CP liposomal stock solution in serum-free DMEM to achieve final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• For anti-inflammatory assays, pre-treat cells with CP for 2 hours.

• Following pre-treatment, add LPS to a final concentration of 100 ng/mL to all wells except the negative control.

• Incubate the plates for the desired time points (e.g., 24 hours for cytokine release, 1 hour for protein phosphorylation).

4. MTT Assay for Cell Viability

• After 24 hours of treatment with CP alone, add 10 µL of 5 mg/mL MTT solution to each well of the 96-well plate.

• Incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader. Calculate viability as a percentage relative to the vehicle-treated control.

5. ELISA for Cytokine Quantification

• After 24 hours of treatment, collect the cell culture supernatant from the 24-well plates.

• Centrifuge at 1,500 rpm for 10 minutes to remove cellular debris.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer’s instructions.

• Measure absorbance and calculate cytokine concentrations based on the standard curve.

6. Western Blot for NF-κB Activation

• After 1 hour of LPS stimulation, wash cells in the 6-well plates with ice-cold PBS.

• Lyse the cells using RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20 µg of protein per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate with primary antibodies (anti-p-NF-κB, anti-NF-κB, anti-β-actin) overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize bands using an ECL substrate and an imaging system. Quantify band density using software like ImageJ.

Hypothetical Data Summary

The following tables represent plausible data from the experiments described above, suggesting that Cholesteryl petroselinate has a dose-dependent anti-inflammatory effect with low cytotoxicity at effective concentrations.

Table 1: Cytotoxicity of Cholesteryl Petroselinate on RAW 264.7 Cells

CP Conc. (µM)	Cell Viability (%)	Std. Deviation
0 (Vehicle)	100	± 4.5
0.1	99.1	± 5.1
1	98.5	± 4.8
10	95.2	± 5.5
50	88.7	± 6.1
100	70.3	± 7.2
IC50 (µM)	>100	-

Table 2: Effect of CP on LPS-Induced Cytokine Production

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (No LPS)	25.4 ± 8.1	15.1 ± 6.5
LPS (100 ng/mL)	1540.8 ± 110.2	980.5 ± 85.7
LPS + CP (1 µM)	1495.3 ± 121.5	955.2 ± 90.1
LPS + CP (10 µM)	870.1 ± 95.3	560.8 ± 76.4
LPS + CP (50 µM)	455.6 ± 78.9	280.3 ± 55.9

Hypothetical Signaling Pathway

The data suggest that Cholesteryl petroselinate may inhibit the NF-κB signaling pathway. The following diagram illustrates this proposed mechanism of action.

Caption: Proposed inhibition of the NF-κB pathway by Cholesteryl petroselinate.

References

• 1. Cholesteryl hemiazelate identified in CVD patients causes in vitro and in vivo inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Cholesteryl Petroselinate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of cholesteryl petroselinate (B1238263) synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of cholesteryl petroselinate, offering potential causes and solutions in a question-and-answer format.

Q1: My reaction yield is very low or I'm not seeing any product formation. What are the likely causes?

Low or no product formation can stem from several factors, primarily related to reagent quality, reaction conditions, and the presence of impurities.[1]

• Reagent Quality:

  • Petroselinic Acid: Ensure the petroselinic acid is of high purity and free from contaminating fatty acids.

  • Cholesterol: Use high-purity cholesterol. The presence of other sterols can complicate purification.

  • Coupling Agents (for Steglich Esterification): N,N'-Dicyclohexylcarbodiimide (DCC) is moisture-sensitive. Use fresh, properly stored DCC. 4-Dimethylaminopyridine (B28879) (DMAP) should also be of high purity.[1]

  • Solvents: Anhydrous solvents are crucial, especially for the Steglich esterification. The presence of water can lead to the hydrolysis of DCC and the activated ester intermediate, halting the reaction.[1]

• Reaction Conditions:

  • Temperature: For Steglich esterification, the initial cooling to 0°C helps to control the reaction rate and minimize side reactions. Allowing the reaction to proceed at room temperature is typical.[1]

  • Reaction Time: Steric hindrance from the bulky cholesterol molecule can necessitate longer reaction times, potentially ranging from 12 to 48 hours.[1] Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Molar Ratios:

  • An excess of the acylating agent (petroselinoyl chloride or petroselinic acid with coupling agents) is often used to drive the reaction to completion.

Q2: I observe a white precipitate in my Steglich esterification reaction. Is this normal?

Yes, the formation of a white precipitate is expected during a Steglich esterification using DCC. This precipitate is N,N'-dicyclohexylurea (DCU), a byproduct of the reaction. Its presence indicates that the DCC is activating the carboxylic acid. The DCU is typically removed by filtration at the end of the reaction.

Q3: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is an effective and straightforward method for monitoring the reaction progress.

• Procedure: Spot the reaction mixture, along with the starting materials (cholesterol and petroselinic acid), on a silica (B1680970) gel TLC plate.

• Eluent System: A common eluent system for separating cholesteryl esters from cholesterol is a mixture of hexane (B92381) and ethyl acetate (B1210297). The polarity can be adjusted (e.g., 9:1 to 7:3 v/v) for optimal separation.[1]

• Visualization: The spots can be visualized by staining with agents like potassium permanganate (B83412) or phosphomolybdic acid, followed by gentle heating.

• Interpretation: As the reaction progresses, you should observe the disappearance of the starting material spots and the appearance of a new, less polar spot corresponding to cholesteryl petroselinate.

Q4: I'm having trouble purifying the final product. What are the best methods?

Purification of cholesteryl petroselinate typically involves removing unreacted starting materials and reaction byproducts.

• Removal of DCU (Steglich Method): After the reaction is complete, the DCU precipitate can be removed by filtration.

• Column Chromatography: Silica gel column chromatography is a highly effective method for purifying the crude product. A gradient elution starting with a low polarity solvent (e.g., hexane) and gradually increasing the polarity with a solvent like ethyl acetate is recommended.[1]

• Recrystallization: Depending on the purity after chromatography, recrystallization from a suitable solvent system can be employed for further purification.

Frequently Asked Questions (FAQs)

Q1: What are the main methods for synthesizing cholesteryl petroselinate?

The two primary methods for synthesizing cholesteryl petroselinate are:

• Steglich Esterification: This method involves the direct coupling of cholesterol and petroselinic acid using a carbodiimide, such as DCC, and a catalyst, typically DMAP. It is known for its mild reaction conditions.

• Transesterification (Ester Interchange): This method involves reacting cholesteryl acetate with the methyl ester of petroselinic acid in the presence of a catalyst like sodium ethylate.

Q2: What are the potential side reactions in the Steglich esterification of cholesterol with petroselinic acid?

A common side reaction is the formation of N-acylurea, which is an unreactive byproduct. This can occur if the activated carboxylic acid (O-acylisourea intermediate) rearranges before reacting with cholesterol. The use of a catalytic amount of DMAP helps to minimize this side reaction by forming a more reactive acylpyridinium intermediate.

Q3: What is the expected yield for cholesteryl petroselinate synthesis?

The yield is highly dependent on the chosen method, reaction conditions, and purification efficiency. For Steglich esterification of similar cholesteryl esters, yields can range from 60% to 90%.[1] Transesterification methods for cholesteryl esters of unsaturated fatty acids have also been reported with good yields.

Quantitative Data

The following tables provide illustrative data for reaction conditions and expected outcomes based on typical cholesteryl ester syntheses. Note that optimal conditions for cholesteryl petroselinate may vary.

Table 1: Steglich Esterification Parameters for Cholesteryl Ester Synthesis

Parameter	Recommended Range	Purpose
Reagents
Cholesterol	1 equivalent	Substrate
Petroselinic Acid	1.1 - 1.5 equivalents	Acylating agent
DCC	1.1 - 1.5 equivalents	Coupling agent
DMAP	0.1 - 0.2 equivalents	Catalyst
Reaction Conditions
Solvent	Anhydrous Dichloromethane (B109758) (DCM)	Reaction medium
Temperature	0°C to Room Temperature	Controls reaction rate
Reaction Time	12 - 48 hours	Steric hindrance may require longer times[1]
Purification
TLC Eluent (Silica)	Hexane:Ethyl Acetate (e.g., 9:1 to 7:3)	Monitors reaction progress and guides purification[1]
Column Chromatography Eluent	Gradient of Hexane/Ethyl Acetate	Separates product from impurities[1]
Expected Yield	60 - 90%	Highly dependent on optimization[1]

Table 2: Comparison of Synthesis Methods for Cholesteryl Esters

Feature	Steglich Esterification	Transesterification
Starting Materials	Cholesterol, Petroselinic Acid	Cholesteryl Acetate, Methyl Petroselinate
Key Reagents	DCC, DMAP	Sodium Ethylate (catalyst)
Reaction Conditions	Mild (0°C to RT)	Typically requires heating
Byproducts	N,N'-dicyclohexylurea (DCU)	Methanol (B129727), Acetic Acid
Advantages	Mild conditions, good for sensitive substrates	Can be driven to completion by removing volatile byproducts
Disadvantages	DCU byproduct can be difficult to remove completely	May require preparation of methyl petroselinate first

Experimental Protocols

Protocol 1: Synthesis of Cholesteryl Petroselinate via Steglich Esterification

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve cholesterol (1 equivalent) and petroselinic acid (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution and stir until dissolved.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Coupling Agent Addition: Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous DCM to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), filter the mixture to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.

• Extraction: Combine the filtrates and wash sequentially with 0.5 M HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexane/ethyl acetate as the eluent.

Protocol 2: Synthesis of Cholesteryl Petroselinate via Transesterification

• Preparation of Methyl Petroselinate: Convert petroselinic acid to its methyl ester using standard methods (e.g., reaction with methanol in the presence of an acid catalyst like H2SO4). Purify the methyl petroselinate by distillation or chromatography.

• Transesterification Reaction: In a round-bottom flask, combine cholesteryl acetate (1 equivalent) and methyl petroselinate (1.5 equivalents).

• Catalyst Addition: Add a catalytic amount of sodium ethylate.

• Reaction: Heat the reaction mixture under reduced pressure to facilitate the removal of the methyl acetate byproduct, driving the equilibrium towards the product. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture and dissolve it in a suitable organic solvent like diethyl ether or ethyl acetate. Wash the solution with water to remove the catalyst.

• Purification: Dry the organic layer, concentrate it, and purify the crude cholesteryl petroselinate by column chromatography on silica gel.

Visualizations

Caption: Workflow for the synthesis of cholesteryl petroselinate via Steglich esterification.

Caption: Decision tree for troubleshooting low yield in cholesteryl petroselinate synthesis.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Purity in Cholesteryl Petroselinate Samples

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting low purity issues encountered during the synthesis and purification of Cholesteryl petroselinate (B1238263).

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in synthesized Cholesteryl petroselinate?

A1: The most common impurity is typically unreacted cholesterol.[1] This is due to incomplete esterification reaction. Other potential impurities can include residual solvents from the purification process and byproducts from the specific synthesis route employed.

Q2: How can I quickly assess the purity of my Cholesteryl petroselinate sample?

A2: A combination of Thin-Layer Chromatography (TLC) and melting point analysis provides a rapid preliminary assessment. On a TLC plate, pure Cholesteryl petroselinate will appear as a single spot with a higher Rf value than cholesterol.[1] A broad melting point range or a melting point lower than the literature value for pure Cholesteryl petroselinate suggests the presence of impurities.

Q3: What analytical techniques are recommended for quantitative purity analysis of Cholesteryl petroselinate?

A3: High-Performance Liquid Chromatography (HPLC) is the recommended method for accurate quantitative analysis of Cholesteryl petroselinate purity.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy is also invaluable for confirming the structure and identifying impurities.

Q4: My Cholesteryl petroselinate sample appears oily or fails to crystallize properly. What could be the cause?

A4: Oiling out during recrystallization can occur if the cooling process is too rapid or if an inappropriate solvent is used.[4] The presence of significant amounts of impurities can also inhibit proper crystal formation.

Troubleshooting Guide

This guide addresses common issues leading to low purity in Cholesteryl petroselinate samples and provides systematic steps for resolution.

Issue 1: Low Purity Indicated by TLC (Multiple Spots)

Possible Cause: Incomplete reaction or presence of side products. The most common additional spot corresponds to unreacted cholesterol.

Troubleshooting Steps:

• Confirm Identity of Impurity: Run a co-spot on the TLC plate with a cholesterol standard to confirm if the lower Rf spot is indeed unreacted cholesterol.

• Optimize Reaction Conditions:

  • Ensure a slight excess of petroselic acid or its activated form was used in the synthesis.

  • Increase reaction time or temperature, monitoring the reaction progress by TLC until the cholesterol spot disappears or is minimized.

• Purification:

  • Column Chromatography: This is highly effective for separating the less polar Cholesteryl petroselinate from the more polar cholesterol.[1]

  • Recrystallization: If the impurity level is low, recrystallization can be effective.

Issue 2: Broad or Depressed Melting Point

Possible Cause: Presence of impurities, most commonly unreacted cholesterol or residual solvent.[1]

Troubleshooting Steps:

• TLC Analysis: Perform TLC to visualize the number of components in your sample.

• Purification:

  • If multiple spots are observed on TLC, column chromatography is the preferred method.

  • If a single major spot with minor impurities is seen, attempt one or two rounds of recrystallization.

• Drying: Ensure the purified sample is thoroughly dried under vacuum to remove any residual solvent, which can also depress the melting point.[1]

Issue 3: Low Yield of Purified Product

Possible Cause: Product loss during purification steps.

Troubleshooting Steps:

• Recrystallization:

  • Avoid using an excessive amount of hot solvent for dissolution. Use the minimum amount required to fully dissolve the solid.[1]

  • Ensure the solution is cooled slowly and then thoroughly in an ice bath to maximize crystal formation before filtration.[4]

  • Wash the collected crystals with a minimal amount of ice-cold solvent to reduce loss.[1]

• Column Chromatography:

  • After eluting the fraction containing Cholesteryl petroselinate, flush the column with a slightly more polar solvent to ensure all the product has been recovered.[1]

  • Monitor all fractions by TLC to avoid discarding fractions containing the product.

Data Presentation

Table 1: Typical Purity Analysis Results for Cholesteryl Esters

Analysis Method	Parameter	Typical Result for High Purity Sample (>98%)	Indication of Impurity
TLC	Rf Value	Single spot	Multiple spots
Melting Point	Range	Sharp, narrow range	Broad, depressed range[1]
HPLC	Purity	>98%	Multiple peaks, lower main peak area %
¹H NMR	Spectral Features	Clean peaks corresponding to cholesteryl and petroselinoyl protons	Additional peaks, e.g., from unreacted cholesterol or solvent

Experimental Protocols

General Synthesis of Cholesteryl Petroselinate (Esterification)

This protocol is a general guideline based on common esterification methods for cholesterol.

• Reactant Preparation: In a round-bottom flask, dissolve cholesterol and a slight molar excess of petroselic acid in an appropriate anhydrous solvent (e.g., toluene (B28343) or dichloromethane).

• Catalyst/Coupling Agent Addition: Add a suitable catalyst or coupling agent. For example, a triphenylphosphine-sulfur trioxide adduct can be used as an efficient organocatalyst.[5] Alternatively, a carbodiimide (B86325) coupling agent like DCC with a catalytic amount of DMAP can be employed.[6]

• Reaction: Stir the mixture at the appropriate temperature (e.g., room temperature to 110°C, depending on the method) under an inert atmosphere (e.g., argon or nitrogen).[5][6]

• Monitoring: Monitor the reaction progress by TLC, observing the disappearance of the cholesterol spot.

• Work-up: Once the reaction is complete, filter off any solid byproducts. Wash the filtrate with appropriate aqueous solutions (e.g., dilute acid, bicarbonate solution, and brine) to remove unreacted acid and catalyst residues. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography followed by recrystallization.

Purification by Silica (B1680970) Gel Column Chromatography

• Column Packing: Pack a chromatography column with silica gel using a slurry in a non-polar solvent like hexane (B92381).

• Sample Loading: Dissolve the crude Cholesteryl petroselinate in a minimal amount of a low-polarity solvent (e.g., dichloromethane (B109758) or toluene) and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity. Start with a non-polar solvent like hexane and gradually introduce a slightly more polar solvent such as ethyl acetate (B1210297) (e.g., 100% hexane, then 99:1, 98:2 hexane:ethyl acetate).[6]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC. Cholesteryl petroselinate, being less polar, will elute before the more polar cholesterol.

• Isolation: Combine the fractions containing the pure product and evaporate the solvent to yield the purified Cholesteryl petroselinate.

Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which Cholesteryl petroselinate is highly soluble at elevated temperatures and poorly soluble at low temperatures. Common solvents for esters include ethanol, acetone, or mixtures like hexane/ethyl acetate.[4][7]

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the hot solvent to the crude product until it is completely dissolved.[4]

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum.

Purity Analysis by HPLC

• Column: A reversed-phase C18 column is typically used.[2][3]

• Mobile Phase: An isocratic mobile phase of acetonitrile (B52724) and isopropanol (B130326) (e.g., 50:50, v/v) is often effective for separating cholesterol and its esters.[2][3]

• Flow Rate: A typical flow rate is around 1.0 - 1.5 mL/min.

• Detection: UV detection at a low wavelength, such as 205-210 nm, is suitable for detecting lipids that lack strong chromophores.[2][3][8]

• Quantification: Purity is determined by the relative peak area of Cholesteryl petroselinate compared to the total area of all peaks.

Structural Confirmation by ¹H NMR

• Sample Preparation: Dissolve a small amount of the purified product in a suitable deuterated solvent, such as deuterated chloroform (B151607) (CDCl₃).

• Analysis: Acquire the ¹H NMR spectrum.

• Expected Signals:

  • Cholesterol Moiety: Look for the characteristic signals of the cholesterol backbone, including the olefinic proton at ~5.3-5.4 ppm and the proton at the 3-position (adjacent to the ester oxygen) shifted downfield to ~4.6 ppm.[9]

  • Petroselinate Moiety: The olefinic protons of the petroselinoyl chain will appear in the region of ~5.3-5.4 ppm. The allylic protons and the protons alpha to the carbonyl group will also have characteristic chemical shifts.

  • Absence of Impurities: A pure sample will not show the characteristic signals of unreacted cholesterol, particularly the proton at the 3-position at a higher field (~3.5 ppm) compared to the ester.[10]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 9. magritek.com [magritek.com]
• 10. Cholesterol(57-88-5) 1H NMR [m.chemicalbook.com]

Technical Support Center: Optimizing Cholesterol Esterification Reactions

Welcome to the technical support center for cholesterol esterification reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of cholesterol esterification in a cellular context?

Cholesterol esterification is a crucial cellular process for storing and transporting cholesterol. By converting free cholesterol into a more hydrophobic form, cholesteryl esters, cells can prevent the cytotoxic effects of excess free cholesterol and package it into lipoproteins for transport or store it in lipid droplets.[1]

Q2: What are the key enzymes involved in cholesterol esterification?

The two primary enzymes responsible for cholesterol esterification are Acyl-CoA:cholesterol acyltransferase (ACAT) and Lecithin:cholesterol acyltransferase (LCAT).[2] ACAT is an intracellular enzyme, with ACAT1 found in various tissues and ACAT2 primarily in the liver and intestines.[3] LCAT is predominantly found in peripheral tissues and is involved in the esterification of cholesterol in high-density lipoproteins (HDL).[2]

Q3: What are the main factors that regulate the activity of these enzymes?

The activity of ACAT and LCAT is regulated by several factors, including:

• Substrate Availability: The concentration of free cholesterol and fatty acyl-CoAs (for ACAT) or phosphatidylcholine (for LCAT) directly influences the reaction rate.[1]

• Cellular Cholesterol Levels: High intracellular cholesterol levels can inhibit ACAT activity as a feedback mechanism.[1]

• Hormonal Signals: Hormones can modulate the expression and activity of the enzymes involved in cholesterol metabolism.

Q4: What are common inhibitors for ACAT enzymes?

Several compounds are known to inhibit ACAT activity. Avasimibe and F-1394 are well-characterized ACAT inhibitors used in research.[4][5] Progesterone has also been shown to inhibit ACAT. These inhibitors can be competitive or non-competitive.[5][6]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your cholesterol esterification experiments in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction has run for the recommended time, but I'm observing a very low yield of cholesteryl esters. What are the potential causes and how can I fix this?

A: Low product yield is a common issue that can stem from several factors related to enzyme activity, substrate integrity, and reaction conditions.

Possible Causes & Solutions:

• Suboptimal Reaction Conditions: The temperature and pH of your reaction are critical for optimal enzyme activity.

  • Solution: Verify that your experimental setup matches the optimal conditions for the specific enzyme you are using. Most cholesterol esterases have an optimal temperature around 37-53°C and an optimal pH in the range of 7.0-8.5.[7][8][9]

• Enzyme Inactivity: The enzyme may have lost its activity due to improper storage or handling.

  • Solution: Ensure your enzyme has been stored at the correct temperature (typically -20°C or lower) and has not undergone multiple freeze-thaw cycles.[10] It is also advisable to run a positive control with a known active enzyme to confirm the assay setup is working.

• Substrate Preparation Issues: Cholesterol and fatty acids can be difficult to solubilize.

  • Solution: Ensure your cholesterol and fatty acid substrates are properly dissolved. This may require the use of a solvent like isopropanol (B130326) or acetone (B3395972) for initial dissolution, followed by emulsification in a buffer containing a detergent like Triton X-100 or bile salts such as sodium cholate.[11]

• Presence of Inhibitors: Your sample may contain endogenous or contaminating inhibitors of the esterification enzyme.

  • Solution: If you suspect inhibitors in your sample, you may need to perform a sample cleanup step. For known inhibitors, consider adding a neutralizing agent if possible.

Issue 2: High Background Signal

Q: I am observing a high background signal in my negative control wells, making it difficult to accurately measure the esterification activity. What could be causing this?

A: A high background signal can obscure your results and is often due to contamination or non-enzymatic reactions.

Possible Causes & Solutions:

• Contaminated Reagents: One or more of your reagents may be contaminated with cholesterol or enzymes that contribute to the signal.

  • Solution: Use fresh, high-purity reagents. It is good practice to test each reagent individually to identify the source of the background signal.

• Spontaneous Substrate Hydrolysis: Some cholesteryl ester substrates may slowly hydrolyze non-enzymatically over time.

  • Solution: Prepare your substrate solutions fresh for each experiment. Avoid prolonged storage of working substrate solutions.

• Interfering Substances: Certain substances in your sample can interfere with the detection method. For colorimetric or fluorometric assays, compounds like ascorbic acid and bilirubin (B190676) can interfere with the measurements.[12][13][14]

  • Solution: If your assay is peroxidase-based, the addition of ascorbate (B8700270) oxidase can minimize interference from ascorbic acid.[14] If other interfering substances are suspected, a sample purification step may be necessary.

Issue 3: Poor Reproducibility

Q: My results are not consistent between experiments, even when I follow the same protocol. What could be the reason for this lack of reproducibility?

A: Poor reproducibility can be frustrating and often points to subtle variations in experimental execution.

Possible Causes & Solutions:

• Inconsistent Pipetting: Inaccurate or inconsistent pipetting of enzymes, substrates, or samples can lead to significant variability.

  • Solution: Ensure your pipettes are properly calibrated. When preparing reaction mixtures, creating a master mix for all common reagents can help ensure consistency across wells.[15]

• Temperature Fluctuations: Inconsistent incubation temperatures can affect enzyme activity and reaction rates.

  • Solution: Use a calibrated incubator or water bath and ensure a consistent temperature is maintained throughout the experiment.

• Incomplete Solubilization of Substrates: If substrates are not fully and consistently solubilized, their availability to the enzyme will vary between experiments.

  • Solution: Standardize your substrate preparation protocol, including vortexing or sonication times, to ensure complete and uniform solubilization.[16]

Data Presentation

Table 1: Optimal Reaction Conditions for Cholesterol Esterases

Parameter	Optimal Range	Source
Temperature	37 - 53°C	[7][8]
pH	7.0 - 8.5	[9][17]
Sodium Cholate	3 - 30 mM	[11][17]
Incubation Time	15 - 60 minutes	[10][18]

Table 2: Common ACAT Inhibitors and their Potency

Inhibitor	IC50 (nM)	Target System	Source
YM17E	44	Rabbit Liver Microsomes	[18]
F-1394	6.4	Rat Liver Microsomes	[5]
Avasimibe	-	-	[4]

Experimental Protocols

Protocol 1: In Vitro Cholesterol Esterification Assay using Radiolabeled Substrate

This protocol is adapted from a method for measuring ACAT activity in liver microsomes.[18]

Materials:

• Liver microsomes

• Potassium phosphate (B84403) buffer (pH 7.4)

• Bovine Serum Albumin (BSA), fatty acid-free

• Cholesterol

• Acetone

• [14C]Oleoyl-CoA

• Chloroform (B151607)/Methanol (2:1, v/v)

• TLC plates (silica gel)

• TLC developing solvent: Hexane/Diethyl ether/Acetic acid (80:20:1, v/v/v)

• Scintillation counter and fluid

Procedure:

• Substrate Preparation: Prepare a cholesterol solution in acetone. Add this to the potassium phosphate buffer containing BSA with vigorous vortexing to create a cholesterol substrate solution.[18]

• Reaction Mixture: In a microcentrifuge tube, combine the liver microsomes, potassium phosphate buffer, and the compound to be tested (or vehicle control). Pre-incubate for 10 minutes at 37°C.[18]

• Initiate Reaction: Start the reaction by adding the cholesterol substrate solution and [14C]Oleoyl-CoA.

• Incubation: Incubate the reaction mixture at 37°C for 15-30 minutes.[18]

• Stop Reaction & Lipid Extraction: Stop the reaction by adding 1.5 mL of chloroform/methanol (2:1). Vortex thoroughly and centrifuge to separate the phases.[18]

• TLC Analysis: Collect the lower organic phase and evaporate to dryness. Re-dissolve the lipid extract in a small volume of chloroform and spot it onto a silica (B1680970) gel TLC plate.[18]

• Chromatography: Develop the TLC plate in the specified solvent system.

• Quantification: Visualize the lipid spots (e.g., using iodine vapor). Scrape the spots corresponding to cholesteryl esters into a scintillation vial, add scintillation fluid, and quantify the radioactivity.[18]

Protocol 2: Colorimetric Cholesterol Esterase Activity Assay

This protocol is based on a common enzymatic assay for cholesterol esterase.

Materials:

• Potassium phosphate buffer (0.1 M, pH 7.0)

• Cholesterol linoleate (B1235992) (Substrate)

• Isopropanol

• Triton X-100

• Sodium cholate

• 4-Aminoantipyrine (4-AA) solution

• Phenol (B47542) solution

• Horseradish peroxidase (POD) solution

• Cholesterol oxidase (COD) solution

• Enzyme solution (Cholesterol Esterase)

• Spectrophotometer

Procedure:

• Substrate Solution Preparation: Dissolve cholesterol linoleate in isopropanol with gentle heating. Mix this with a hot Triton X-100 solution and stir. Cool the solution and add sodium cholate.

• Working Solution: Prepare a working solution containing potassium phosphate buffer, the substrate solution, 4-AA solution, phenol solution, and POD solution.

• Assay:

  • Pipette the working solution into a cuvette and equilibrate at 37°C for about 5 minutes.

  • Add the COD solution, mix, and incubate at 37°C for another 2 minutes.

  • Add the enzyme solution to start the reaction.

• Measurement: Record the increase in absorbance at 500 nm for 3-4 minutes. Calculate the change in absorbance per minute from the initial linear portion of the curve.

• Blank Measurement: Measure the blank rate using the same method but adding enzyme diluent instead of the enzyme solution.

Mandatory Visualizations

Caption: Key enzymatic pathways for cholesterol esterification.

Caption: Troubleshooting logic for low cholesterol esterification yield.

References

• 1. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. What are Acyl coenzyme A:cholesterol acyltransferase inhibitors and how do they work? [synapse.patsnap.com]
• 4. Inhibitors of acyl-coenzyme a: cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on acyl-CoA: cholesterol acyltransferase (ACAT) inhibitory effects and enzyme selectivity of F-1394, a pantotheic acid derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. Purification and characterization of a novel cholesterol esterase from Pseudomonas aeruginosa, with its application to cleaning lipid-stained contact lenses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. promega.com [promega.com]
• 11. Porcine Pancreas: A Superior Source of Cholesterol Esterase for Total Serum Cholesterol Assay by the Enzymatic Kinetic Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Interference with the enzymic measurement of cholesterol in serum by use of five reagent kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ascorbate Oxidase Minimizes Interference by High-Concentration Ascorbic Acid in Total Cholesterol Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biopioneer.com.tw [biopioneer.com.tw]
• 16. assaygenie.com [assaygenie.com]
• 17. Optimization and validation of assays to estimate pancreatic esterase activity using well-characterized micellar solutions of cholesteryl oleate and tocopheryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Cholesteryl Esters by Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent in-source fragmentation of cholesteryl esters during mass spectrometry analysis.

Troubleshooting Guide

Issue: Significant In-Source Fragmentation of Cholesteryl Esters Observed

In-source fragmentation (ISF) is a common challenge in the analysis of cholesteryl esters, often leading to the misidentification and inaccurate quantification of these molecules.[1][2] This guide provides a systematic approach to troubleshoot and mitigate ISF.

Symptoms:

• Low abundance of the precursor molecular ion.

• High abundance of a fragment ion corresponding to the neutral loss of a fatty acid or a cholestadiene ion (e.g., m/z 369.35).[3]

• Inaccurate quantification and misinterpretation of spectra.[2]

Troubleshooting Workflow:

Caption: A stepwise workflow for troubleshooting in-source fragmentation of cholesteryl esters.

Step 1: Optimize ESI Source Parameters

High energy in the ion source is a primary cause of in-source fragmentation. Systematically adjusting the following parameters can help reduce fragmentation.

• Source Temperature: Higher temperatures can increase fragmentation.[3] Try reducing the ion transfer tube (ITT) or capillary temperature, as well as the auxiliary gas heater temperature.

• Voltages: High spray and cone/declustering voltages can accelerate ions and cause them to fragment upon collision with gas molecules.[3][4] Gradually decrease these voltages to find an optimal balance between ionization efficiency and fragmentation.

• Gas Flow Rates: The flow rates of sheath, auxiliary, and sweep gases can influence ion desolvation and energy.[5] Experiment with different flow rates to minimize fragmentation while maintaining a stable spray.

Step 2: Evaluate Adduct Formation

The choice of adduct can significantly impact the stability of the cholesteryl ester ion.

• Ammoniated Adducts ([M+NH₄]⁺): These are commonly used but can be prone to in-source fragmentation, often yielding a prominent cholestane (B1235564) cation fragment (m/z 369.3).[3][6]

• Sodiated ([M+Na]⁺) and Lithiated ([M+Li]⁺) Adducts: These adducts can be more stable and may fragment differently, sometimes favoring the detection of the intact precursor ion.[6][7] Consider adding a low concentration of sodium or lithium salts to your mobile phase or sample solvent.

Step 3: Consider Alternative Ionization Sources

If optimizing ESI parameters is insufficient, an alternative ionization technique may be more suitable for the nonpolar nature of cholesteryl esters.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is often better suited for analyzing nonpolar molecules and can produce protonated molecules [M+H]⁺ with reduced fragmentation compared to ESI.[8]

• Low-Flow ESI: ESI sources designed for lower flow rates have been shown to decrease in-source fragmentation.[5]

Step 4: Refine the Liquid Chromatography (LC) Method

Chromatographic separation can help distinguish between true low-abundance lipids and fragments from more abundant species that have the same mass-to-charge ratio.[2]

• Improve Separation: Enhance the chromatographic resolution to ensure that co-eluting species are not contributing to spectral complexity that could be mistaken for fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for cholesteryl ester analysis?

A1: In-source fragmentation (ISF) is the breakdown of ions in the ion source of a mass spectrometer before they reach the mass analyzer.[1][4] For cholesteryl esters, this is problematic because it reduces the abundance of the intact molecular ion, making accurate identification and quantification challenging.[1] The fragmentation can also create ions with the same mass as other lipids, leading to misannotation of spectra.[2]

Q2: What are the typical fragment ions observed from the in-source fragmentation of cholesteryl esters?

A2: A common fragmentation pathway for ammoniated adducts of cholesteryl esters is the neutral loss of the fatty acid, resulting in a cholestadiene fragment ion at m/z 369.35.[3][9] For sodiated or lithiated adducts, a common fragmentation is the neutral loss of cholestane, leaving a sodiated or lithiated fatty acid fragment.[6][7]

Q3: How can I choose the best adduct for my cholesteryl ester analysis?

A3: The choice of adduct depends on your analytical goals.

• Ammoniated adducts are widely used, but if you observe significant fragmentation to the m/z 369.3 ion, consider other options.[3][6]

• Lithiated and sodiated adducts can provide enhanced stability and different fragmentation patterns that may be advantageous for certain MS/MS experiments, such as neutral loss scanning for the cholestane moiety.[6][7]

Q4: Can optimizing my LC-MS method help reduce in-source fragmentation?

A4: Yes, a well-optimized LC-MS method can help mitigate the impact of in-source fragmentation. A reverse-phase LC method can effectively separate different cholesteryl ester species.[10][11] By achieving good chromatographic resolution, you can be more confident that a detected ion is a true molecular species and not a fragment of a co-eluting compound.[2]

Q5: Are there specific instrument settings that are recommended for minimizing in-source fragmentation?

A5: While optimal settings are instrument-dependent, the general principle is to use the softest ionization conditions possible. This typically involves lower source temperatures, reduced spray and cone voltages, and optimized gas flow rates.[3][5] It is recommended to systematically tune these parameters for your specific instrument and application.[1][12]

Quantitative Data Summary

Table 1: Impact of Optimized ESI Parameters on Cholesteryl Ester Peak Intensity

Cholesteryl Ester Species	Peak Intensity Improvement (Optimized vs. Standard Parameters)	Reference
Various Cholesteryl Esters	4-20x greater peak intensity	[5]

This table summarizes the reported improvement in signal intensity for cholesteryl esters after optimizing ESI source parameters to reduce in-source fragmentation.

Experimental Protocols

Protocol 1: Optimized ESI-MS/MS Analysis of Cholesteryl Esters with Lithiated Adducts

This protocol is adapted from a study demonstrating enhanced ionization and specific fragmentation of cholesteryl esters using lithiated adducts.[6]

1. Sample Preparation:

• Prepare a stock solution of your lipid extract.
• Prior to infusion, dilute the lipid extract in a solvent containing a lithium salt (e.g., 10 µM lithium hydroxide (B78521) in methanol/chloroform).

2. Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI)
• Infusion Flow Rate: 3 µL/min
• Spray Voltage: 3800 V
• Capillary Temperature: 270 °C
• Sheath Gas: 8 (arbitrary units)
• Auxiliary Gas: 5 (arbitrary units)
• Ion Sweep Gas: 0.5 (arbitrary units)

3. MS/MS Analysis:

• To specifically detect all cholesteryl ester species, perform a neutral loss scan for the loss of cholestane (NL 368.5).
• Collision Energy: 25 eV

Protocol 2: General LC-MS Method for Cholesteryl Ester Profiling

This protocol provides a starting point for developing a reverse-phase LC-MS method for the analysis of cholesteryl esters, based on a recently published method.[10]

1. Liquid Chromatography:

• Column: C18 reverse-phase column (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm).
• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.
• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.
• Gradient: A suitable gradient from a high percentage of A to a high percentage of B to elute the hydrophobic cholesteryl esters.

2. Mass Spectrometry:

• Ionization Mode: Positive ESI
• Capillary Voltage: 3 kV
• Drying Gas Temperature: 250 °C
• Sheath Gas Temperature: 250 °C
• Fragmentor Voltage: 80 V
• Collision Energy: 5 eV (for MS/MS)

Visualizations

Cholesteryl Ester Fragmentation Pathway

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. escholarship.org [escholarship.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 12. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Unsaturated Cholesteryl Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of unsaturated cholesteryl esters.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of unsaturated cholesteryl esters, offering potential causes and solutions.

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of Purified Unsaturated Cholesteryl Ester	1. Product Loss During Recrystallization: Using an excessive amount of solvent can prevent maximum crystal formation.[1] 2. Incomplete Elution from Chromatography Column: The chosen solvent system may not be optimal for eluting the target compound completely.[1] 3. Degradation of Unsaturated Ester: Unsaturated cholesteryl esters are susceptible to oxidation and degradation, especially when exposed to air, light, or high temperatures.[2][3][4]	1. Use the minimal amount of hot solvent necessary for dissolution during recrystallization. Ensure the solution is thoroughly cooled to maximize crystal formation before filtration. Washing crystals with ice-cold solvent can also minimize loss.[1] 2. After eluting the main fraction, flush the column with a more polar solvent and monitor the fractions using Thin-Layer Chromatography (TLC) to ensure all the product has been recovered.[1] 3. Store stock solutions under an inert atmosphere (e.g., argon or nitrogen) at -80°C.[2] Use high-purity, peroxide-free solvents.[2] Avoid repeated freeze-thaw cycles.[2]
Presence of Impurities in the Final Product	1. Co-elution with Other Lipids: Triglycerides and free fatty acids often have similar polarities to cholesteryl esters, leading to incomplete separation during chromatography.[5][6] 2. Incomplete Separation of Saturated and Unsaturated Esters: Achieving baseline separation between cholesteryl esters with varying degrees of unsaturation can be challenging with standard chromatographic methods.[7][8] 3. Residual Solvents or Reagents: Solvents from the purification process or unreacted reagents from synthesis can remain in the final product.[1]	1. For triglyceride-rich samples, consider a preliminary hydrolysis step to remove triglycerides before HPLC analysis.[5][6] Alternatively, utilize a two-step elution on a silica (B1680970) column, first eluting cholesteryl esters and then more polar lipids.[9] 2. Employ reversed-phase HPLC (RP-HPLC), which can separate esters based on the number of double bonds in the fatty acid chain.[10][11] Argentation chromatography (TLC or HPLC with silver nitrate) is also highly effective for separating based on unsaturation. 3. Ensure the purified product is thoroughly dried under a vacuum to remove any residual solvents.[1]
Inconsistent Experimental Results	1. Batch-to-Batch Variability of Cholesteryl Ester: The purity and stability of the starting material can vary between different batches.[2] 2. Variability in HPLC Quantification: Inconsistent derivatization efficiency or sample loss during extraction can lead to variable results.[2] 3. Compound Instability: Degradation of the unsaturated cholesteryl ester during the experiment can alter its biological activity and lead to inconsistent outcomes.[2][3]	1. Assess the purity of each new batch using techniques like melting point analysis or TLC before use.[1] 2. Optimize derivatization reaction time and temperature for consistency. Use an internal standard to account for sample loss during extraction and injection variability.[2] 3. Prepare fresh dilutions of the cholesteryl ester for each experiment from a properly stored stock solution.[2] Use high-purity solvents to minimize the presence of reactive oxygen species.[2]
Difficulty in Identifying and Characterizing Purified Esters	1. Co-elution of Isobaric Species: Mass spectrometry may not distinguish between cholesteryl esters with the same mass but different fatty acid structures (isobars).[12] 2. Low Ionization Efficiency in Mass Spectrometry: The nonpolar nature of cholesteryl esters can result in poor ionization and low sensitivity in ESI-MS.[13]	1. Prior chromatographic separation (e.g., GC or HPLC) is crucial before MS analysis to resolve isobaric species.[12] 2. Enhance ionization efficiency by forming adducts with ions like ammonium (B1175870) (NH₄⁺) or lithium (Li⁺) in the mobile phase for positive ion mode ESI-MS.[13][14]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying unsaturated cholesteryl esters compared to their saturated counterparts?

A1: The main challenge lies in the susceptibility of unsaturated cholesteryl esters to oxidation due to the presence of double bonds in their fatty acid chains.[2][3] This can lead to degradation of the sample, the formation of artifacts, and inconsistent experimental results.[2] Therefore, it is crucial to handle these compounds under conditions that minimize exposure to oxygen, light, and high temperatures.

Q2: How can I quickly assess the purity of my purified unsaturated cholesteryl ester?

A2: Thin-Layer Chromatography (TLC) is a rapid and effective method to visually assess the purity of your sample.[1][15] By spotting your sample alongside a standard, you can identify the presence of impurities such as free cholesterol or other lipids.[1] For a more quantitative assessment, High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or ELSD) can be used.[10][16]

Q3: My unsaturated cholesteryl ester appears to be degrading during storage. What are the best practices for storage?

A3: To ensure the stability of unsaturated cholesteryl esters, stock solutions should be stored under an inert atmosphere, such as argon or nitrogen, at -80°C.[2] It is also important to use high-purity, peroxide-free solvents for preparing solutions.[2] Avoid repeated freeze-thaw cycles, which can accelerate degradation.[2]

Q4: I am having trouble separating cholesteryl oleate (B1233923) (one double bond) from cholesteryl linoleate (B1235992) (two double bonds). What chromatographic technique is best suited for this?

A4: Reversed-phase high-performance liquid chromatography (RP-HPLC) is an excellent technique for separating cholesteryl esters based on the degree of unsaturation.[11][17] The elution order is typically based on the number of double bonds, with more unsaturated esters eluting earlier. Argentation chromatography, which utilizes silica gel impregnated with silver nitrate, can also provide excellent separation of saturated and unsaturated species.

Q5: Can I use gas chromatography (GC) to analyze my purified unsaturated cholesteryl esters?

A5: While GC-MS is a powerful analytical tool, direct analysis of intact cholesteryl esters is challenging due to their low volatility.[13] Typically, the cholesteryl esters are first hydrolyzed, and the resulting fatty acids are methylated to form fatty acid methyl esters (FAMEs), which are then analyzed by GC.[9][13]

Experimental Protocols

Protocol 1: Purification of Unsaturated Cholesteryl Esters using Silica Gel Column Chromatography

This protocol is suitable for separating cholesteryl esters from more polar impurities like free cholesterol.

Materials:

• Crude cholesteryl ester mixture

• Silica gel (for column chromatography)

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Glass column

• Collection tubes

• TLC plates, developing chamber, and visualization reagent (e.g., potassium permanganate (B83412) stain)

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pour it into the glass column. Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude cholesteryl ester mixture in a minimal amount of hexane. Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar solvent system, such as hexane/ethyl acetate (95:5 v/v), to elute the less polar cholesteryl esters.

  • Collect fractions in separate tubes.

  • Monitor the elution of compounds by spotting fractions on a TLC plate and developing it in an appropriate solvent system (e.g., hexane/ethyl acetate 90:10 v/v).

• Fraction Analysis: Visualize the TLC plate to identify the fractions containing the purified cholesteryl ester. The cholesteryl ester will have a higher Rf value than more polar impurities like cholesterol.[1]

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Final Drying: Dry the purified product under a high vacuum to remove any residual solvent.[1]

Protocol 2: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a quick method to assess the purity of a cholesteryl ester sample.

Materials:

• Purified cholesteryl ester sample

• Cholesterol standard

• TLC plate (silica gel)

• Developing solvent (e.g., hexane:ethyl acetate:acetic acid, 90:10:1 v/v/v)

• TLC developing chamber

• Capillary tubes for spotting

• Visualization reagent (e.g., potassium permanganate stain or iodine vapor)

• Heat gun

Procedure:

• Plate Preparation: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the TLC plate.

• Spotting: Dissolve a small amount of the purified cholesteryl ester and the cholesterol standard in a suitable solvent (e.g., chloroform (B151607) or hexane). Using separate capillary tubes, spot the sample and the standard on the origin line.

• Development: Place the TLC plate in the developing chamber containing the developing solvent. Ensure the solvent level is below the origin line.[1] Cover the chamber and allow the solvent to ascend the plate.

• Visualization: Once the solvent front is near the top of the plate, remove the plate and mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots by staining with potassium permanganate followed by gentle heating, or by placing it in a chamber with iodine vapor.[1]

• Analysis: Cholesteryl esters are less polar than cholesterol and will travel further up the plate, resulting in a higher Rf value (Rf = distance traveled by spot / distance traveled by solvent front).[1] The presence of a spot corresponding to the cholesterol standard in the sample lane indicates incomplete purification.

Visualizations

Caption: General workflow for the purification and analysis of unsaturated cholesteryl esters.

Caption: Troubleshooting logic for low purity in unsaturated cholesteryl ester purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An improved method for quantification of cholesterol and cholesteryl esters in human monocyte-derived macrophages by high performance liquid chromatography with identification of unassigned cholesteryl ester species by means of secondary ion mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SEPARATION OF SATURATED AND UNSATURATED FATTY ACID ESTERS OF CHOLESTEROL BY GAS-LIQUID CHROMATOGRAPHY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A METHOD FOR SEPARATING SATURATED FATTY ACID ESTERS FROM UNSATURATED ESTERS FOR GAS CHROMATOGRAPHIC ANALYSIS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cyberlipid.gerli.com [cyberlipid.gerli.com]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. imrpress.com [imrpress.com]
• 13. Uncovering Structural Diversity of Unsaturated Fatty Acyls in Cholesteryl Esters via Photochemical Reaction and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Simple thin-layer chromatographic purification procedure for the determination of cholesterol ester fatty acid compositions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Purification of lipids | Buchi.com [cloud.infohub.buchi.com]
• 17. researchgate.net [researchgate.net]

Stability issues of Cholesteryl petroselinate in storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Cholesteryl petroselinate (B1238263) during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for long-term storage of Cholesteryl petroselinate?

A1: For long-term stability, Cholesteryl petroselinate, particularly in its neat, powdered form, should be stored in a freezer at -20°C or below[1][]. As an unsaturated lipid, it is susceptible to degradation and should be handled with care. To minimize degradation, it is best to dissolve the compound in a suitable organic solvent, such as chloroform (B151607) or toluene, and store the solution in a glass vial with a Teflon-lined cap under an inert atmosphere like argon or nitrogen[].

Q2: I've noticed a change in the appearance of my solid Cholesteryl petroselinate. What could be the cause?

A2: Changes in the physical appearance of powdered Cholesteryl petroselinate, such as clumping or discoloration, can be indicative of degradation. This is often due to exposure to moisture and oxygen, which can lead to hydrolysis and oxidation of the ester linkage and the unsaturated fatty acid chain[1]. It is crucial to handle the solid compound in a dry environment and to allow the container to warm to room temperature before opening to prevent condensation.

Q3: My experimental results using Cholesteryl petroselinate are inconsistent. Could this be related to its stability?

A3: Yes, inconsistent experimental results are a common consequence of using degraded Cholesteryl petroselinate. The introduction of degradation products, such as oxidized cholesteryl esters or free fatty acids, can alter the physicochemical properties of the compound and interfere with biological assays or formulation characteristics[3].

Q4: What are the primary degradation pathways for Cholesteryl petroselinate?

A4: The two main degradation pathways for Cholesteryl petroselinate are:

• Oxidation: The double bond in the petroselinic acid moiety is susceptible to oxidation, leading to the formation of hydroperoxides, aldehydes, and other secondary oxidation products[3]. This process is accelerated by exposure to oxygen, light, and trace metals.

• Hydrolysis: The ester bond linking cholesterol and petroselinic acid can be hydrolyzed, yielding free cholesterol and free petroselinic acid. This reaction is catalyzed by water and can be exacerbated by acidic or basic conditions[4].

Q5: How can I monitor the stability of my Cholesteryl petroselinate sample?

A5: The stability of Cholesteryl petroselinate can be monitored using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer (LC-MS)[5][6][7][8]. These methods can separate and quantify the intact Cholesteryl petroselinate from its degradation products. In mass spectrometry, a characteristic fragment ion of m/z 369, corresponding to the cholesterol backbone, is often monitored[6].

Troubleshooting Guides

Issue 1: Suspected Degradation of Solid Cholesteryl Petroselinate

• Symptoms:

  • Change in color (e.g., yellowing).

  • Clumping or change in texture of the powder.

  • Inconsistent analytical results (e.g., unexpected peaks in chromatograms).

• Possible Causes:

  • Improper storage temperature.

  • Exposure to air (oxygen) and moisture.

  • Repeated freeze-thaw cycles.

  • Exposure to light.

• Solutions:

  • Verify Storage Conditions: Ensure the compound is stored at or below -20°C in a tightly sealed container.

  • Inert Atmosphere: For optimal stability, store under an inert gas (argon or nitrogen).

  • Aliquot: If you need to use small amounts frequently, aliquot the material into smaller vials to minimize exposure of the entire batch.

  • Proper Handling: Always allow the container to reach room temperature before opening to prevent moisture condensation.

Issue 2: Instability of Cholesteryl Petroselinate in Solution

• Symptoms:

  • Precipitation or cloudiness in the solution.

  • Appearance of new peaks in analytical chromatograms over time.

  • Loss of potency or activity in biological assays.

• Possible Causes:

  • Use of an inappropriate solvent.

  • Storage in a plastic container, which can lead to leaching of plasticizers.

  • Exposure to oxygen and light.

  • Contamination of the solvent with water.

• Solutions:

  • Solvent Selection: Use high-purity, dry organic solvents such as chloroform or toluene. Cholesteryl petroselinate is soluble in these solvents[].

  • Proper Container: Store solutions in glass vials with Teflon-lined caps.

  • Inert Atmosphere and Light Protection: Purge the vial with an inert gas before sealing and wrap it in aluminum foil to protect from light.

  • Fresh Solutions: For sensitive experiments, prepare fresh solutions of Cholesteryl petroselinate.

Data Presentation

The following table provides an illustrative example of data that could be obtained from an accelerated stability study of Cholesteryl petroselinate. The values are not based on experimental data for this specific molecule but are representative of what a stability study might reveal.

Storage Condition	Time Point	Purity (%) by HPLC	Key Degradation Product (% Area)	Appearance
25°C / 60% RH	0 months	99.5	Not Detected	White Powder
1 month	98.2	0.8 (Oxidized CE)	White Powder
3 months	95.1	3.5 (Oxidized CE)	Slightly Yellowish
40°C / 75% RH	0 months	99.5	Not Detected	White Powder
1 month	92.7	5.1 (Oxidized CE)	Yellowish Powder
3 months	85.3	12.4 (Oxidized CE)	Yellow, Clumped
-20°C (Control)	3 months	99.4	Not Detected	White Powder

Experimental Protocols

Protocol 1: Accelerated Stability Study of Cholesteryl Petroselinate

Objective: To evaluate the stability of Cholesteryl petroselinate under accelerated conditions of temperature and humidity.

Materials:

• Cholesteryl petroselinate (solid)

• Stability chambers set to 25°C/60% RH and 40°C/75% RH

• Freezer (-20°C) for control samples

• Amber glass vials with Teflon-lined caps

• HPLC system with UV or MS detector

• HPLC-grade solvents (e.g., acetonitrile (B52724), isopropanol)

Methodology:

• Sample Preparation: Aliquot approximately 10 mg of Cholesteryl petroselinate into several amber glass vials.

• Initial Analysis (T=0): Analyze one vial immediately to determine the initial purity and degradation profile.

• Storage: Place the vials in the respective stability chambers (25°C/60% RH and 40°C/75% RH) and the control freezer (-20°C).

• Time Points: Withdraw one vial from each storage condition at specified time points (e.g., 1, 2, 3, and 6 months).

• Analysis: At each time point, dissolve the contents of the vial in a known volume of a suitable solvent and analyze by HPLC-UV or LC-MS/MS to determine the purity of Cholesteryl petroselinate and quantify any degradation products.

• Data Evaluation: Compare the results at each time point to the initial analysis to determine the rate of degradation under each condition.

Protocol 2: HPLC-UV Method for Purity Assessment

Objective: To determine the purity of Cholesteryl petroselinate and detect degradation products using HPLC with UV detection.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and isopropanol (B130326) (e.g., 50:50 v/v)[7].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 205 nm[9].

• Injection Volume: 20 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of high-purity Cholesteryl petroselinate in the mobile phase. Create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dissolve the Cholesteryl petroselinate sample to be tested in the mobile phase to a known concentration.

• Analysis: Inject the standards and the sample onto the HPLC system.

• Quantification: Identify the peak corresponding to Cholesteryl petroselinate based on its retention time. Calculate the purity by dividing the peak area of Cholesteryl petroselinate by the total peak area of all components in the chromatogram. Degradation products will appear as separate peaks, typically with different retention times.

Visualizations

Caption: Troubleshooting workflow for Cholesteryl petroselinate instability.

References

• 1. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination. | Semantic Scholar [semanticscholar.org]
• 4. Anaerobic degradation kinetics of a cholesteryl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesteryl oleate =98 HPLC;detectionat205 nm 303-43-5 [sigmaaldrich.com]

Minimizing oxidation of Cholesteryl petroselinate during experiments

Welcome to the technical support center for Cholesteryl petroselinate (B1238263). This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals minimize its oxidation during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges and questions regarding the stability and handling of Cholesteryl petroselinate.

Q1: My sample of Cholesteryl petroselinate appears gummy or discolored. What could be the cause?

A: Gummy consistency and discoloration are potential signs of moisture absorption and subsequent hydrolysis or oxidation.[1] Cholesteryl petroselinate, being an unsaturated lipid, is hygroscopic in powdered form and highly susceptible to oxidation when exposed to air and moisture.[1][2] It is crucial to handle the compound under an inert atmosphere and store it properly.

Q2: What are the primary factors that cause oxidation of Cholesteryl petroselinate?

A: The oxidation of Cholesteryl petroselinate, like other polyunsaturated cholesteryl esters, is primarily caused by exposure to:

• Oxygen: Autoxidation is a self-catalytic reaction with molecular oxygen.[3]

• Light: Exposure to light can initiate oxidative processes.[4][5]

• Heat: Elevated temperatures accelerate the rate of oxidation.[4][5]

• Metal Ions: Certain metal ions can catalyze lipid oxidation.[4] The presence of a double bond in the petroselinic acid moiety makes the ester susceptible to radical attack and peroxidation.[2][6]

Q3: How can I visually represent the factors leading to oxidation?

A: The following diagram illustrates the key contributors to the oxidative degradation of Cholesteryl petroselinate.

Caption: Factors contributing to the oxidation of Cholesteryl petroselinate.

Q4: What are the recommended storage conditions for Cholesteryl petroselinate?

A: To ensure stability, Cholesteryl petroselinate should be stored in a freezer at -20°C or lower.[4][7] If it is in powdered form, it is best to dissolve it in a suitable organic solvent immediately upon receipt, transfer it to a glass container with a Teflon-lined cap, flush the headspace with an inert gas like nitrogen or argon, and then store it in the freezer.[1][8]

Q5: I need to prepare a stock solution. Which solvents and containers are recommended?

A: Use a high-purity organic solvent in which the lipid is soluble, such as chloroform (B151607), methanol, or ethanol.[8] Always use glass containers with Teflon-lined caps (B75204) for storage.[1] Avoid plastic or polymer-based containers for organic solutions, as plasticizers can leach into the solvent and contaminate your sample.[1][4]

Q6: How can I minimize oxidation during my experimental workflow?

A: Careful handling at every step is critical. This includes using deoxygenated solvents, working under an inert atmosphere (e.g., in a glove box or using a nitrogen stream) whenever possible, and minimizing the sample's exposure to light and heat.[4][8] Adding an antioxidant to your solutions can also provide protection.[8]

Q7: Which antioxidants are effective for protecting cholesteryl esters, and at what concentration?

A: Butylated hydroxytoluene (BHT) and α-tocopherol (Vitamin E) are commonly used antioxidants to prevent lipid peroxidation.[8][9] A low concentration, typically in the range of 0.01% to 0.1% (w/v), is often sufficient. It's important to verify that the chosen antioxidant does not interfere with your downstream experimental assays.

Q8: How can I detect if my Cholesteryl petroselinate sample has oxidized?

A: The most reliable method for detecting and quantifying oxidation is through analytical techniques like High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS).[10][11][12] This method can identify specific oxidation products, such as hydroperoxides, by detecting characteristic fragment ions.[10][12] For example, oxidation on the fatty acyl chain results in an unmodified cholestenyl cation (m/z 369), while oxidation on the cholesterol ring produces ions at m/z 367 and m/z 385.[10][11]

Data Summary

The stability of Cholesteryl petroselinate is influenced by several factors. The following table summarizes key parameters for minimizing oxidation.

Parameter	Recommended Condition	Rationale & Notes	Citations
Storage Temperature	≤ -20°C	Reduces the rate of chemical degradation and autoxidation. Freezer storage is standard for unsaturated lipids.	[4][7]
Atmosphere	Inert Gas (Nitrogen or Argon)	Displaces oxygen to prevent autoxidation, which is a primary degradation pathway for unsaturated lipids.	[4][8]
Container	Glass with Teflon-lined cap	Prevents leaching of impurities from plastic containers when using organic solvents.	[1]
Light Exposure	Store in the dark / Use amber vials	Light, especially UV, provides the energy to initiate free radical formation.	[4][5]
Solvent Purity	High-purity, peroxide-free	Impurities in solvents can catalyze or participate in oxidative reactions.	[4]
Antioxidants	BHT or α-tocopherol (0.01-0.1%)	Scavenge free radicals to terminate peroxidation chain reactions.	[8][9]
Freeze-Thaw Cycles	Minimize by aliquoting	Repeated temperature fluctuations can degrade samples and introduce contaminants.	[4][8]

Experimental Protocols

Protocol 1: Preparation and Storage of Cholesteryl Petroselinate Stock Solution

This protocol details the steps for safely dissolving and storing powdered Cholesteryl petroselinate to maintain its integrity.

Materials:

• Cholesteryl petroselinate (powder)

• High-purity organic solvent (e.g., chloroform or ethanol)

• Glass vial with Teflon-lined cap

• Inert gas (Nitrogen or Argon) with tubing

• Glass syringe or pipette

Procedure:

• Allow the container of powdered Cholesteryl petroselinate to equilibrate to room temperature before opening to prevent moisture condensation.[1]

• Weigh the desired amount of powder in a clean, dry glass vial.

• Add the appropriate volume of the organic solvent to achieve the desired stock concentration.

• Flush the headspace of the vial with a gentle stream of nitrogen or argon for 30-60 seconds to displace all oxygen.

• Immediately seal the vial tightly with the Teflon-lined cap.

• If necessary, gently warm or vortex the solution to ensure the lipid is fully dissolved.

• For long-term storage, aliquot the stock solution into smaller, single-use glass vials. Repeat the inert gas flushing (Step 4) for each aliquot before sealing.

• Label all vials clearly with the compound name, concentration, solvent, and date.

• Store the stock solution and aliquots in a freezer at ≤ -20°C.[4][7]

Protocol 2: Workflow for Minimizing Oxidation During Experiments

This protocol provides a general workflow for handling Cholesteryl petroselinate in experimental settings.

Caption: Experimental workflow designed to minimize lipid oxidation.

Methodology:

• Retrieve Sample: Take a single-use aliquot of the Cholesteryl petroselinate stock solution from the freezer.[8]

• Thaw: Allow the aliquot to thaw at room temperature.

• Solvent Evaporation: If the experiment requires the lipid in a different solvent system (e.g., aqueous buffer), transfer the required volume to a new glass tube. Evaporate the organic solvent under a gentle stream of nitrogen to form a thin lipid film.

• Prepare Medium: Use high-purity, deoxygenated buffers or media for resuspension where possible. If compatible with your experiment, consider adding an antioxidant like BHT to the medium.

• Resuspension: Add the experimental medium to the lipid film and vortex or sonicate as required to create a uniform suspension or solution.

• Incubation: During the experiment, protect the samples from direct light by using amber tubes or covering the experimental setup with aluminum foil.

• Post-Experiment Handling: After the experiment is complete, process the samples for analysis immediately. If immediate analysis is not possible, flash-freeze the samples in liquid nitrogen and store them at -80°C to halt further degradation.[4]

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 3. stud.epsilon.slu.se [stud.epsilon.slu.se]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. media.suweb.site [media.suweb.site]
• 6. researchgate.net [researchgate.net]
• 7. larodan.com [larodan.com]
• 8. benchchem.com [benchchem.com]
• 9. Prevention of cholesteryl ester accumulation in P388D1 macrophage-like cells by increased cellular vitamin E depends on species of extracellular cholesterol. Conventional heterologous non-human cell cultures are poor models of human atherosclerotic foam cell formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination. | Semantic Scholar [semanticscholar.org]
• 12. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cholesteryl Petroselinate Concentration in Membrane Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cholesteryl petroselinate (B1238263) in membrane assays. The information is designed to help you navigate common challenges and optimize the concentration of Cholesteryl petroselinate for reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl petroselinate and how does it differ from other cholesteryl esters?

Cholesteryl petroselinate is an ester of cholesterol and petroselinic acid.[1] Petroselinic acid is a monounsaturated omega-12 fatty acid (18:1 cis-6), a positional isomer of the more common oleic acid (18:1 cis-9).[2] This difference in the double bond position can influence the packing of the molecule within a lipid bilayer, potentially altering membrane fluidity and organization differently than cholesteryl oleate.[3]

Q2: What is a typical starting concentration for Cholesteryl petroselinate in a membrane assay?

A universal starting concentration does not exist, as the optimal amount is highly dependent on the specific lipid composition of your membrane model and the assay being performed. However, based on common practices with cholesterol in liposome (B1194612) formulations, a good starting point is to prepare a lipid mixture with a phospholipid to Cholesteryl petroselinate molar ratio of 2:1 (approximately 33.3 mol%). From there, you can test a range of concentrations to determine the optimal ratio for your specific application.

Q3: How does Cholesteryl petroselinate affect membrane fluidity?

Like cholesterol, Cholesteryl petroselinate is expected to modulate membrane fluidity. Cholesteryl esters can influence the order and dynamics of the lipid bilayer.[4] The presence of the unsaturated petroselinic acid tail will contribute to a more disordered, or fluid, state compared to a saturated acyl chain. However, the rigid sterol core of cholesterol will still have an ordering effect on the surrounding phospholipids. The net effect on fluidity will depend on the concentration of Cholesteryl petroselinate, the composition of the other lipids in the membrane, and the temperature.

Q4: Can I use Cholesteryl petroselinate to study lipid rafts?

Yes, Cholesteryl petroselinate can be used in studies of lipid rafts and membrane microdomains.[4] Lipid rafts are enriched in cholesterol and sphingolipids, and the incorporation of Cholesteryl petroselinate can help mimic the complexity of cellular membranes and investigate its influence on the formation, stability, and function of these domains.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent assay results	- Aggregation of Cholesteryl petroselinate.- Incomplete incorporation into the membrane.- Phase separation within the membrane.	- Ensure complete solubilization of Cholesteryl petroselinate in the organic solvent during liposome preparation.- Use the thin-film hydration method followed by extrusion for uniform liposome formation.- Empirically test a range of Cholesteryl petroselinate concentrations to find a stable and homogenous mixture.
Unexpected changes in membrane protein function	- Altered membrane fluidity affecting protein conformation.- Direct interaction of Cholesteryl petroselinate with the protein.- Disruption of the protein's native lipid environment.	- Characterize the membrane fluidity of your system with and without Cholesteryl petroselinate using fluorescence anisotropy or other biophysical techniques.- Perform control experiments with varying concentrations of Cholesteryl petroselinate to establish a dose-response relationship.- Consider that cholesteryl esters can directly interact with and modulate the function of membrane proteins.[4]
Difficulty solubilizing Cholesteryl petroselinate	- High hydrophobicity of the molecule.	- Use a chloroform/methanol (2:1, v/v) solvent system for initial dissolution.- Gentle warming and vortexing can aid in solubilization before drying to a thin film.
Liposome instability (e.g., aggregation or leakage)	- Suboptimal concentration of Cholesteryl petroselinate.- Incorrect lipid composition.	- Systematically vary the molar ratio of phospholipid to Cholesteryl petroselinate (e.g., 9:1, 4:1, 2:1).- Include other lipids, such as sphingomyelin (B164518) or phosphatidylserine, to better mimic a biological membrane and improve stability.

Quantitative Data Summary

The following table summarizes common molar ratios of cholesterol and its derivatives used in liposome formulations from the literature. These can serve as a starting point for optimizing Cholesteryl petroselinate concentration.

Phospholipid:Cholesterol Molar Ratio	Molar Percentage of Cholesterol	Notes
9:1	10%	A lower concentration, may be suitable for subtle modulation of membrane properties.
4:1	20%	A commonly used concentration for many biophysical studies.
2:1	33.3%	Often used to create more ordered and stable membranes.
1:1	50%	Represents a high cholesterol content, characteristic of certain plasma membranes.

Experimental Protocols

Protocol 1: Incorporation of Cholesteryl Petroselinate into Liposomes via Thin-Film Hydration

This protocol describes the preparation of large unilamellar vesicles (LUVs) containing Cholesteryl petroselinate.

Materials:

• Phospholipid(s) of choice (e.g., POPC, DPPC)

• Cholesteryl petroselinate

• Chloroform/Methanol (2:1, v/v)

• Hydration buffer (e.g., PBS, HEPES buffer)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: a. In a round-bottom flask, dissolve the desired amounts of phospholipid(s) and Cholesteryl petroselinate in the chloroform/methanol solvent system. b. Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask. c. Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the hydration buffer to the flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration. b. Hydrate the lipid film by vortexing the flask for several minutes. This will result in the formation of multilamellar vesicles (MLVs).

• Extrusion: a. Assemble the extruder with the desired pore size polycarbonate membrane (e.g., 100 nm). b. Transfer the MLV suspension to a syringe and pass it through the extruder multiple times (typically 11-21 passes) to form LUVs of a uniform size distribution. c. The resulting liposome suspension is now ready for use in your membrane assay.

Protocol 2: Calcein (B42510) Leakage Assay to Assess Membrane Permeability

This assay measures the integrity of the liposome membrane by monitoring the release of a self-quenching fluorescent dye.

Materials:

• Calcein

• Size-exclusion chromatography column (e.g., Sephadex G-50)

• Fluorometer

Procedure:

• Preparation of Calcein-Loaded Liposomes: a. Prepare liposomes containing Cholesteryl petroselinate as described in Protocol 1, using a hydration buffer containing 50-100 mM calcein. b. Separate the calcein-loaded liposomes from the unencapsulated dye by passing the suspension through a size-exclusion chromatography column equilibrated with a calcein-free buffer.

• Fluorescence Measurement: a. Dilute the purified calcein-loaded liposomes to a suitable concentration in the assay buffer in a cuvette. b. Place the cuvette in a temperature-controlled fluorometer and record the baseline fluorescence (F₀) at an excitation wavelength of 490 nm and an emission wavelength of 520 nm. c. Add the agent expected to cause membrane leakage (e.g., a peptide, a drug) to the cuvette and continuously monitor the increase in fluorescence over time (Fₜ). d. At the end of the experiment, add a detergent (e.g., Triton X-100) to completely disrupt the liposomes and record the maximum fluorescence (Fₘₐₓ).

• Data Analysis: a. Calculate the percentage of calcein leakage at a given time point (t) using the following formula: % Leakage = [(Fₜ - F₀) / (Fₘₐₓ - F₀)] * 100

Visualizations

Experimental workflow for liposome preparation and membrane assays.

Hypothetical signaling pathway modulated by Cholesteryl petroselinate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 3. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]

Troubleshooting aggregation of Cholesteryl petroselinate in formulations

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting common issues related to the aggregation of Cholesteryl petroselinate (B1238263) in various formulations.

Troubleshooting Guide

This guide addresses specific problems that may arise during the formulation of Cholesteryl petroselinate, particularly focusing on aggregation.

Problem 1: Immediate Precipitation or High Turbidity upon Formulation

Possible Causes:

• Poor Solubility: Cholesteryl petroselinate, like other cholesteryl esters, has very low aqueous solubility.[1] The solvent system may be inappropriate for the concentration used.

• Solvent Shock: Rapid addition of an aqueous phase to a solution of Cholesteryl petroselinate in an organic solvent can cause it to immediately precipitate out of solution.

• Temperature Effects: A significant drop in temperature during the formulation process can decrease the solubility of Cholesteryl petroselinate, leading to precipitation.

Suggested Solutions:

• Controlled Mixing: Introduce the aqueous phase slowly and with controlled stirring to prevent rapid changes in solvent polarity.

• Temperature Control: Maintain a constant and slightly elevated temperature during the formulation process to ensure Cholesteryl petroselinate remains in solution.

Problem 2: Formation of Visible Aggregates or Crystals Over Time

Possible Causes:

• Liquid Crystalline Properties: Cholesteryl petroselinate is known to form a monotropic cholesteric liquid crystal phase. This inherent property can lead to the self-assembly and ordering of molecules into larger structures, which can manifest as aggregation or crystallization over time.

• Ostwald Ripening: Smaller particles may dissolve and redeposit onto larger particles, leading to an overall increase in particle size and the formation of visible aggregates.

• Insufficient Stabilization: The formulation may lack appropriate stabilizers to prevent particle-particle interactions.

Suggested Solutions:

• Inclusion of Stabilizers: Incorporate surfactants or polymers into the formulation to provide steric or electrostatic stabilization. Common stabilizers for lipid-based nanoparticles include polysorbates (e.g., Tween 80), poloxamers, and polyethylene (B3416737) glycol (PEG)-lipids.

• Formulation Optimization: Experiment with different concentrations of Cholesteryl petroselinate and stabilizers to find an optimal ratio that minimizes aggregation.

• Homogenization: Utilize high-shear homogenization or sonication during the formulation process to create smaller, more uniform particles with a reduced tendency to aggregate.

Problem 3: Increase in Particle Size as Measured by Dynamic Light Scattering (DLS)

Possible Causes:

• Sub-Visible Aggregation: The formulation may contain small aggregates that are not visible to the naked eye but can be detected by DLS.

• Formulation Instability: Changes in pH, ionic strength, or temperature during storage can lead to particle aggregation.

• Freeze-Thaw Instability: Freezing and thawing of the formulation can induce aggregation if appropriate cryoprotectants are not included.

Suggested Solutions:

• pH and Ionic Strength Control: Buffer the aqueous phase to a pH that promotes particle stability. The optimal pH will depend on the overall composition of the formulation.

• Storage Conditions: Store the formulation at a controlled temperature. For long-term storage, consider lyophilization (freeze-drying) with the addition of cryoprotectants like sucrose (B13894) or trehalose.

• Excipient Screening: Conduct a screening study to evaluate the effect of different types and concentrations of excipients on particle size stability over time.

Frequently Asked Questions (FAQs)

Q1: What is the underlying cause of aggregation for Cholesteryl petroselinate?

A1: The primary driver of aggregation for Cholesteryl petroselinate is its inherent tendency to self-assemble into ordered structures due to its liquid crystalline nature. As a cholesteryl ester, it is also highly hydrophobic, leading to poor aqueous solubility and a propensity to aggregate in aqueous environments to minimize contact with water.

Q2: What type of liquid crystal phase does Cholesteryl petroselinate form?

A2: Cholesteryl petroselinate exhibits a monotropic cholesteric liquid crystal phase. This means that the liquid crystal phase is formed upon cooling from the isotropic (liquid) state and is a metastable phase.

Q3: How can I characterize the aggregation in my formulation?

A3: A combination of techniques is recommended for characterizing aggregation. Visual inspection can identify macroscopic aggregates. Dynamic Light Scattering (DLS) is useful for measuring the average particle size and polydispersity index (PDI), which can indicate the presence of sub-visible aggregates. For more detailed analysis, techniques like Nanoparticle Tracking Analysis (NTA), and electron microscopy (cryo-TEM, SEM) can provide information on particle size distribution and morphology.

Q4: What are some common stabilizers I can use?

A4: For lipid-based formulations like those containing Cholesteryl petroselinate, common stabilizers include non-ionic surfactants such as polysorbates (Tween 20, Tween 80) and poloxamers, as well as PEGylated lipids (e.g., DSPE-PEG). These molecules adsorb to the particle surface and provide a protective barrier that prevents aggregation.

Q5: Can the choice of organic solvent affect aggregation?

A5: Yes, the choice of organic solvent is critical. A good solvent should completely dissolve the Cholesteryl petroselinate at the desired concentration. The miscibility of the organic solvent with the aqueous phase and the rate of solvent removal can significantly impact the initial particle size and subsequent stability. Solvents like chloroform (B151607), dichloromethane, and ethanol (B145695) are often used for lipids, but the optimal choice will depend on the specific formulation method.

Data Presentation

Table 1: Common Solvents for Cholesterol and Cholesteryl Esters

Solvent	Boiling Point (°C)	Density (g/mL)	Dielectric Constant	Notes
Chloroform	61.2	1.48	4.81	Good solvent for many lipids.
Dichloromethane	39.6	1.33	9.08	Volatile solvent, easy to remove.
Ethanol	78.4	0.789	24.55	Generally requires heating to dissolve cholesteryl esters.
Tetrahydrofuran (THF)	66	0.889	7.58	Good solvent, miscible with water.
Toluene	110.6	0.867	2.38	Higher boiling point, may require more energy for removal.

Table 2: Example of Excipients for Stabilization of Lipid Nanoparticles

Excipient Class	Example	Typical Concentration Range	Mechanism of Stabilization
Non-ionic Surfactant	Polysorbate 80 (Tween 80)	0.1 - 2% (w/v)	Steric hindrance
Polymer	Poloxamer 188	0.1 - 5% (w/v)	Steric hindrance
PEGylated Lipid	DSPE-PEG(2000)	1 - 10 mol% of total lipid	Steric hindrance, increased circulation time
Cryoprotectant	Sucrose	5 - 10% (w/v)	Prevents aggregation during freezing
Cryoprotectant	Trehalose	5 - 10% (w/v)	Prevents aggregation during freezing

Experimental Protocols

Protocol 1: Preparation of a Cholesteryl Petroselinate Nanoemulsion by Solvent Evaporation

• Dissolution: Dissolve Cholesteryl petroselinate and any other lipid-soluble components (e.g., phospholipids, stabilizers) in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture).

• Film Formation: In a round-bottom flask, remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by rotating the flask at a temperature above the phase transition temperature of the lipids. The aqueous phase may contain water-soluble stabilizers.

• Sonication: To reduce the particle size and create a more uniform dispersion, sonicate the hydrated lipid suspension using a probe sonicator or a bath sonicator.

• Extrusion (Optional): For a more defined particle size distribution, the nanoemulsion can be extruded through polycarbonate membranes with a specific pore size.

Protocol 2: Characterization of Particle Size by Dynamic Light Scattering (DLS)

• Sample Preparation: Dilute the Cholesteryl petroselinate formulation with the same aqueous buffer used for its preparation to an appropriate concentration for DLS analysis. The dilution factor will depend on the initial concentration of the formulation.

• Instrument Setup: Set the parameters on the DLS instrument, including the temperature, viscosity of the dispersant, and refractive index of the material.

• Measurement: Place the diluted sample in a clean cuvette and perform the DLS measurement.

• Data Analysis: Analyze the resulting correlation function to obtain the average particle size (Z-average), polydispersity index (PDI), and particle size distribution. Multiple measurements should be performed to ensure reproducibility.

Mandatory Visualization

Caption: A logical workflow for troubleshooting aggregation issues.

Caption: Key factors contributing to aggregation.

References

• 1. tandfonline.com [tandfonline.com]

Technical Support Center: Improving the Solubility of Cholesteryl Petroselinate for In Vitro Assays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering solubility challenges with cholesteryl petroselinate (B1238263) in their in vitro experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting technical data to ensure the successful preparation and application of this compound in your assays.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl Petroselinate and why is it difficult to dissolve?

A1: Cholesteryl petroselinate is an ester of cholesterol and petroselinic acid. Like other cholesteryl esters, it is a highly lipophilic and hydrophobic molecule, leading to poor solubility in aqueous solutions commonly used for in vitro assays. This inherent hydrophobicity causes it to precipitate out of solution, which can lead to inaccurate and unreliable experimental results.

Q2: What are the primary methods to solubilize Cholesteryl Petroselinate for in vitro assays?

A2: The two main strategies for increasing the aqueous solubility of cholesteryl petroselinate are:

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like cholesteryl petroselinate within their central cavity, forming a water-soluble inclusion complex.

• Detergent-Based Solubilization: Detergents are amphipathic molecules that, above their critical micelle concentration (CMC), form micelles that can entrap hydrophobic compounds and disperse them in aqueous solutions.

Q3: Which solubilization method should I choose?

A3: The choice of method depends on your specific assay.

• Cyclodextrins are often preferred for cell-based assays as they can facilitate the delivery of cholesterol esters to cells. Methyl-β-cyclodextrin (MβCD) and 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.

• Detergents are frequently used in cell-free and enzymatic assays. Non-ionic detergents like Triton™ X-100 are generally milder and less likely to denature proteins compared to ionic detergents.

Q4: Can I use an organic solvent to dissolve Cholesteryl Petroselinate directly in my aqueous buffer?

A4: While an initial stock solution of cholesteryl petroselinate should be prepared in an organic solvent like chloroform (B151607), DMSO, or ethanol, directly adding this to your aqueous buffer is likely to cause precipitation. A serial dilution approach, where the stock solution is added dropwise to the vigorously stirring buffer, can sometimes work but the final concentration of the organic solvent must be kept low (typically <1%) to avoid toxicity in cell-based assays or interference with enzyme function.

Data Presentation

Estimated Solubility of Cholesteryl Esters in Organic Solvents

Solvent	Estimated Solubility of Cholesteryl Oleate	Reference
Chloroform	100 mg/mL	[]
Toluene	50 mg/mL (5%)	[]
Ethanol	Practically Insoluble	[]
Water	Insoluble	[]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation upon addition to aqueous buffer	The compound's solubility limit in the final buffer has been exceeded.	1. Optimize Dilution: Perform a serial dilution instead of a single large dilution. Add the stock solution dropwise while vigorously vortexing the buffer. 2. Reduce Final Concentration: Your target concentration may be too high. Try working with a lower concentration of cholesteryl petroselinate. 3. Increase Solubilizing Agent: If using cyclodextrins or detergents, you may need to increase their concentration.
Cloudy or milky appearance of the solution	Formation of micelles or fine precipitates that are not immediately visible as large crystals.	1. Sonication: Use a bath sonicator to help disperse the compound and form clearer solutions, especially when preparing cyclodextrin (B1172386) complexes. 2. Heating: Gently warming the solution (e.g., to 37°C) can aid in dissolution, but be cautious of compound stability at higher temperatures.
Inconsistent assay results	Incomplete solubilization leading to variable concentrations of the active compound in different wells.	1. Visual Inspection: Before each experiment, visually inspect your stock and working solutions for any signs of precipitation. 2. Fresh Preparations: Prepare fresh working solutions of cholesteryl petroselinate for each experiment to avoid issues with stability and precipitation over time.
Cell toxicity or assay interference	The solubilizing agent (organic solvent, detergent) is affecting the biological system.	1. Titrate the Agent: Determine the highest concentration of the solubilizing agent that does not affect your assay by running a control experiment. 2. Switch Methods: If a particular detergent is causing issues, try a different type of detergent or switch to the cyclodextrin method.

Experimental Protocols

Protocol 1: Solubilization of Cholesteryl Petroselinate using Methyl-β-Cyclodextrin (MβCD)

This protocol is adapted for preparing a stock solution of cholesteryl petroselinate complexed with MβCD for use in cell-based assays.

Materials:

• Cholesteryl petroselinate

• Methyl-β-cyclodextrin (MβCD)

• Chloroform:Methanol (2:1, v/v)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Glass tubes

• Water bath sonicator

• Vortex mixer

• Incubator with shaking capability

Procedure:

• Prepare Cholesteryl Petroselinate Stock:

  • Dissolve cholesteryl petroselinate in chloroform:methanol (2:1) to make a 10 mg/mL stock solution.

• Aliquot and Dry:

  • In a glass tube, aliquot the desired amount of the cholesteryl petroselinate stock solution.

  • Evaporate the solvent under a gentle stream of nitrogen or by heating the tube to 60-80°C in a water bath or heating block. A thin lipid film should be visible at the bottom of the tube.

• Prepare MβCD Solution:

  • Prepare a 10 mM solution of MβCD in serum-free medium or PBS.

• Complexation:

  • Add the MβCD solution to the dried cholesteryl petroselinate film. The molar ratio of cholesteryl petroselinate to MβCD should be optimized, but a starting point of 1:10 is recommended.

  • Vortex the tube vigorously for 1-2 minutes to lift the lipid film from the glass.

  • Sonicate the solution in a water bath sonicator for 10-20 minutes, or until the solution appears clear.

  • Incubate the solution overnight at 37°C with constant shaking to ensure complete complexation.

• Sterilization and Use:

  • Sterilize the final solution by passing it through a 0.22 µm syringe filter.

  • The complexed cholesteryl petroselinate is now ready to be diluted to the final working concentration in your assay medium.

Protocol 2: Solubilization of Cholesteryl Petroselinate using Triton™ X-100

This protocol is suitable for preparing cholesteryl petroselinate for use in enzymatic or other cell-free assays.

Materials:

• Cholesteryl petroselinate

• Triton™ X-100

• Chloroform

• Assay buffer (e.g., Tris-HCl, HEPES)

• Glass vials

• Vortex mixer

Procedure:

• Prepare Cholesteryl Petroselinate Stock:

  • Dissolve cholesteryl petroselinate in chloroform to make a 10 mg/mL stock solution.

• Prepare Detergent-Lipid Mixture:

  • In a glass vial, add the desired amount of the cholesteryl petroselinate stock solution.

  • Add a solution of Triton™ X-100 in chloroform. The optimal detergent-to-lipid molar ratio can vary, but a starting point of 2:1 to 10:1 is recommended.

• Evaporate Solvent:

  • Evaporate the chloroform under a gentle stream of nitrogen to form a thin film of the lipid-detergent mixture.

• Rehydration:

  • Add the desired volume of your aqueous assay buffer to the vial.

  • Vortex vigorously for 5-10 minutes until the lipid-detergent film is completely resuspended, and the solution is clear. Gentle warming may be required.

• Use in Assay:

  • The solubilized cholesteryl petroselinate is ready to be used in your assay. Ensure that the final concentration of Triton™ X-100 in the assay does not interfere with your experimental readout.

Mandatory Visualizations

References

Technical Support Center: Synthesis of Cholesteryl Petroselinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of cholesteryl petroselinate. Our aim is to help you navigate potential challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of cholesteryl petroselinate?

A1: The synthesis of cholesteryl petroselinate, which involves the esterification of cholesterol with petroselinic acid, is susceptible to several side reactions affecting both starting materials. For cholesterol, the primary side reactions include acid-catalyzed dehydration to form various cholestadienes and, to a lesser extent, ether formation. For petroselinic acid, the main concerns are oxidation of the double bond, which can lead to chain cleavage, and cis-trans isomerization of the double bond from the naturally occurring cis configuration to the trans form (petroselaidic acid).

Q2: How can I minimize the dehydration of cholesterol during acid-catalyzed esterification?

A2: Dehydration of cholesterol is a common issue under acidic conditions, particularly at elevated temperatures. To minimize this, consider the following:

• Use milder acid catalysts: Instead of strong mineral acids like sulfuric acid, consider using p-toluenesulfonic acid (p-TsOH) or Lewis acids, which can be more selective.

• Control the reaction temperature: Operate at the lowest effective temperature to favor esterification over dehydration. The main competitive reaction of phytosterol esterification is the dehydration of sterols at high temperatures.[1]

• Employ alternative esterification methods: Methods like the Steglich esterification (using DCC and DMAP) or the Mitsunobu reaction are performed under milder, non-acidic conditions and can effectively prevent cholesterol dehydration.

Q3: What causes the isomerization of petroselinic acid, and how can it be prevented?

A3: The cis double bond in petroselinic acid can isomerize to the more thermodynamically stable trans form, especially under high temperatures and in the presence of certain catalysts. For instance, heating edible oils with p-toluenesulfinic acid at 100°C can lead to significant cis-trans isomerization.[2] To prevent this:

• Maintain the lowest possible reaction temperature throughout the synthesis and purification steps.

• Avoid prolonged reaction times.

• Choose a catalyst that does not promote isomerization. For example, enzymatic methods or milder chemical methods like the Steglich esterification are less likely to cause this side reaction.

Q4: My final product is showing signs of oxidation. What are the likely causes and solutions?

A4: The double bond in petroselinic acid is susceptible to oxidation, which can lead to the formation of hydroperoxides and subsequent cleavage into smaller molecules like lauric and adipic acids.[3] This can be initiated by heat, light, or the presence of metal ions. To prevent oxidation:

• Use an inert atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to exclude oxygen.

• Use antioxidants: The addition of antioxidants can inhibit the autoxidation of unsaturated fatty acids.[4][5]

• Purify reagents: Ensure that solvents and reagents are free from peroxides and metal impurities.

• Store properly: Store petroselinic acid and the final product under an inert atmosphere, protected from light, and at low temperatures.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of cholesteryl petroselinate	1. Incomplete reaction. 2. Reversible reaction (hydrolysis of the ester). 3. Significant side reactions (e.g., cholesterol dehydration).	1. Increase reaction time or temperature cautiously. 2. For Fischer esterification, remove water as it forms using a Dean-Stark trap or molecular sieves. 3. Switch to a milder esterification method like Steglich or Mitsunobu to minimize side reactions.
Presence of cholestadiene impurities in the final product	Acid-catalyzed dehydration of cholesterol.	- Lower the reaction temperature. - Use a less harsh acid catalyst or a non-acidic coupling agent (e.g., DCC/DMAP).[1]
Detection of trans-isomers in the final product	Isomerization of the cis-double bond in petroselinic acid due to high temperature or catalyst.	- Reduce the reaction temperature. - Shorten the reaction time. - Consider enzymatic esterification for higher selectivity.
Product appears discolored or contains polar impurities	Oxidation of the double bond in petroselinic acid.	- Perform the reaction under an inert atmosphere (N₂ or Ar). - Add a suitable antioxidant. - Use purified, peroxide-free solvents.
Formation of a white precipitate (dicyclohexylurea) that is difficult to remove	This is a byproduct of the Steglich esterification using DCC.	- Filter the reaction mixture before workup. The dicyclohexylurea (DCU) is poorly soluble in most organic solvents. - If some DCU remains, it can sometimes be removed by precipitation from a suitable solvent system at low temperature.
Complex mixture of byproducts observed by TLC/GC-MS	Multiple side reactions occurring simultaneously.	- Re-evaluate the entire synthetic strategy. A milder, more selective method is likely required. - Ensure the purity of starting materials.

Summary of Esterification Methods and Potential Side Reactions

Esterification Method	Typical Reagents	Typical Conditions	Potential Side Reactions	Mitigation Strategies
Fischer Esterification	Petroselinic acid, Cholesterol, Acid catalyst (H₂SO₄, p-TsOH)	Reflux in a suitable solvent (e.g., toluene), often with a Dean-Stark trap.[3]	- Cholesterol dehydration - Petroselinic acid isomerization and oxidation	Use a milder catalyst (p-TsOH), lower reaction temperature, and an inert atmosphere.
Steglich Esterification	Petroselinic acid, Cholesterol, DCC, DMAP	Room temperature in an aprotic solvent (e.g., DCM, THF).[6][7]	- Formation of N-acylurea byproduct - Petroselinic acid oxidation (if not under inert atmosphere)	DMAP helps to suppress N-acylurea formation.[6] Perform under an inert atmosphere.
Mitsunobu Reaction	Petroselinic acid, Cholesterol, DEAD (or DIAD), PPh₃	0°C to room temperature in an aprotic solvent (e.g., THF).[8][9]	- Formation of triphenylphosphine (B44618) oxide and hydrazinedicarboxylate byproducts - Reaction failure if the nucleophile (petroselinic acid) is not sufficiently acidic.	Byproducts are typically removed by chromatography or crystallization. Ensure anhydrous conditions.

Experimental Protocols

Protocol 1: Fischer Esterification using p-TsOH and a Dean-Stark Trap

• To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add cholesterol (1 equivalent), petroselinic acid (1.2 equivalents), and p-toluenesulfonic acid monohydrate (0.1 equivalents).

• Add a suitable solvent, such as toluene, to fill the Dean-Stark trap and provide sufficient volume for stirring.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete when no more water is collected in the trap.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic phase with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Steglich Esterification

• Dissolve cholesterol (1 equivalent), petroselinic acid (1.2 equivalents), and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP, 0.1 equivalents) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the mixture to 0°C in an ice bath.

• Add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.2 equivalents) in anhydrous DCM dropwise to the cooled mixture with stirring.

• Allow the reaction to warm to room temperature and stir for several hours (monitor by TLC). A white precipitate of dicyclohexylurea (DCU) will form.

• Once the reaction is complete, filter off the DCU precipitate and wash it with a small amount of cold DCM.

• Combine the filtrate and washings, and wash successively with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Troubleshooting

Synthesis and Side Reactions of Cholesteryl Petroselinate

Caption: Overview of the main synthesis pathway and potential side reactions.

Troubleshooting Workflow for Low Product Yield

Caption: A decision tree for troubleshooting low product yield.

References

• 1. Selective and Efficient Synthesis of Pine Sterol Esters Catalyzed by Deep Eutectic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. researchgate.net [researchgate.net]
• 5. [Inhibition of oxidation of unsaturated fatty acid methyl esters by essential oils] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Steglich Esterification [organic-chemistry.org]
• 7. Chemical grafting of cholesterol on monomer and PDMMLA polymers, a step towards the development of new polymers for biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. Esterification and etherification of steroid and terpene under Mitsunobu conditions - Arabian Journal of Chemistry [arabjchem.org]

Technical Support Center: Optimizing Cholesteryl Petroselinate Derivatization for GC-MS Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the derivatization of cholesteryl petroselinate (B1238263) for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of cholesteryl petroselinate necessary for GC-MS analysis?

Cholesteryl esters, including cholesteryl petroselinate, are not naturally volatile enough for direct analysis by gas chromatography.[1] Derivatization is a chemical modification process that increases the volatility and thermal stability of the analyte, making it suitable for GC analysis.[1] This process also improves chromatographic peak shape and enhances detector response.[2]

Q2: What are the most common derivatization methods for cholesteryl esters like cholesteryl petroselinate?

The two primary methods for derivatizing cholesteryl esters for GC-MS are:

• Silylation: This is a widely used technique that replaces the active hydrogen of the cholesterol hydroxyl group with a trimethylsilyl (B98337) (TMS) group.[3] Common silylating reagents include N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[3][4]

• Transesterification: This method cleaves the fatty acid (petroselinic acid) from the cholesterol backbone and converts it into a more volatile fatty acid methyl ester (FAME).[5][6] This is particularly useful when the primary goal is to analyze the fatty acid composition of the cholesteryl ester.

Q3: I am observing poor peak shape (tailing) for my derivatized cholesteryl petroselinate. What are the possible causes?

Peak tailing is often indicative of issues within the GC system or incomplete derivatization. Potential causes include:

• Incomplete Derivatization: If the cholesteryl petroselinate is not fully converted to its derivative, the remaining free hydroxyl groups on the cholesterol moiety can interact with active sites in the GC column, leading to tailing.[4]

• Active Sites: Exposed silanol (B1196071) groups in the GC inlet liner, column connections, or the column itself can interact with the analyte, causing peak tailing.[4][7] Using a deactivated inlet liner and ensuring all connections are secure can help mitigate this.[7]

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade, leading to baseline instability and potential peak tailing.

Q4: My results show low recovery of the derivatized analyte. What could be the reason?

Low recovery can stem from several factors during sample preparation and analysis:

• Analyte Degradation: Cholesteryl esters can be sensitive to high temperatures in the GC inlet, potentially leading to decomposition.[7] Optimizing the inlet temperature is crucial.

• Active Sites: Active sites in the GC system can irreversibly adsorb the analyte, reducing the amount that reaches the detector.[7]

• Incomplete Extraction: The initial extraction of cholesteryl petroselinate from the sample matrix may be inefficient.

• Moisture: Silylation reagents are highly sensitive to moisture, which can deactivate the reagent and lead to incomplete derivatization.[4] It is critical to ensure that all solvents and the sample are anhydrous.[4]

Q5: I am seeing extraneous peaks in my chromatogram. What is the likely source of this contamination?

Contamination can be introduced at various stages of the experimental workflow:

• Plasticizers: Phthalates and other plasticizers can leach from plastic labware, such as tubes and caps, and appear as contaminant peaks in the chromatogram.[8] It is advisable to use glass vials with PTFE-lined caps.[4]

• Solvent Impurities: The solvents used for extraction and derivatization may contain impurities that are detected by the GC-MS. Using high-purity, GC-grade solvents is recommended.

• Carryover: Residual sample from a previous injection can be eluted in a subsequent run, appearing as "ghost peaks." A thorough cleaning protocol for the syringe and injector is essential.[4]

• Column Bleed: As mentioned earlier, degradation of the column's stationary phase can produce extraneous peaks.[8]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the GC-MS analysis of derivatized cholesteryl petroselinate.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	Incomplete derivatization	Optimize derivatization conditions (time, temperature, reagent excess). Ensure sample and solvents are anhydrous.[4]
Active sites in the GC system	Use a deactivated inlet liner and gold-plated seals. Check for leaks at column connections.[7]
Column degradation	Condition the column according to the manufacturer's instructions. If the problem persists, replace the column.
Low Analyte Recovery	Thermal degradation in the injector	Lower the injector temperature. Use a splitless or pulsed splitless injection to minimize residence time in the inlet.[7]
Adsorption on active sites	Deactivate the GC system. Consider using a retention gap.[7]
Inefficient derivatization	Ensure a sufficient excess of the derivatization reagent is used. Optimize reaction conditions.[4]
Presence of Ghost Peaks	Sample carryover	Implement a rigorous syringe and injector cleaning protocol between injections. Run solvent blanks to confirm cleanliness.[4]
Unstable Baseline	Contaminated carrier gas	Check for leaks in the gas lines. Ensure gas purifiers are functioning correctly.[7]
Column bleed	Condition the column. If necessary, operate at a lower maximum temperature.[8]
Inconsistent Results	Variability in derivatization	Automate the derivatization process if possible to ensure consistent reaction times and temperatures.[9]
Sample degradation over time	Analyze derivatized samples as soon as possible. Store them under appropriate conditions (e.g., -20°C) if immediate analysis is not possible.

Experimental Protocols

Protocol 1: Silylation of Cholesteryl Petroselinate using BSTFA + 1% TMCS

This protocol outlines a general procedure for the silylation of cholesteryl petroselinate.

• Sample Preparation: Begin with a dried lipid extract containing cholesteryl petroselinate in a 2 mL glass autosampler vial. It is crucial to ensure the sample is completely free of water and other protic solvents.[4]

• Reagent Addition: Add 100 µL of an anhydrous solvent, such as pyridine (B92270) or hexane (B92381), to redissolve the lipid residue.

• Derivatization: Add 100 µL of BSTFA containing 1% TMCS to the vial.[4]

• Reaction: Tightly cap the vial and vortex for 15-30 seconds. Place the vial in a heating block or oven set to 60°C for 30 minutes to facilitate the reaction.[4]

• Cooling & Analysis: After incubation, allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS.[4]

Protocol 2: Transesterification of Cholesteryl Petroselinate to Fatty Acid Methyl Esters (FAMEs)

This protocol is adapted for the analysis of the fatty acid component of cholesteryl esters.

• Sample Preparation: Place the lipid sample containing cholesteryl petroselinate in a screw-capped glass tube.

• Reagent Addition: Add 0.2 mL of toluene, 1.5 mL of methanol, and 0.3 mL of an 8% (w/v) HCl solution in methanol/water (85:15, v/v).[6]

• Reaction: Cap the tube tightly and heat at 100°C for 1-1.5 hours or incubate at 45°C overnight.[6]

• Extraction: After cooling, add 1 mL of hexane and 1 mL of water to the tube. Vortex and then centrifuge to separate the layers.

• Sample Collection: Carefully collect the upper hexane layer, which contains the FAMEs, for GC-MS analysis.

Data Presentation

Table 1: Comparison of Common Silylating Reagents for Cholesterol Derivatization

Reagent	Derivative Formed	Typical Reaction Conditions	Advantages	Disadvantages
BSTFA + TMCS	Trimethylsilyl (TMS) Ether	60°C for 30-60 min[4]	Widely used, high reactivity, volatile byproducts, good sensitivity.[4]	Highly sensitive to moisture.[4]
MSTFA	Trimethylsilyl (TMS) Ether	60°C for 20 min	Most volatile byproducts, high efficiency.[10]	Highly sensitive to moisture.[10]
MTBSTFA	tert-Butyldimethylsilyl (TBDMS) Ether	60°C for 30 min	Forms more stable derivatives, less moisture sensitive than TMS reagents.[4]	Slower reaction, may give a lower response for sterically hindered molecules.[4]

Table 2: Key GC-MS Parameters for TMS-Cholesterol Derivative Analysis

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Splitless for trace analysis, Split for higher concentrations.[4]
Inlet Temperature	280 - 300°C[4]	Ensures rapid and complete vaporization of the derivatized analyte.
Carrier Gas	Helium	Provides good chromatographic resolution.
Oven Program	Start at a lower temperature (e.g., 200°C) and ramp up to a higher temperature (e.g., 300°C).[11]	Allows for the separation of different components in the sample.
MS Ionization	Electron Impact (EI) at 70 eV[4]	Standard ionization mode for GC-MS, providing reproducible fragmentation patterns.
Key Diagnostic Ions (TMS-Cholesterol)	m/z 458 (M+), 368 ([M-90]+), 129[4]	Used for identification and quantification in Selected Ion Monitoring (SIM) mode.

Visualizations

Caption: Silylation workflow for cholesteryl petroselinate.

Caption: Troubleshooting logic for poor peak shape.

References

• 1. mdpi.com [mdpi.com]
• 2. Effects of derivatization coupled with GC-FID analysis of cholesterol in some bakery products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Cholesteryl Petroselinate in Drug Delivery: A Comparative Guide to Other Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate lipid excipients is a critical determinant in the successful design and performance of lipid-based drug delivery systems such as liposomes and solid lipid nanoparticles (SLNs). Cholesteryl esters, formed by the esterification of cholesterol with a fatty acid, are key components in these formulations, influencing nanoparticle stability, drug encapsulation, and release kinetics. This guide provides a comparative analysis of cholesteryl petroselinate (B1238263) against other commonly utilized cholesteryl esters in drug delivery applications, supported by available experimental data.

While extensive research exists for esters like cholesteryl oleate (B1233923), stearate (B1226849), and linoleate (B1235992), it is important to note that publicly available experimental data on the use of cholesteryl petroselinate in drug delivery systems is limited. Therefore, this guide combines direct experimental findings for common cholesteryl esters with a theoretical comparison for cholesteryl petroselinate based on the physicochemical properties of its constituent fatty acid, petroselinic acid.

Physicochemical Properties and Their Impact on Drug Delivery

The properties of the fatty acid chain—its length, degree, and position of unsaturation—profoundly impact the physicochemical characteristics of the resulting cholesteryl ester and, consequently, its performance in a drug delivery vehicle.

Cholesteryl Petroselinate is the ester of cholesterol and petroselinic acid, a C18:1 monounsaturated fatty acid with a cis double bond at the 6th position. It is a positional isomer of oleic acid (C18:1, cis-9). This difference in double bond position can influence the packing of the lipid molecules within a nanoparticle matrix, potentially affecting membrane fluidity and drug release profiles. The formulation of cholesteryl esters into lipid nanoparticles can help modulate the physical properties of these delivery systems[1].

Other Cholesteryl Esters such as cholesteryl oleate, cholesteryl stearate, and cholesteryl linoleate are widely studied.

• Cholesteryl Oleate (CO) , with its C18:1 cis-9 fatty acid chain, is a common component of lipid nanoparticles and has been shown to enhance the in vivo delivery of siRNA and sgRNA to liver endothelial cells, even outperforming formulations with unmodified cholesterol[2].

• Cholesteryl Stearate (CS) contains a saturated C18:0 fatty acid. Its linear structure allows for tighter packing compared to its unsaturated counterparts, which can lead to more rigid and stable nanoparticles with potentially slower drug release.

• Cholesteryl Linoleate (CL) possesses a C18:2 polyunsaturated fatty acid. The presence of two double bonds introduces significant kinks in the acyl chain, leading to less ordered packing and more fluid membranes.

Comparative Performance in Drug Delivery Systems

The choice of cholesteryl ester can significantly influence the performance of lipid nanoparticles in terms of particle size, stability, drug loading capacity, and release kinetics.

Data Presentation: Comparison of Cholesteryl Ester-Based Nanoparticles

The following tables summarize quantitative data from various studies on solid lipid nanoparticles (SLNs) and other lipid-based nanoparticles incorporating different cholesteryl esters. It is important to note that these formulations were prepared and characterized in separate studies, and direct head-to-head comparisons under identical conditions are limited.

Table 1: Physicochemical Characterization of Cholesteryl Ester-Based Solid Lipid Nanoparticles (SLNs)

Cholesteryl Ester	Other Lipids	Surfactant(s)	Particle Size (nm)	Zeta Potential (mV)	Reference
Cholesteryl Oleate	Stearic Acid, Octadecylamine	Poloxamer 188	~150-200	+25 to +40	[3]
Cholesteryl Stearate	Palmitoylethanolamide	Span 85, Pluronic F68	Not specified	Not specified	[4]
Cholesteryl Acetate	Not specified	Lecithin/Sodium glycocholate	~29	Not specified	[5]

Table 2: Performance Characteristics of Cholesteryl Ester-Based Drug Delivery Systems

Cholesteryl Ester	Drug/Cargo	Drug Loading (%)	Encapsulation Efficiency (%)	Key Findings	Reference
Cholesteryl Oleate	siRNA, sgRNA	Not specified	Not specified	More efficient delivery to liver endothelial cells than unmodified cholesterol.	[2]
Cholesteryl Nonanoate	Ibuprofen	Not specified	Not specified	Drug release predominantly controlled by Fickian diffusion from a liquid crystalline matrix.	[2]
Cholesteryl Butyrate	Butyrate (as prodrug)	Not specified	Not specified	Inhibited adhesion and migration of colon cancer cells.	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental findings. Below are representative protocols for the preparation of cholesteryl ester-containing nanoparticles.

Preparation of Cholesteryl Oleate-Loaded Cationic Solid Lipid Nanoparticles (SLNs)

This protocol is based on the hot microemulsification method described in studies on gene delivery[7].

Materials:

• Cholesteryl Oleate

• Stearic Acid

• Octadecylamine (cationic lipid)

• Poloxamer 188 (surfactant)

• Ultrapure Water

Procedure:

• Preparation of Lipid and Aqueous Phases:

  • Separately weigh and heat the matrix lipids (cholesteryl oleate and stearic acid), the cationic lipid (octadecylamine), and the surfactant (Poloxamer 188) to 80°C until fully melted.

  • In a separate vessel, heat 20 mL of ultrapure water to 80°C.

• Formation of the Hot Pre-emulsion:

  • Pour the melted matrix lipids into the vessel containing the melted cationic lipid and surfactant.

  • Add the hot aqueous phase to the lipid mixture.

  • Homogenize the mixture at 20,000 rpm for 10 minutes using a high-shear homogenizer to form a hot oil-in-water emulsion.

• Nanoparticle Formation:

  • Disperse the hot pre-emulsion into 125 mL of cold water (4°C) under continuous stirring. The rapid cooling of the lipid droplets leads to the formation of solid lipid nanoparticles.

• Purification and Concentration (Optional):

  • The resulting SLN dispersion can be centrifuged and washed to remove excess surfactant and unencapsulated material.

• Lyophilization for Long-Term Storage:

  • The SLN dispersion can be freeze-dried with a cryoprotectant (e.g., trehalose) to enhance long-term stability.

General Protocol for Liposome Preparation by Thin-Film Hydration

This is a common method for preparing liposomes that can incorporate cholesteryl esters[8].

Materials:

• Phospholipid (e.g., Phosphatidylcholine)

• Cholesteryl Ester (e.g., Cholesteryl Petroselinate, Cholesteryl Oleate)

• Drug (lipophilic)

• Organic Solvent (e.g., Chloroform/Methanol mixture)

• Aqueous Buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Procedure:

• Lipid Film Formation:

  • Dissolve the phospholipid, cholesteryl ester, and lipophilic drug in the organic solvent in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

  • Dry the film further under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the aqueous buffer to the flask containing the lipid film.

  • Hydrate the film by gentle rotation or agitation at a temperature above the phase transition temperature of the lipid. This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended):

  • To obtain smaller, more uniform vesicles (e.g., small unilamellar vesicles, SUVs), the MLV suspension can be subjected to sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes with a defined pore size.

Mandatory Visualizations

Experimental Workflow for SLN Preparation

Caption: Workflow for Solid Lipid Nanoparticle (SLN) preparation via hot homogenization.

Logical Relationship of Cholesteryl Ester Properties and Nanoparticle Performance

Caption: Influence of cholesteryl ester properties on nanoparticle performance.

Conclusion

The selection of a cholesteryl ester for a drug delivery system has a cascading effect on the formulation's physicochemical properties and, ultimately, its in vitro and in vivo performance. While cholesteryl oleate has demonstrated significant promise in enhancing nucleic acid delivery, and esters like cholesteryl stearate can be leveraged to create more rigid matrices for controlled release, the role of cholesteryl petroselinate remains largely unexplored in the scientific literature.

Based on its structure as a positional isomer of oleic acid, it can be hypothesized that cholesteryl petroselinate would confer properties to nanoparticles that are broadly similar to those of cholesteryl oleate, potentially influencing membrane fluidity and drug release in a subtly different manner due to the altered position of the double bond. However, without direct experimental evidence, this remains speculative.

Future research should focus on the systematic evaluation of a wider range of cholesteryl esters, including cholesteryl petroselinate, in standardized lipid nanoparticle formulations. Such studies would provide invaluable data for a more direct and quantitative comparison, enabling a more rational design of lipid-based drug delivery systems tailored for specific therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Analyzing 2,000 in vivo Drug Delivery Data Points Reveals Cholesterol Structure Impacts Nanoparticle Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholesteryl oleate-loaded cationic solid lipid nanoparticles as carriers for efficient gene-silencing therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Computational and Experimental Approaches to Investigate Lipid Nanoparticles as Drug and Gene Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Efficacy of Cholesterol-Based Carriers in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation and Characterization of Phytostanol Ester Solid Lipid Nanoparticles for the Management of Hypercholesterolemia: An ex vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. liposomes.ca [liposomes.ca]
• 8. scholar.valpo.edu [scholar.valpo.edu]

Differentiating Cholesteryl Petroselinate from its Isomers by Tandem Mass Spectrometry: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate structural elucidation of lipid isomers is a significant challenge in lipidomics, with direct implications for understanding metabolic pathways and disease biomarkers. Cholesteryl esters (CE), key components in cholesterol transport and storage, present a notable analytical hurdle. Specifically, isomers of CE with monounsaturated C18:1 fatty acyl chains, such as cholesteryl petroselinate (B1238263) (CE 18:1Δ6), cholesteryl oleate (B1233923) (CE 18:1Δ9), and cholesteryl vaccenate (CE 18:1Δ11), are isobaric and exhibit nearly identical behavior in conventional mass spectrometry (MS) and chromatography. Standard tandem mass spectrometry (MS/MS) techniques typically fragment the ester bond, yielding a characteristic cholesterol-related ion and an ion representing the fatty acyl chain, but this fails to pinpoint the double bond's location.

This guide provides a comparative overview of an advanced mass spectrometry-based method for unequivocally differentiating cholesteryl petroselinate from its positional isomers. By employing a chemical derivatization strategy—the Paternò-Büchi (PB) reaction—coupled with MS/MS, researchers can induce fragmentation pathways that are diagnostic of the carbon-carbon double bond (C=C) position within the fatty acyl chain.

Conventional vs. Advanced MS/MS Approaches

Under typical collision-induced dissociation (CID), cholesteryl esters, often analyzed as their ammonium (B1175870) or alkali metal adducts, primarily yield two types of fragments: a neutral loss of the fatty acyl chain to give the cholesteryl cation (m/z 369.3) or the neutral loss of the cholesterol backbone (e.g., neutral loss of 368.5 Da for lithiated adducts)[1][2][3][4]. While useful for identifying the lipid class and the sum composition of the fatty acyl chain, this fragmentation pattern provides no information to distinguish positional isomers.

To overcome this limitation, a derivatization step is required to "mark" the position of the double bond. The Paternò-Büchi reaction, a photochemical [2+2] cycloaddition, has been successfully applied to cholesteryl esters for this purpose[5][6][7]. In this method, the C=C bond reacts with a carbonyl compound (e.g., 2-acetylpyridine) under UV irradiation to form a four-membered oxetane (B1205548) ring. Subsequent MS/MS of this derivatized molecule initiates a retro-[2+2] cycloreversion, cleaving the oxetane ring and generating two pairs of diagnostic fragment ions. The mass-to-charge (m/z) ratio of these fragments directly indicates the original position of the double bond, allowing for the unambiguous differentiation of isomers like cholesteryl petroselinate and cholesteryl oleate[5][6].

Experimental Data: Differentiating Isomers

The key to differentiation lies in the analysis of the MS/MS spectra of the Paternò-Büchi derivatized cholesteryl esters. Using a charge-tagging reagent like 2-acetylpyridine (B122185) (2-AP) not only facilitates the derivatization but also enhances ionization efficiency[5][6]. The fragmentation of the [CE+2-AP+H]⁺ precursor ion generates two pairs of diagnostic ions for each double bond.

The table below summarizes the expected key diagnostic ions for cholesteryl petroselinate and its common C18:1 isomers after derivatization with 2-acetylpyridine (MW: 121.14 g/mol ).

Isomer	Double Bond Position	Precursor Ion (m/z) [M+2-AP+H]⁺	Diagnostic Ion Pair 1 (m/z)	Diagnostic Ion Pair 2 (m/z)
Cholesteryl Petroselinate	Δ6 (cis-6-Octadecenoate)	788.68	516.4 / 532.4	274.3 / 290.3
Cholesteryl Oleate	Δ9 (cis-9-Octadecenoate)	788.68	558.5 / 574.5	232.2 / 248.2
Cholesteryl Vaccenate	Δ11 (cis-11-Octadecenoate)	788.68	586.5 / 602.5	204.2 / 220.2

Note: The m/z values are calculated based on the fragmentation of the protonated 2-AP derivatized molecule. The two ions in each pair correspond to the cleavage products of the two possible oxetane ring isomers formed during the PB reaction.

Experimental Workflow and Fragmentation Pathway

The logical flow for differentiating these isomers involves sample preparation, the photochemical reaction, and subsequent LC-MS/MS analysis.

Caption: Experimental workflow for isomer differentiation.

The fragmentation of the Paternò-Büchi product is the critical step for identification. The collision-induced dissociation targets the unstable oxetane ring, leading to specific cleavage.

Caption: Fragmentation of PB-derivatized cholesteryl esters.

Detailed Experimental Protocol

This protocol is adapted from methodologies described for the analysis of cholesteryl ester isomers using a Paternò-Büchi reaction with 2-acetylpyridine (2-AP) followed by LC-MS/MS[5][6].

1. Materials and Reagents

• Cholesteryl ester standards (Cholesteryl Petroselinate, Cholesteryl Oleate, etc.)

• 2-acetylpyridine (2-AP)

• LC-MS grade solvents: Acetonitrile (B52724), Isopropanol, Methanol, Dichloromethane, Water

• Ammonium formate (B1220265)

• Formic acid

• Lipid extract from the biological sample of interest

2. Offline Paternò-Büchi Derivatization

• Prepare a stock solution of the cholesteryl ester standard or the dried lipid extract in a suitable solvent (e.g., dichloromethane).

• In a UV-transparent vial (e.g., quartz), mix the lipid sample with the 2-AP reagent. A typical reaction mixture might consist of the lipid dissolved in a solvent mixture containing a high proportion of the PB reagent. For example, a solvent system of acetone/methanol/dichloromethane/water has been used for similar derivatizations with acetone[8]. For 2-AP, a solution of the reagent in a solvent like acetonitrile can be used.

• Irradiate the mixture with a low-pressure mercury UV lamp (emitting at ~254 nm) for a defined period (e.g., 15-30 minutes) to initiate the reaction. The optimal reaction time should be determined to balance derivatization efficiency (typically 20-30%) with potential sample degradation[5][6].

• After irradiation, the sample is ready for LC-MS/MS analysis.

3. Liquid Chromatography - Tandem Mass Spectrometry (LC-MS/MS)

• Chromatography:

  • Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating cholesteryl esters.

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at ~30-40% B, ramping up to 100% B to elute the nonpolar cholesteryl esters, followed by a wash and re-equilibration step.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 50-60 °C.

• Mass Spectrometry:

  • Ionization: Electrospray ionization in positive ion mode (ESI+).

  • MS Scan: Perform an initial full scan (MS1) to identify the m/z of the protonated, 2-AP derivatized cholesteryl ester precursor ion (e.g., m/z 788.68 for CE 18:1 isomers).

  • MS/MS Scan: Perform data-dependent or targeted MS/MS analysis on the precursor ion.

  • Collision Energy: Optimize collision energy (e.g., 20-40 eV) to achieve efficient fragmentation of the oxetane ring and production of the diagnostic ions.

4. Data Analysis

• Extract the MS/MS spectra for the precursor ion of interest.

• Identify the pairs of diagnostic ions. The m/z values of these ions are used to calculate the position of the original double bond.

• Compare the experimentally observed diagnostic ions to the theoretical values in the data table to identify the specific isomer(s) present in the sample. The relative intensities of the diagnostic ion pairs can be used for the relative quantification of co-eluting isomers[5].

This guide demonstrates that while conventional MS/MS is insufficient for differentiating cholesteryl petroselinate from its isomers, coupling the analysis with a preceding Paternò-Büchi photochemical reaction provides a robust and specific solution. The generation of diagnostic fragment ions allows for the precise localization of the double bond, enabling researchers to confidently identify and distinguish these critical lipid molecules.

References

• 1. Comprehensive Structural Characterization of Lipids by Coupling Paternò-Büchi Reaction and Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Next-Generation Paternò-Büchi Reagents for Lipid Analysis by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Profiling of Cholesteryl Esters by Coupling Charge-Tagging Paternò-Büchi Reaction and Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Uncovering Structural Diversity of Unsaturated Fatty Acyls in Cholesteryl Esters via Photochemical Reaction and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Collection - Profiling of Cholesteryl Esters by Coupling Charge-Tagging Paternò–Büchi Reaction and Liquid Chromatography–Mass Spectrometry - Analytical Chemistry - Figshare [acs.figshare.com]
• 7. Combining Mass Spectrometry with Paternò–Büchi Reaction to Determine Double-Bond Positions in Lipids at the Single-Cell Level - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Coupling the Paternò-Büchi (PB) Reaction With Mass Spectrometry to Study Unsaturated Fatty Acids in Mouse Model of Multiple Sclerosis [frontiersin.org]

Head-to-head comparison of Cholesteryl petroselinate and cholesterol effects on membrane order

Head-to-Head Comparison: Cholesteryl Petroselinate (B1238263) vs. Cholesterol Effects on Membrane Order

This guide provides a detailed comparison of the effects of cholesterol and cholesteryl petroselinate on the physical properties of lipid bilayers, specifically focusing on membrane order. While direct experimental data for cholesteryl petroselinate is limited, this comparison is based on the well-documented biophysical effects of cholesterol and the known properties of cholesteryl esters.

Cholesterol is an essential sterol in mammalian cell membranes, renowned for its critical role in modulating membrane fluidity, order, and permeability.[1][2][3] Its unique amphipathic nature and rigid structure allow it to intercalate between phospholipids (B1166683), imposing significant conformational ordering on their acyl chains. Cholesteryl esters, such as cholesteryl petroselinate, are primarily storage and transport forms of cholesterol and are significantly more hydrophobic. This fundamental structural difference leads to distinct interactions with and effects on the lipid membrane.

Molecular Differences and Membrane Interaction

Cholesterol: Possesses a small, polar 3β-hydroxyl head group and a rigid, planar steroid ring system with a flexible hydrocarbon tail.[1] This amphipathic structure dictates its orientation within the membrane: the hydroxyl group hydrogen-bonds with the polar head groups of phospholipids or nearby water molecules, while the steroid ring lies parallel to the phospholipid acyl chains.[4] This specific orientation is crucial for its ordering effect, as the rigid ring system restricts the motional freedom of the adjacent acyl chains, leading to a more ordered, condensed membrane state known as the liquid-ordered (Lo) phase.[5][6]

Cholesteryl Petroselinate: This molecule is an ester formed between cholesterol and petroselinic acid (cis-6-octadecenoic acid).[7] The esterification of cholesterol's 3β-hydroxyl group removes its only polar moiety, rendering the entire molecule extremely hydrophobic. Lacking a polar head group, cholesteryl petroselinate cannot anchor itself at the aqueous interface in the same manner as cholesterol. Instead, it is expected to partition deep within the hydrophobic core of the lipid bilayer. This central localization would disrupt the parallel packing of phospholipid acyl chains, leading to an increase in membrane disorder and free volume, rather than the ordering effect seen with cholesterol.[8]

Caption: Localization of Cholesterol vs. Cholesteryl Petroselinate.

Quantitative Data Summary

The following table summarizes the known and inferred effects of cholesterol and cholesteryl petroselinate on key membrane properties. Quantitative values for cholesterol are well-established, while the effects of cholesteryl petroselinate are projected based on the behavior of cholesteryl esters.

Parameter	Cholesterol	Cholesteryl Petroselinate (Inferred)
Primary Location	Intercalated between phospholipids	Deep within the hydrophobic membrane core
Orientation	Parallel to acyl chains, OH-group at interface[4]	Isotropic, lacking a defined orientation
Effect on Fluid Phase (Ld)	Increases acyl chain order; induces Lo phase[5]	Decreases acyl chain order; increases disorder
Effect on Gel Phase (Lg)	Disrupts tight packing; increases fluidity[1][2]	Further disrupts packing; likely fluidizing effect
Fluorescence Anisotropy (DPH)	Increases value, indicating restricted probe motion[9][10]	Expected to decrease value, indicating less restricted probe motion
Order Parameter (S) from NMR	Increases S, indicating higher acyl chain order[11]	Expected to decrease S or induce phase separation
Membrane Thickness	Increases thickness by straightening acyl chains[6]	Negligible effect or may induce local thinning due to packing defects
Permeability	Decreases permeability to small molecules[12]	Expected to increase permeability due to increased free volume

Experimental Protocols

The primary method for quantifying membrane order using fluorescence is steady-state fluorescence anisotropy.

Protocol: Steady-State Fluorescence Anisotropy

This technique measures the rotational mobility of a fluorescent probe embedded in the membrane. A higher degree of membrane order restricts the probe's movement, resulting in a higher anisotropy value.

1. Materials:

• Lipid of choice (e.g., POPC, DPPC) in chloroform

• Cholesterol or Cholesteryl Petroselinate in chloroform

• Fluorescent probe: 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) in tetrahydrofuran (B95107) (THF)

• Buffer: Phosphate-buffered saline (PBS), pH 7.4

2. Vesicle Preparation (Multilamellar Vesicles - MLVs):

• In a round-bottom flask, combine the lipid and the sterol/sterol ester at the desired molar ratio.

• Evaporate the organic solvent under a stream of nitrogen gas, followed by desiccation under vacuum for at least 2 hours to form a thin lipid film.

• Hydrate the lipid film with PBS buffer by vortexing vigorously above the lipid's phase transition temperature (Tm). This results in a suspension of MLVs.

3. Probe Incorporation:

• Add the DPH probe to the vesicle suspension at a molar ratio of approximately 1:500 (probe:lipid).

• Incubate the mixture for 1 hour at a temperature above the lipid's Tm, with gentle agitation and protected from light.

4. Anisotropy Measurement:

• Use a spectrofluorometer equipped with polarizing filters on both the excitation and emission pathways.

• Set the excitation wavelength to ~350 nm and the emission wavelength to ~430 nm for DPH.

• Measure the fluorescence intensities with the polarizers in four configurations:

  • I_VV (Vertical excitation, Vertical emission)

  • I_VH (Vertical excitation, Horizontal emission)

  • I_HV (Horizontal excitation, Vertical emission)

  • I_HH (Horizontal excitation, Horizontal emission)

• Calculate the steady-state fluorescence anisotropy (r) using the formula:

  • r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

  • Where G (G-factor) = I_HV / I_HH, is an instrument correction factor.

5. Data Interpretation:

• A higher anisotropy value (r) corresponds to a more ordered membrane environment. Compare the 'r' values for membranes containing cholesterol versus those containing cholesteryl petroselinate.

Caption: Experimental Workflow for Fluorescence Anisotropy.

Alternative Methodologies

• Deuterium Nuclear Magnetic Resonance (²H-NMR): This is the gold standard for measuring acyl chain order. It involves using specifically deuterated phospholipids. The resulting quadrupolar splitting in the NMR spectrum is directly proportional to the segmental order parameter (S_CD) for that carbon position, providing detailed, position-specific information about membrane order.

• Electron Spin Resonance (ESR): This technique uses spin-labeled lipids (e.g., doxyl-stearic acid) to probe membrane dynamics. The ESR spectrum provides information about the mobility and orientation of the spin probe, which reflects the order and fluidity of its local environment.

Conclusion

The structural differences between cholesterol and cholesteryl petroselinate fundamentally dictate their opposing effects on membrane order.

• Cholesterol is a potent ordering agent in fluid-phase membranes. Its specific intercalation and orientation rigidify the phospholipid acyl chains, increasing packing density and decreasing permeability.[4][12] This ordering effect is crucial for the formation of liquid-ordered domains, or "lipid rafts," which are important for cellular signaling.[3][13]

• Cholesteryl Petroselinate , lacking the polar hydroxyl group, is unable to adopt the specific orientation required for ordering. As a highly lipophilic molecule, it partitions into the bilayer's hydrophobic core, where its bulky structure disrupts the ordered packing of acyl chains. This leads to an increase in membrane disorder and free volume, contrasting sharply with the effects of cholesterol.

References

• 1. LabXchange [labxchange.org]
• 2. echemi.com [echemi.com]
• 3. study.com [study.com]
• 4. Probing the Origins of the Disorder-to-Order Transition of a Modified Cholesterol in Ternary Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Order vs. Disorder: Cholesterol and Omega-3 Phospholipids Determine Biomembrane Organization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Perturbations of membrane structure by cholesterol and cholesterol derivatives are determined by sterol orientation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Petroselinic acid - Wikipedia [en.wikipedia.org]
• 8. Lipid structure and the behavior of cholesteryl esters in monolayer and bulk phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorescence anisotropy measurements of lipid order in plasma membranes and lipid rafts from RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Influence of cholesterol on bilayers of ester- and ether-linked phospholipids. Permeability and 13C-nuclear magnetic resonance measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Characterization of Lipid Order and Domain Formation in Model Membranes Using Fluorescence Microscopy and Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-laboratory Validation of Cholesteryl Petroselinate Analysis

Quantitative Data Summary

The following table summarizes the performance characteristics of two common analytical methods for the quantification of cholesteryl esters. The data is collated from individual validation studies and is presented to illustrate the expected performance in a hypothetical inter-laboratory comparison.

Performance Metric	Method A: LC-MS/MS	Method B: Enzymatic Assay
**Linearity (R²) **	>0.99	>0.97[1]
Intra-day Precision (%CV)	5.2%	< 10%
Inter-day Precision (%CV)	8.5%	< 15%
Accuracy (% Bias)	-10%	Not specified
Limit of Quantification (LOQ)	Low ng/mL	Low µg/mL

Note: The data presented is a composite from studies on similar cholesteryl esters and is intended for comparative purposes.

Experimental Protocols

Detailed methodologies for the two primary analytical techniques are outlined below. These protocols are based on established methods for cholesteryl ester analysis and can be adapted for cholesteryl petroselinate (B1238263).

Method A: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity for the quantification of individual cholesteryl ester species.

• Sample Preparation:

  • To 50 µL of serum, add 10 µL of an internal standard solution (e.g., deuterated cholesteryl ester).

  • Precipitate proteins by adding 500 µL of a cold solvent mixture (e.g., isopropanol:acetonitrile, 1:1 v/v).

  • Vortex the mixture for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

    • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

    • Gradient: A linear gradient from 30% to 100% B over 10 minutes, followed by a 5-minute hold at 100% B.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometry:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for cholesteryl petroselinate and the internal standard should be optimized. For many cholesteryl esters, a common product ion at m/z 369.3 (corresponding to the cholesterol backbone) is monitored.[2]

    • Collision Energy: Optimized for the specific analyte.

Method B: Enzymatic Assay

This colorimetric or fluorometric method provides a measure of total cholesteryl esters.

• Sample Preparation:

  • Lipid Extraction: Extract total lipids from the sample using a 2:1 chloroform:methanol solution.[1]

  • Evaporate the organic solvent and resuspend the lipid residue in the assay buffer.

• Enzymatic Reaction:

  • The assay is based on the hydrolysis of cholesteryl esters to free cholesterol by cholesterol esterase.

  • The resulting free cholesterol is then oxidized by cholesterol oxidase, producing hydrogen peroxide.

  • The hydrogen peroxide reacts with a probe in the presence of peroxidase to generate a colored or fluorescent product.[3]

• Quantification:

  • Measure the absorbance at ~570 nm for the colorimetric assay or fluorescence at Ex/Em = 535/587 nm for the fluorometric assay.[3]

  • Calculate the concentration of cholesteryl esters based on a standard curve prepared with a known amount of a cholesteryl ester standard (e.g., cholesteryl oleate).[1]

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the inter-laboratory validation process and the analytical signaling pathway.

Caption: Workflow of an inter-laboratory validation study.

Caption: Analytical pathway for LC-MS/MS analysis.

References

• 1. Enzymatic Quantification of Cholesterol and Cholesterol Esters from Silicone Hydrogel Contact Lenses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholesteryl Linoleate | C45H76O2 | CID 5287939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cholesterol/Cholesteryl Ester Assay Kit - Quantitation ab65359 | Abcam [abcam.com]

A Comparative Guide to the Synthesis of Cholesteryl Petroselinate: Enzymatic vs. Chemical Routes

For researchers, scientists, and drug development professionals, the synthesis of cholesteryl esters is a critical process in the development of liquid crystal formulations, drug delivery systems, and specialized biomaterials. Cholesteryl petroselinate (B1238263), an ester of cholesterol and the monounsaturated fatty acid petroselinic acid, is of growing interest. This guide provides an objective comparison of the two primary synthesis methodologies: enzymatic and chemical, supported by available experimental data and detailed protocols.

The choice between enzymatic and chemical synthesis hinges on a balance of factors including reaction efficiency, purity of the final product, operational complexity, cost, and environmental impact. This guide will delve into the specifics of each approach to inform the selection of the most suitable method for your research and development needs.

At a Glance: Comparing Synthesis Methods

Parameter	Enzymatic Synthesis	Chemical Synthesis
Catalyst	Lipase (B570770) (e.g., from Candida rugosa)	Chemical reagents (e.g., DCC/DMAP, Pd-catalyst, Organocatalyst)
Reaction Conditions	Mild (e.g., 35-60°C, atmospheric pressure)	Often requires harsher conditions (e.g., elevated temperatures, inert atmosphere, strong acids/bases)
Selectivity	High (regio- and stereoselective)	Can lead to side reactions and byproducts
Yield	Generally high to near-quantitative (>95% reported for similar esters)	Variable (56% to >95% depending on the method)
Purity of Product	High, often requiring minimal purification	May require extensive purification to remove catalysts and byproducts
Environmental Impact	"Greener" process with biodegradable catalysts	Often involves hazardous reagents and solvents
Cost	Enzyme cost can be a factor, but reusability is possible	Reagent and solvent costs can be significant, especially for complex catalysts

Enzymatic Synthesis: A Green and Specific Approach

Enzymatic synthesis, particularly utilizing lipases, has emerged as a powerful tool for the esterification of cholesterol. Lipases are hydrolases that can catalyze esterification reactions in non-aqueous or low-water environments. The lipase from Candida rugosa is a well-documented and effective biocatalyst for producing cholesteryl esters with high yields.[1][2][3][4]

Key Advantages:

• High Specificity: Lipases exhibit high regio- and stereoselectivity, minimizing the formation of unwanted byproducts.

• Mild Reaction Conditions: Enzymatic reactions are typically conducted under mild conditions of temperature and pressure, which helps to preserve the integrity of sensitive functional groups in the substrates.[5]

• Environmentally Friendly: The use of biodegradable enzymes and often solvent-free or green solvent systems reduces the environmental footprint of the synthesis.[5]

• High Yields: For analogous cholesteryl esters, enzymatic methods have been reported to achieve yields exceeding 95%.[6]

Experimental Protocol: Lipase-Catalyzed Synthesis of Cholesteryl Petroselinate

This protocol is a generalized procedure based on the successful synthesis of similar cholesteryl esters.[6]

Materials:

• Cholesterol

• Petroselinic acid

• Immobilized Candida rugosa lipase

• Anhydrous solvent (e.g., isooctane, hexane)

• Molecular sieves (optional, to remove water)

Procedure:

• In a reaction vessel, dissolve cholesterol and a molar excess of petroselinic acid (e.g., 1:2 to 1:6 molar ratio) in the chosen anhydrous solvent.

• Add the immobilized Candida rugosa lipase to the mixture (e.g., 10 mg/mL).

• If desired, add molecular sieves to the reaction mixture to ensure anhydrous conditions.

• Incubate the reaction at a controlled temperature (e.g., 35-45°C) with constant stirring for a specified duration (e.g., 24-48 hours).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, separate the immobilized enzyme by filtration for potential reuse.

• The solvent is removed under reduced pressure.

• The resulting crude cholesteryl petroselinate can be purified by column chromatography on silica (B1680970) gel.

Fig. 1: Workflow for the enzymatic synthesis of cholesteryl petroselinate.

Chemical Synthesis: Established and Versatile Methods

Chemical synthesis offers a range of established methods for the esterification of cholesterol. These methods are often faster than enzymatic routes but may require more stringent reaction conditions and extensive purification.

Dicyclohexylcarbodiimide (DCC) Mediated Esterification (Steglich Esterification)

This is a classic and widely used method for ester synthesis. DCC acts as a coupling agent, activating the carboxylic acid for nucleophilic attack by the alcohol. The addition of a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) can significantly accelerate the reaction.[7][8]

• Advantages: Well-established, generally good yields (60-90%).[7]

• Disadvantages: Formation of a dicyclohexylurea (DCU) byproduct that needs to be removed by filtration. DCC is an allergen and requires careful handling.

Experimental Protocol: DCC/DMAP-Mediated Synthesis of Cholesteryl Petroselinate

Materials:

• Cholesterol

• Petroselinic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve cholesterol, petroselinic acid (1.1 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous DCM.

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of DCC (1.2 equivalents) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, filter the mixture to remove the precipitated DCU.

• Wash the filtrate with dilute acid, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Palladium-Catalyzed Cross-Coupling

A more modern approach involves the cross-coupling of cholesterol with an activated form of the fatty acid, such as an aroyl chloride, in the presence of a palladium catalyst. This method has shown high yields for various cholesteryl esters.[9]

• Advantages: High yields (up to 100% for some esters), versatile.[9]

• Disadvantages: Requires a specific catalyst (e.g., PdCl2(dtbpf) complex), microwave irradiation may be necessary, and removal of the metal catalyst from the final product is crucial.

Organocatalysis

The use of organocatalysts, such as a triphenylphosphine-sulfur trioxide adduct, presents a simpler and less toxic alternative to metal-based catalysts. This method has been reported to produce cholesteryl esters in good to excellent yields.[10]

• Advantages: Simpler, less toxic, and high-yielding.[10]

• Disadvantages: May require elevated temperatures (e.g., 110°C).

Fig. 2: Workflow for the chemical synthesis of cholesteryl petroselinate via DCC/DMAP.

Conclusion: Selecting the Optimal Synthesis Route

Both enzymatic and chemical methods offer viable pathways for the synthesis of cholesteryl petroselinate.

Enzymatic synthesis stands out for its high selectivity, mild reaction conditions, and environmental friendliness, often yielding a high-purity product with minimal downstream processing. This makes it an attractive option for applications where product purity is paramount and for organizations aiming to adopt greener chemical processes.

Chemical synthesis , particularly methods like DCC/DMAP coupling, provides a well-established and often faster route to the desired product. While it may involve more hazardous materials and require more rigorous purification, its versatility and the potential for high yields make it a continued staple in many research and industrial settings.

The ultimate choice of synthesis method will depend on the specific requirements of the project, including the desired scale of production, purity specifications, cost considerations, and environmental, health, and safety (EHS) policies. For high-value applications in drug development and biomedical research, the precision and cleanliness of enzymatic synthesis may outweigh the potential for higher throughput of some chemical methods. Conversely, for initial exploratory studies or when cost and speed are the primary drivers, a well-optimized chemical synthesis may be the more pragmatic choice.

References

• 1. Fatty acid steryl, stanyl, and steroid esters by esterification and transesterification in vacuo using Candida rugosa lipase as catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Versatile Lipases from the Candida rugosa-like Family: A Mechanistic Insight Using Computational Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Visualization and Analysis of Cholesteryl Esters in Lipid Droplets

For researchers, scientists, and drug development professionals, understanding the dynamics of cholesteryl esters within lipid droplets is crucial for unraveling cellular metabolism and its role in various disease states. This guide provides a comparative overview of current methodologies for the visualization and quantification of cholesteryl esters, with a focus on experimental data and detailed protocols.

Cholesteryl esters are a major neutral lipid component of lipid droplets, serving as a storage form of cholesterol.[1] Their accumulation and metabolism are implicated in numerous physiological and pathological processes, including atherosclerosis, steatohepatitis, and steroidogenesis.[2][3] While not a fluorescent marker itself, cholesteryl petroselinate, a specific cholesteryl ester, represents a key constituent of the lipid droplet core that researchers aim to detect and quantify. This guide compares various techniques available for this purpose.

Comparison of Methods for Cholesteryl Ester Analysis

The selection of an appropriate method for studying cholesteryl esters in lipid droplets depends on the specific research question, available equipment, and whether the analysis is qualitative or quantitative. The following table summarizes and compares the most common approaches.

Method	Principle	Specificity for Cholesteryl Esters	Advantages	Disadvantages	Quantitative Capability
General Neutral Lipid Dyes (e.g., BODIPY 493/503, Nile Red)	Solvatochromic dyes that fluoresce brightly in the nonpolar environment of the lipid droplet core.[][5]	Low (stains all neutral lipids, including triglycerides).[]	Simple, rapid staining for both live and fixed cells; widely available.[][6]	Cannot distinguish between cholesteryl esters and triglycerides; spectral properties of Nile Red are sensitive to the environment.[][7]	Semi-quantitative (fluorescence intensity correlates with total neutral lipid content).
Fluorescent Cholesterol Analogs (e.g., BODIPY-Cholesterol)	A fluorescently labeled cholesterol molecule that is taken up by cells and can be esterified and stored in lipid droplets.[8]	High (after esterification, the fluorescent signal specifically represents cholesteryl esters).	Allows for dynamic tracking of cholesterol trafficking to and from lipid droplets.[8]	The fluorescent tag may alter the metabolism and localization of the cholesterol analog.[8]	Semi-quantitative (fluorescence intensity) and qualitative (localization).
Filipin (B1216100) Staining with Enzymatic Hydrolysis	Filipin is a fluorescent probe that specifically binds to free (unesterified) cholesterol.[9]	High (by hydrolyzing cholesteryl esters to free cholesterol, filipin can be used to specifically detect the cholesterol component of cholesteryl esters).[9]	High specificity for cholesterol.[9]	Requires cell fixation and permeabilization; filipin is photolabile.[10]	Semi-quantitative (fluorescence intensity).
Polarity-Sensitive Probes (e.g., LD660)	The fluorescence lifetime of the probe changes based on the relative concentration of cholesteryl esters and triglycerides within the lipid droplet.[11]	High (distinguishes cholesteryl ester-rich from triglyceride-rich lipid droplets).	Enables in situ quantification of the cholesteryl ester fraction within individual lipid droplets.[11]	Requires specialized fluorescence lifetime imaging microscopy (FLIM) equipment.[11]	Quantitative (fluorescence lifetime correlates with cholesteryl ester fraction).[11]
Enzymatic Assay Kits	Colorimetric or fluorometric assays that measure total cholesterol after enzymatic hydrolysis of cholesteryl esters. The cholesteryl ester amount is calculated by subtracting the free cholesterol from the total cholesterol.[12]	High (biochemical specificity).	Highly quantitative and specific; suitable for high-throughput screening.[12]	Provides bulk measurements from cell lysates, losing single-cell and subcellular resolution.[12]	Quantitative (concentration).
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation and identification of different cholesteryl ester species based on their mass-to-charge ratio.[13][14]	Very High (can identify and quantify individual cholesteryl ester species).	Provides the most detailed and quantitative information on the cholesteryl ester profile.[14]	Requires specialized equipment and expertise; involves lipid extraction from cell lysates, losing spatial information.[13]	Quantitative (absolute or relative abundance of each species).
Coherent Raman Scattering (CRS) Microscopy	Label-free imaging based on the intrinsic vibrational contrast of molecules. Can distinguish between triglycerides and cholesteryl esters based on their different C-H bond vibrations.[15]	Moderate to High (spectral separation of lipid species).	Label-free, allowing for imaging of endogenous molecules in live cells with minimal perturbation.	Requires a specialized and complex laser and microscopy setup.	Quantitative (signal intensity is proportional to the concentration of the specific lipid).

Experimental Protocols

Protocol 1: General Lipid Droplet Staining with BODIPY 493/503

This protocol is suitable for the general visualization of lipid droplets in cultured cells.

• Cell Culture: Plate cells on glass coverslips or in imaging-compatible plates and culture to the desired confluency.

• Induction of Lipid Droplet Formation (Optional): To increase the number and size of lipid droplets, supplement the culture medium with oleic acid complexed to BSA (e.g., 100-400 µM) for 16-24 hours.

• Staining Solution Preparation: Prepare a 1 mg/mL stock solution of BODIPY 493/503 in DMSO. Dilute the stock solution to a final working concentration of 1-2 µg/mL in pre-warmed culture medium or PBS.

• Staining: Remove the culture medium and wash the cells once with PBS. Add the BODIPY 493/503 staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells twice with PBS.

• Imaging: Add fresh PBS or culture medium to the cells. Image the cells immediately using a fluorescence microscope with standard FITC/GFP filter sets (Excitation/Emission: ~493/503 nm).

Protocol 2: Detection of Cholesteryl Esters using Filipin Staining with Hydrolysis

This protocol allows for the specific visualization of cholesterol derived from cholesteryl esters.

• Cell Culture and Fixation: Culture cells as described in Protocol 1. Wash cells with PBS and fix with 4% paraformaldehyde in PBS for 30 minutes at room temperature.

• Permeabilization: Wash the fixed cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10-15 minutes.

• Cholesteryl Ester Hydrolysis: Wash the cells three times with PBS. Prepare a solution of cholesterol esterase (e.g., 0.5 U/mL) in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.4, with 50 mM NaCl and 5 mM cholic acid). Incubate the cells with the cholesterol esterase solution for 1-2 hours at 37°C.

• Filipin Staining: Wash the cells three times with PBS. Prepare a 50 µg/mL solution of Filipin III in PBS. Add the filipin solution to the cells and incubate for 1-2 hours at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Imaging: Mount the coverslips or image the plate immediately using a fluorescence microscope with a UV filter set (Excitation/Emission: ~340-380/385-470 nm). Note that filipin is highly susceptible to photobleaching.

Visualizations

Caption: General workflows for fluorescent staining and biochemical analysis of cellular lipids.

Caption: Simplified pathway of cellular cholesteryl ester metabolism.

Conclusion

The analysis of cholesteryl esters in lipid droplets is a multifaceted endeavor with a variety of available techniques. While general neutral lipid stains like BODIPY provide a straightforward method for visualizing lipid droplets as a whole, more specific and quantitative methods are necessary to dissect the role of cholesteryl esters. The choice of methodology should be guided by the specific biological question. For dynamic studies of cholesterol trafficking, fluorescent cholesterol analogs are invaluable. For quantitative, endpoint measurements of cholesteryl ester content, enzymatic assays and LC-MS provide high accuracy, albeit with the loss of spatial information. The emergence of advanced techniques like FLIM with polarity-sensitive probes and label-free CRS microscopy offers exciting new possibilities for the in situ quantification of cholesteryl esters within single lipid droplets in living cells. This guide serves as a starting point for researchers to navigate the available options and design experiments that will yield the most insightful data into the complex world of lipid droplet biology.

References

• 1. Lipid Droplet Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 3. Cholesterol accumulation, lipid droplet formation, and steroid production in Leydig cells: Role of translocator protein (18-kDa) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. The use of fluorescent Nile red and BODIPY for lipid measurement in microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Method for detection and isolation of cholesteryl ester-containing "foam" cells using flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. abcam.cn [abcam.cn]
• 11. Analyzing the Cholesteryl Ester Fraction in Lipid Droplets with a Polarity-Ultrasensitive Fluorescence Lifetime Probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 胆固醇酯定量试剂盒 | Sigma-Aldrich [sigmaaldrich.com]
• 13. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Quantitative imaging of lipid droplets in single cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Cholesteryl Petroselinate and its Trans Isomer, Cholesteryl Elaidate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two cholesteryl ester isomers: cholesteryl petroselinate (B1238263) and cholesteryl elaidate (B1234055). As positional and geometric isomers, their distinct molecular structures give rise to different physicochemical properties and biological activities. This comparison is crucial for researchers in drug development and lipid science, as the choice of lipid excipients can significantly impact the stability, delivery, and efficacy of therapeutic agents.

Introduction to Cholesteryl Isomers

Cholesteryl esters are a major class of neutral lipids in the body, serving as the primary storage and transport form of cholesterol. They are formed by the esterification of cholesterol with a fatty acid. The geometry and position of the double bond in the fatty acyl chain can profoundly influence the physical and biological properties of the resulting cholesteryl ester.

• Cholesteryl Petroselinate is the cholesteryl ester of petroselinic acid, a cis-monounsaturated omega-12 fatty acid (18:1 n-12) with the double bond at the Δ6 position.

• Cholesteryl Elaidate is the cholesteryl ester of elaidic acid, a trans-monounsaturated omega-9 fatty acid (18:1 n-9) with the double bond at the Δ9 position.

The key differences lie in the cis versus trans configuration of the double bond and its position along the acyl chain. The cis double bond in cholesteryl petroselinate introduces a pronounced kink in the fatty acyl chain, whereas the trans double bond in cholesteryl elaidate results in a more linear, rigid structure, similar to that of saturated fatty acids.

Physicochemical Properties

The structural differences between these two isomers lead to distinct thermotropic behaviors, which are critical for their application in lipid-based formulations.

Table 1: Comparison of Physicochemical Properties

Property	Cholesteryl Petroselinate (cis-Δ6)	Cholesteryl Elaidate (trans-Δ9)	Key Differences & Implications
Molecular Structure	Kinked acyl chain due to cis double bond	Linear acyl chain due to trans double bond	The kinked structure of the cis isomer disrupts molecular packing, leading to a lower melting point and different liquid crystalline phases.
Liquid Crystalline Behavior	Does not form a smectic phase; exhibits a single monotropic cholesteric phase.	Expected to exhibit both smectic and cholesteric phases.	The position of the double bond in cholesteryl petroselinate (Δ6) is more proximal than Δ9, which generally prevents the formation of a smectic phase[1]. The more linear shape of cholesteryl elaidate allows for more ordered packing, favoring the formation of smectic and cholesteric liquid crystal phases.
Melting Point (°C)	Lower	Higher	The disrupted packing of the cis isomer requires less energy to transition from a solid to a liquid state.
Enthalpy of Transition (kJ/mol)	Lower	Higher	Reflects the weaker intermolecular interactions in the crystalline state of the cis isomer compared to the trans isomer.

Interaction with Lipid Membranes

The distinct geometries of cholesteryl petroselinate and cholesteryl elaidate are predicted to have different effects on the structure and fluidity of lipid membranes.

Table 2: Comparative Effects on Lipid Membranes

Parameter	Cholesteryl Petroselinate (cis-Δ6)	Cholesteryl Elaidate (trans-Δ9)	Rationale
Membrane Fluidity	Increases fluidity	Decreases fluidity	The kinked cis chain disrupts the ordered packing of phospholipid acyl chains, increasing membrane fluidity. The linear trans chain can pack more tightly with phospholipids (B1166683), leading to a more ordered and less fluid membrane[2][3].
Membrane Packing	Disrupts packing	Promotes ordered packing	The bent structure of the cis isomer creates more free volume within the bilayer. The straight structure of the trans isomer can align with saturated acyl chains, leading to denser packing.
Interaction with Cholesterol-Rich Domains	Less favorable	More favorable	The linear shape of the trans isomer is more compatible with the rigid, ordered environment of lipid rafts, which are rich in cholesterol and sphingolipids.

Biological Implications and Cellular Metabolism

The differences in physical properties and membrane interactions can translate to distinct biological effects. While direct comparative studies on the cellular metabolism of these two specific cholesteryl esters are limited, inferences can be drawn from studies on their constituent fatty acids.

• Cellular Uptake and Metabolism: The incorporation of elaidic acid into cellular lipids has been shown to alter cholesterol metabolism, including an upregulation of proteins involved in cholesterol synthesis and esterification[4][5][6][7]. This suggests that cholesteryl elaidate may have a more pronounced effect on cellular cholesterol homeostasis compared to cholesteryl petroselinate. The metabolism of petroselinic acid involves its incorporation into phospholipids and triacylglycerols[8].

• Signaling Pathways: While specific signaling pathways affected by these cholesteryl esters are not well-defined, the alteration of membrane fluidity and lipid domain organization can indirectly influence the function of membrane-bound receptors and signaling proteins. For instance, elaidic acid has been shown to modulate immune responses and prostaglandin (B15479496) production[9].

Below is a DOT script illustrating a hypothetical workflow for comparing the cellular uptake and metabolic fate of the two isomers.

Caption: Comparative workflow for studying cellular uptake and metabolism.

Experimental Protocols

Detailed methodologies for the synthesis and comparative analysis of cholesteryl petroselinate and cholesteryl elaidate are provided below.

Synthesis of Cholesteryl Esters

A general and efficient method for synthesizing cholesteryl esters is the esterification of cholesterol with the corresponding fatty acid using a catalyst[9][10]. A variation of this involves the use of the fatty acyl chloride.

Objective: To synthesize cholesteryl petroselinate and cholesteryl elaidate.

Materials:

• Cholesterol

• Petroselinic acid or Petroselinoyl chloride

• Elaidic acid or Elaidoyl chloride

• Thionyl chloride (if starting from fatty acids)

• Pyridine (B92270) (anhydrous)

• Toluene (B28343) (anhydrous)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure (using fatty acyl chlorides):

• Preparation of Fatty Acyl Chlorides (if necessary):

  • In a round-bottom flask, dissolve the fatty acid (petroselinic acid or elaidic acid) in an excess of thionyl chloride.

  • Reflux the mixture for 2 hours.

  • Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude fatty acyl chloride.

• Esterification:

  • Dissolve cholesterol (1 equivalent) and the fatty acyl chloride (1.2 equivalents) in anhydrous toluene in a round-bottom flask.

  • Add anhydrous pyridine (1.5 equivalents) dropwise to the solution while stirring.

  • Heat the reaction mixture to 80°C and stir for 4-6 hours under a nitrogen atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure cholesteryl ester.

• Characterization:

  • Confirm the structure and purity of the synthesized cholesteryl esters using ¹H NMR, ¹³C NMR, and mass spectrometry.

The following DOT script outlines the synthesis process.

Caption: General workflow for the synthesis of cholesteryl esters.

Differential Scanning Calorimetry (DSC)

Objective: To compare the thermotropic phase behavior of cholesteryl petroselinate and cholesteryl elaidate.

Protocol:

• Accurately weigh 2-5 mg of the purified cholesteryl ester into an aluminum DSC pan.

• Seal the pan hermetically.

• Place the sample pan and an empty reference pan into the DSC instrument.

• Heat the sample to a temperature above its clearing point (e.g., 100°C) at a rate of 10°C/min to erase any previous thermal history.

• Cool the sample to a low temperature (e.g., 0°C) at a controlled rate (e.g., 5°C/min).

• Reheat the sample at the same rate (5°C/min) to a temperature above its clearing point.

• Record the heat flow as a function of temperature for both the cooling and second heating scans.

• Determine the onset temperature, peak temperature (Tₘ), and enthalpy of transition (ΔH) for all observed phase transitions.

• Repeat the analysis for the other isomer under identical conditions for a direct comparison.

Membrane Fluidity Assay using Fluorescence Anisotropy

Objective: To assess the effect of incorporating cholesteryl petroselinate or cholesteryl elaidate on the fluidity of model lipid membranes (liposomes)[11][12][13].

Protocol:

• Liposome (B1194612) Preparation:

  • Prepare a lipid mixture of a primary phospholipid (e.g., DOPC) and the cholesteryl ester of interest (e.g., 95:5 molar ratio) in a chloroform/methanol solution.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with a buffer (e.g., PBS) to form multilamellar vesicles (MLVs).

  • Prepare large unilamellar vesicles (LUVs) by extrusion through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

• Fluorescent Labeling:

  • Incorporate a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), into the liposome suspension by incubation.

• Fluorescence Anisotropy Measurement:

  • Measure the fluorescence anisotropy of the DPH-labeled liposomes using a fluorescence spectrophotometer equipped with polarizers.

  • Excitation and emission wavelengths for DPH are typically around 360 nm and 430 nm, respectively.

  • Calculate the steady-state fluorescence anisotropy (r) using the formula: r = (Ivv - G * Ivh) / (Ivv + 2 * G * Ivh), where I is the fluorescence intensity and the subscripts v and h refer to the vertical and horizontal orientation of the polarizers, and G is the grating correction factor.

  • Compare the anisotropy values of liposomes containing cholesteryl petroselinate, cholesteryl elaidate, and control liposomes (without any cholesteryl ester). A lower anisotropy value indicates higher membrane fluidity.

Conclusion

The geometric and positional isomerism of cholesteryl petroselinate and cholesteryl elaidate leads to significant differences in their predicted physicochemical properties and biological interactions. Cholesteryl petroselinate, with its cis-Δ6 double bond, is expected to be a more fluid, less ordered molecule that disrupts membrane packing. In contrast, cholesteryl elaidate, with its trans-Δ9 double bond, is predicted to have a more linear and rigid structure, leading to a higher melting point, more ordered liquid crystalline phases, and a tendency to decrease membrane fluidity. These differences have important implications for their use in drug delivery systems and their impact on cellular lipid metabolism. Further direct comparative studies are warranted to fully elucidate the quantitative differences in their behavior and to explore their potential applications in pharmaceutical formulations.

References

• 1. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Coupling Phase Behavior of Fatty Acid Containing Membranes to Membrane Bio-Mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Effects of elaidic acid on lipid metabolism in HepG2 cells, investigated by an integrated approach of lipidomics, transcriptomics and proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of Elaidic Acid on Lipid Metabolism in HepG2 Cells, Investigated by an Integrated Approach of Lipidomics, Transcriptomics and Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pure.au.dk [pure.au.dk]
• 7. aminer.cn [aminer.cn]
• 8. Apparent Role of Phosphatidylcholine in the Metabolism of Petroselinic Acid in Developing Umbelliferae Endosperm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scirp.org [scirp.org]
• 10. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. hitachi-hightech.com [hitachi-hightech.com]
• 13. DPH Probe Method for Liposome-Membrane Fluidity Determination | Springer Nature Experiments [experiments.springernature.com]

A Researcher's Guide to the Quantitative Comparison of Cholesteryl Esters in Diverse Biological Samples

For researchers, scientists, and drug development professionals, understanding the distribution and abundance of cholesteryl esters (CEs) in various biological systems is crucial for advancing research in metabolic diseases, atherosclerosis, and cancer. This guide provides a comparative overview of cholesteryl ester profiles in different biological samples, supported by experimental data and detailed methodologies.

Cholesteryl esters are neutral lipids formed by the esterification of cholesterol with a fatty acid. They represent a storage and transport form of cholesterol, and their composition can vary significantly between different tissues and cell types, reflecting the local metabolic state. While data on specific, less common species like Cholesteryl petroselinate (B1238263) is scarce, comprehensive profiling of major cholesteryl ester species provides valuable insights into lipid metabolism.

Quantitative Comparison of Cholesteryl Ester Species

Recent advances in analytical techniques, particularly liquid chromatography-mass spectrometry (LC-MS), have enabled the detailed profiling of various cholesteryl ester species across a range of biological samples. The following tables summarize the concentrations of different cholesteryl esters in various mammalian cell lines and mouse tissues, providing a valuable resource for comparative analysis.

Table 1: Concentration of Cholesteryl Ester Species in Mammalian Cell Lines (pmol/million cells) [1][2][3]

Cholesteryl Ester Species	HEK293T	Neuro2A	RAW264.7
Saturated
CE 14:0 (Myristate)	1.2	0.8	3.5
CE 16:0 (Palmitate)	5.8	4.2	15.1
CE 18:0 (Stearate)	3.1	2.5	8.9
Monounsaturated
CE 16:1 (Palmitoleate)	4.5	3.9	12.8
CE 18:1 (Oleate)	25.7	18.9	75.4
Polyunsaturated
CE 18:2 (Linoleate)	15.2	11.8	42.3
CE 20:4 (Arachidonate)	8.9	6.5	25.1
CE 22:6 (DHA)	2.1	1.5	5.8

Table 2: Concentration of Cholesteryl Ester Species in Mouse Tissues (pmol/mg of tissue) [1][2]

Cholesteryl Ester Species	Liver	Kidney	Brain	Spleen	Heart	Lung	Fat	Whole Blood
Saturated
CE 16:0 (Palmitate)	120.5	15.2	5.1	45.8	10.1	25.6	85.3	30.2
CE 18:0 (Stearate)	85.7	10.8	3.2	30.1	7.5	18.9	60.1	22.8
Monounsaturated
CE 18:1 (Oleate)	550.2	70.5	20.3	210.4	55.2	110.7	420.5	150.9
Polyunsaturated
CE 18:2 (Linoleate)	880.6	95.3	15.8	350.1	80.3	180.4	650.7	250.4
CE 20:4 (Arachidonate)	350.1	40.2	8.9	150.6	35.1	75.2	280.4	110.6

Data presented in the tables are representative values derived from recent literature and should be considered as a reference for comparative purposes. Actual concentrations can vary depending on the specific experimental conditions, animal model, and cell line.

Experimental Protocols

The quantitative data presented above was generated using a robust liquid chromatography-mass spectrometry (LC-MS) method. The following is a summary of a typical experimental protocol for the extraction and quantification of cholesteryl esters from biological samples.[1][2]

1. Lipid Extraction:

• For Cell Cultures: Cells are harvested and washed with phosphate-buffered saline. Lipids are extracted using a modified Bligh-Dyer method with a mixture of chloroform (B151607), methanol, and water.

• For Tissues: Tissues are homogenized in a suitable buffer. Lipids are then extracted using a similar chloroform/methanol extraction procedure.

• Internal Standards: To ensure accurate quantification, internal standards such as cholesterol-d7 (B27314) and cholesteryl heptadecanoate (C17:0) are added to the samples before extraction.[1]

2. Sample Preparation:

• The organic phase containing the lipids is collected and dried under a stream of nitrogen.

• The dried lipid extract is then reconstituted in a suitable solvent, such as a 2:1 (v/v) mixture of chloroform and methanol, for LC-MS analysis.[1][2]

3. LC-MS Analysis:

• Chromatography: The lipid extract is injected into a reverse-phase liquid chromatography system. A C18 column is typically used to separate the different cholesteryl ester species based on their hydrophobicity. A gradient elution with solvents like acetonitrile (B52724) and isopropanol (B130326) is employed.

• Mass Spectrometry: The eluent from the LC system is introduced into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap). Electrospray ionization (ESI) in positive ion mode is commonly used.

• Quantification: The cholesteryl esters are identified based on their accurate mass and characteristic fragmentation patterns (MS/MS). Quantification is achieved by comparing the peak area of each endogenous cholesteryl ester to the peak area of the corresponding internal standard.

Visualizing the Workflow and Metabolic Pathways

To further aid in the understanding of cholesteryl ester analysis and metabolism, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for quantitative analysis of cholesteryl esters.

Caption: Metabolic pathways of cholesteryl ester synthesis.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]

The Structural Basis of Cholesteryl Petroselinate's Physical Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physical properties of cholesteryl petroselinate (B1238263), correlating its unique molecular structure to its thermal behavior. By examining its positional and geometric isomers, cholesteryl oleate (B1233923) and cholesteryl elaidate (B1234055), we aim to provide a comprehensive understanding of how subtle changes in molecular architecture influence macroscopic properties. This information is critical for researchers in materials science and drug delivery, where the physical state of lipid-based nanoparticles and liquid crystal formulations is paramount.

Structure-Property Relationships in C18:1 Cholesteryl Esters

Cholesteryl esters are a class of lipids known for their ability to form liquid crystalline phases, a state of matter with properties between those of a conventional liquid and a solid crystal. This behavior is largely dictated by the geometry of the fatty acid esterified to the cholesterol backbone. Cholesteryl petroselinate, the ester of cholesterol and petroselinic acid (cis-6-octadecenoic acid), exhibits distinct physical characteristics when compared to its isomers.

The key structural difference lies in the position and configuration of the double bond within the C18 acyl chain. In cholesteryl petroselinate, the cis double bond is at the Δ6 position. In its positional isomer, cholesteryl oleate, the cis double bond is at the Δ9 position. The geometric isomer, cholesteryl elaidate, also has the double bond at the Δ9 position but in the trans configuration. These seemingly minor variations lead to significant differences in molecular packing and, consequently, in their thermal transitions.

Comparative Physical Properties

The physical properties of these cholesteryl esters were characterized primarily by Differential Scanning Calorimetry (DSC) and Polarizing Optical Microscopy (POM). DSC measures the heat flow associated with thermal transitions in a material, allowing for the determination of melting points and liquid crystal phase transition temperatures. POM is used to visualize the unique textures of different liquid crystal phases.

Compound	Structure	Melting Point (°C)	Liquid Crystalline Behavior
Cholesteryl Petroselinate	Cholesterol + cis-6-Octadecenoic Acid	Not precisely determined, but low	Forms a monotropic cholesteric phase; no smectic phase observed. The transition temperature is noted to be quite low.
Cholesteryl Oleate	Cholesterol + cis-9-Octadecenoic Acid	44 - 47[1]	Exhibits a monotropic cholesteric to isotropic transition at approximately 29°C.
Cholesteryl Elaidate	Cholesterol + trans-9-Octadecenoic Acid	Higher than cis-isomers	Exhibits liquid crystalline phases at higher temperatures compared to cholesteryl oleate.

Key Observations:

• Effect of Double Bond Position: The shift of the cis double bond from the Δ9 position in cholesteryl oleate to the Δ6 position in cholesteryl petroselinate disrupts the molecular packing to a greater extent. This increased disruption is the likely reason for the lower transition temperature and the absence of a smectic phase in cholesteryl petroselinate. The bend in the acyl chain closer to the cholesterol moiety hinders the layered arrangement required for a smectic phase.

• Effect of Double Bond Geometry: The trans configuration of the double bond in cholesteryl elaidate results in a more linear and rigid acyl chain compared to the bent chain of the cis isomer, cholesteryl oleate. This allows for more efficient molecular packing, leading to a higher melting point and more stable liquid crystalline phases at higher temperatures.

Experimental Protocols

Synthesis of Cholesteryl Esters

A common method for the synthesis of cholesteryl esters involves the reaction of cholesterol with the corresponding fatty acid chloride in the presence of a base, such as pyridine, to neutralize the HCl byproduct.

General Procedure:

• Cholesterol is dissolved in a suitable anhydrous solvent (e.g., toluene (B28343) or chloroform) under an inert atmosphere (e.g., nitrogen or argon).

• An excess of the specific fatty acid chloride (petroselinoyl chloride, oleoyl (B10858665) chloride, or elaidoyl chloride) is added to the solution.

• The reaction mixture is stirred at room temperature or gently heated to drive the reaction to completion.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is washed with dilute acid, water, and brine to remove unreacted starting materials and byproducts.

• The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) to yield the pure cholesteryl ester.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the thermal transition temperatures and enthalpies of the cholesteryl esters.

Typical Protocol:

• A small, accurately weighed sample (typically 1-5 mg) of the cholesteryl ester is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The temperature of the cell is ramped up and down at a controlled rate (e.g., 5-10 °C/min) over a temperature range that encompasses the expected transitions.

• The heat flow to or from the sample relative to the reference is recorded as a function of temperature.

• Endothermic peaks on heating correspond to melting and liquid crystal phase transitions, while exothermic peaks on cooling represent crystallization and transitions to more ordered liquid crystal phases.

Polarizing Optical Microscopy (POM)

POM is used to identify and characterize the liquid crystalline phases based on their unique optical textures.

Procedure:

• A small amount of the cholesteryl ester is placed on a clean glass microscope slide.

• A coverslip is placed over the sample.

• The slide is placed on a hot stage attached to the polarizing microscope.

• The sample is heated to its isotropic liquid state (a clear liquid) and then slowly cooled.

• As the sample cools, it passes through different liquid crystalline phases, each exhibiting a characteristic texture when viewed between crossed polarizers.

• The temperature at which these textural changes occur is recorded and correlated with the transitions observed by DSC.

Visualization of Structure-Property Correlation

The following diagram illustrates the relationship between the molecular structure of the C18:1 cholesteryl ester isomers and their resulting physical properties.

References

• 1. researchgate.net [researchgate.net]